For Researchers, Scientists, and Drug Development Professionals Introduction: 1-Nitroso-pyrrolopiperidine, chemically known as 1-Nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine, is a nitrosamine (B1359907) impurity of interes...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction: 1-Nitroso-pyrrolopiperidine, chemically known as 1-Nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine, is a nitrosamine (B1359907) impurity of interest in the pharmaceutical industry.[1][2][3][4] As with other nitrosamines, it is crucial to characterize its chemical properties, potential metabolic pathways, and toxicological profile to ensure drug safety and regulatory compliance. This technical guide provides a summary of the currently available information on 1-Nitroso-pyrrolopiperidine and outlines hypothetical pathways for its formation and metabolism based on related, well-studied nitrosamine compounds.
Chemical and Physical Properties
1-Nitroso-pyrrolopiperidine is a complex heterocyclic compound containing a nitroso group. While a comprehensive, experimentally determined dataset for its physical properties is not widely available in public literature, its basic chemical identifiers have been established. This compound is often supplied as a reference standard for analytical purposes in the pharmaceutical industry.[1][2]
Table 1: Chemical Identifiers and Properties of 1-Nitroso-pyrrolopiperidine
While a specific, detailed experimental protocol for the synthesis of 1-Nitroso-pyrrolopiperidine is not publicly documented, its formation can be logically inferred from the general mechanism of nitrosamine formation. This typically involves the reaction of a secondary amine with a nitrosating agent, such as nitrous acid (formed from nitrites in acidic conditions).
The precursor to 1-Nitroso-pyrrolopiperidine is octahydropyrrolo[3,4-b]pyridine, a secondary amine. The nitrosation reaction would proceed as follows:
An In-depth Technical Guide to 1-Nitroso-pyrrolopiperidine
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the chemical structure, properties, and inferred biological activities of 1-Nitroso-pyrrolopiperid...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical structure, properties, and inferred biological activities of 1-Nitroso-pyrrolopiperidine. Due to the limited availability of data specific to this compound, this guide also draws upon information from closely related and well-studied N-nitrosamines, such as N-nitrosopiperidine (NPIP) and N-nitrosopyrrolidine (NPYR), to provide a thorough understanding for research and development purposes.
Chemical Structure and Properties
Table 1: Chemical and Physical Properties of 1-Nitroso-pyrrolopiperidine
Detailed experimental protocols specifically for the synthesis and analysis of 1-Nitroso-pyrrolopiperidine are not extensively published. However, based on established methods for the synthesis of N-nitrosamines from secondary amines and their subsequent characterization, the following representative protocols can be adapted.
Synthesis of 1-Nitroso-pyrrolopiperidine
The synthesis of 1-Nitroso-pyrrolopiperidine would likely proceed via the nitrosation of its secondary amine precursor, (4aS,7aS)-octahydropyrrolo[3,4-b]pyridine. Several synthetic routes for this precursor have been described, often in the context of being an intermediate for the antibiotic moxifloxacin.[1][6][7]
Representative Protocol for Nitrosation:
This protocol is a generalized procedure for the N-nitrosation of a secondary amine and should be adapted and optimized for the specific substrate.
Dichloromethane (DCM) or other suitable organic solvent
Saturated sodium bicarbonate solution (NaHCO₃)
Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)
Deionized water
Ice bath
Round-bottom flask, magnetic stirrer, dropping funnel, separatory funnel
Procedure:
Dissolve a known quantity of (4aS,7aS)-octahydropyrrolo[3,4-b]pyridine in the chosen organic solvent in a round-bottom flask equipped with a magnetic stirrer.
Cool the flask in an ice bath to 0-5 °C.
Slowly add a dilute solution of hydrochloric acid to the stirred amine solution.
In a separate vessel, prepare an aqueous solution of sodium nitrite.
Add the sodium nitrite solution dropwise to the acidified amine solution using a dropping funnel, maintaining the temperature between 0-5 °C.
Allow the reaction to stir at low temperature for a specified time, monitoring the reaction progress by a suitable technique (e.g., TLC or LC-MS).
Upon completion, carefully quench the reaction by the slow addition of saturated sodium bicarbonate solution until effervescence ceases.
Transfer the mixture to a separatory funnel and separate the organic layer.
Wash the organic layer sequentially with deionized water and brine.
Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.
Filter to remove the drying agent and concentrate the solvent under reduced pressure to obtain the crude 1-Nitroso-pyrrolopiperidine.
Purify the crude product using an appropriate technique, such as column chromatography on silica (B1680970) gel.
Characterization of 1-Nitroso-pyrrolopiperidine
A combination of analytical techniques is essential for the structural confirmation and purity assessment of the synthesized 1-Nitroso-pyrrolopiperidine.
Table 2: Analytical Techniques for Characterization
Technique
Purpose
Representative Parameters
LC-MS/MS
Identification and quantification.
Column: C18 reverse-phase. Mobile Phase: Gradient of water and acetonitrile/methanol with a modifier like formic acid. Ionization: ESI or APCI in positive ion mode. Detection: Multiple Reaction Monitoring (MRM) of precursor and product ions.[8][9]
GC-MS
Identification and quantification of volatile nitrosamines.
Column: Capillary column suitable for amine analysis. Injection: Split/splitless inlet. Ionization: Electron Ionization (EI). Detection: Selected Ion Monitoring (SIM) of characteristic fragment ions.[9]
¹H and ¹³C NMR
Structural elucidation.
Solvent: Deuterated chloroform (B151607) (CDCl₃) or dimethyl sulfoxide (B87167) (DMSO-d₆). Analysis of chemical shifts, coupling constants, and integration to confirm the bicyclic structure and the presence of the nitroso group.
FTIR
Identification of functional groups.
Analysis for characteristic stretching frequencies of N-N and N=O bonds.
Biological Activity and Signaling Pathways
Specific biological studies on 1-Nitroso-pyrrolopiperidine are not widely reported. However, the broader class of N-nitrosamines is well-documented for its carcinogenic potential.[10][11][12][13] The biological activity of 1-Nitroso-pyrrolopiperidine can be inferred from its structural analogs, N-nitrosopiperidine (NPIP) and N-nitrosopyrrolidine (NPYR).
N-nitrosamines are generally not directly carcinogenic but require metabolic activation to exert their genotoxic effects.[14] This activation is primarily carried out by cytochrome P450 (CYP) enzymes in the liver and other tissues.[15][16][17]
The proposed metabolic activation pathway involves the α-hydroxylation of the carbon atom adjacent to the nitroso group. This results in an unstable intermediate that spontaneously decomposes to form highly reactive electrophilic species, such as diazonium ions or carbocations. These electrophiles can then form covalent adducts with nucleophilic sites in DNA, leading to mutations and initiating the process of carcinogenesis.[13][14]
The tissue-specific carcinogenicity of different nitrosamines is often attributed to differences in their metabolic activation in various organs.[15][16][17] For instance, NPIP is a potent esophageal and nasal carcinogen in rats, while NPYR primarily induces liver tumors.[15][17] This is linked to the differential expression and activity of specific CYP enzymes in these tissues.
Below is a diagram illustrating the generalized metabolic activation pathway for a cyclic N-nitrosamine, which is applicable to 1-Nitroso-pyrrolopiperidine.
Caption: Generalized metabolic activation pathway of 1-Nitroso-pyrrolopiperidine.
Experimental Workflow for In Vitro Metabolism Studies
To investigate the metabolic activation of 1-Nitroso-pyrrolopiperidine, an in vitro experimental workflow using liver microsomes can be employed. This approach allows for the study of CYP-mediated metabolism in a controlled environment.
Caption: Workflow for in vitro metabolism studies of 1-Nitroso-pyrrolopiperidine.
Conclusion
1-Nitroso-pyrrolopiperidine is a bicyclic N-nitrosamine for which specific experimental data is limited. However, by leveraging knowledge of its chemical structure and the extensive research on related N-nitrosamines, it is reasonable to infer its synthetic accessibility, analytical characterization methods, and, most importantly, its potential as a carcinogen that requires metabolic activation. The protocols and pathways described in this guide provide a solid foundation for researchers and drug development professionals to design and execute further studies on this and other related N-nitrosamine impurities, ensuring the safety and quality of pharmaceutical products.
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the known properties of 1-Nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine. This compound is pr...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the known properties of 1-Nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine. This compound is primarily recognized as a potential N-nitroso impurity in pharmaceutical products, particularly in relation to the antibiotic Moxifloxacin. This document collates available physicochemical data, outlines a probable synthetic pathway, and discusses the toxicological implications based on the broader class of N-nitroso compounds. Due to its status as a pharmaceutical impurity, extensive research on specific biological signaling pathways is not publicly available. The focus of this guide is therefore on its chemical characteristics and the toxicological concerns associated with it as a nitrosamine (B1359907) impurity.
Chemical and Physical Properties
1-Nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine is a bicyclic molecule containing a nitrosamine functional group. Its core structure is the octahydropyrrolopyridine scaffold. The (4aS,7aS) stereoisomer is of particular interest as a potential impurity in Moxifloxacin.[1][2]
Table 1: Physicochemical Properties of 1-Nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine
While specific spectral data for 1-Nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine is not publicly available, data for the parent compound, (4aS,7aS)-Octahydro-1H-pyrrolo[3,4-b]pyridine, is available and can serve as a reference for the core ring system.
Table 2: Spectral Data for the Parent Compound (4aS,7aS)-Octahydro-1H-pyrrolo[3,4-b]pyridine
The synthesis of 1-Nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine is not explicitly detailed in the available scientific literature. However, it can be reasonably inferred to be a two-step process involving the synthesis of the parent amine followed by N-nitrosation.
Synthesis of (4aS,7aS)-Octahydro-1H-pyrrolo[3,4-b]pyridine
The synthesis of the chiral intermediate (4aS,7aS)-Octahydro-1H-pyrrolo[3,4-b]pyridine is a critical step in the production of Moxifloxacin and has been described in the literature.[5] A common route involves the resolution of a racemic mixture.[5]
Experimental Protocol: Synthesis of (4aS,7aS)-Octahydro-1H-pyrrolo[3,4-b]pyridine (Illustrative)
A detailed multi-step synthesis is documented, starting from 2,3-pyridinedicarboxylic acid and involving the formation of a benzyl-protected intermediate, followed by reduction and resolution.[5] The final deprotection step to yield the target amine is typically achieved through catalytic hydrogenation or other standard methods for benzyl (B1604629) group removal.
N-Nitrosation of (4aS,7aS)-Octahydro-1H-pyrrolo[3,4-b]pyridine
The introduction of the nitroso group onto the secondary amine of the octahydropyrrolopyridine ring is a standard N-nitrosation reaction. Various methods exist for this transformation.[6][7][8]
General Experimental Protocol: N-Nitrosation of a Secondary Amine
Reagents and Solvents: (4aS,7aS)-Octahydro-1H-pyrrolo[3,4-b]pyridine, sodium nitrite (B80452) (NaNO₂), an acidic medium (e.g., acetic acid, hydrochloric acid), and a suitable solvent (e.g., water, dichloromethane).
Procedure:
Dissolve the parent amine, (4aS,7aS)-Octahydro-1H-pyrrolo[3,4-b]pyridine, in the chosen solvent and cool the solution in an ice bath (0-5 °C).
Slowly add an aqueous solution of sodium nitrite dropwise to the stirred amine solution.
Maintain the acidic conditions during the addition.
After the addition is complete, allow the reaction to stir at a low temperature for a specified period.
Monitor the reaction progress using a suitable technique (e.g., TLC, LC-MS).
Upon completion, quench the reaction and perform a work-up, typically involving extraction with an organic solvent and washing with a basic solution to remove excess acid.
Purify the crude product using column chromatography or recrystallization to obtain 1-Nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine.
Caption: Synthetic workflow for 1-Nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine.
Biological Properties and Toxicological Concerns
As a member of the N-nitroso compound class, 1-Nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine is presumed to be a genotoxic impurity. N-nitroso compounds are known for their carcinogenic potential in various animal species and are considered probably carcinogenic to humans.[9][10]
Mechanism of Genotoxicity
The genotoxicity of N-nitrosamines is primarily due to their metabolic activation by cytochrome P450 enzymes. This metabolic process leads to the formation of unstable intermediates that can alkylate DNA, forming DNA adducts. If these adducts are not repaired, they can lead to mutations and potentially initiate cancer.[2][9]
Caption: Generalized signaling pathway for N-nitroso compound genotoxicity.
Regulatory Context
Due to the carcinogenic risk associated with nitrosamine impurities, regulatory agencies such as the FDA and EMA have established strict limits for their presence in pharmaceutical products.[11][12][13][14] The acceptable intake (AI) limits for nitrosamines are typically in the nanogram per day range and are based on a lifetime cancer risk assessment.[11][14] For novel nitrosamines where specific carcinogenicity data is lacking, a class-specific threshold of toxicological concern (TTC) may be applied.[1]
Conclusion
1-Nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine is a compound of interest primarily due to its potential as a genotoxic impurity in pharmaceutical manufacturing. While detailed experimental data and studies on its specific biological activities are scarce in the public domain, its chemical properties can be inferred from its structure and the properties of its parent amine. The primary concern for researchers and drug development professionals is the detection and control of this impurity to levels that comply with stringent regulatory guidelines for nitrosamines. Further research into the specific mutagenic and carcinogenic potential of this compound would be beneficial for a more precise risk assessment.
An In-Depth Technical Guide to the Formation of 1-Nitroso-pyrrolopiperidine from Moxifloxacin
For Researchers, Scientists, and Drug Development Professionals Executive Summary This technical guide provides a comprehensive overview of the formation of 1-Nitroso-pyrrolopiperidine, a nitrosamine (B1359907) impurity...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
This technical guide provides a comprehensive overview of the formation of 1-Nitroso-pyrrolopiperidine, a nitrosamine (B1359907) impurity (also known as N-Nitroso-moxifloxacin), from the fluoroquinolone antibiotic moxifloxacin (B1663623). The presence of nitrosamine impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers due to their potential carcinogenic properties. This document details the chemical basis of N-Nitroso-moxifloxacin formation, outlines analytical methodologies for its detection and quantification, presents available data in a structured format, and provides detailed experimental protocols for its study. Furthermore, this guide includes visualizations of key pathways and workflows to facilitate a deeper understanding of the subject matter.
Chemical Background and Formation Mechanism
N-Nitroso-moxifloxacin is a nitrosamine drug substance-related impurity (NDSRI) that can arise from the nitrosation of the secondary amine present in the C-7 side chain of the moxifloxacin molecule.[1][2] The formation of nitrosamines typically occurs when a secondary or tertiary amine reacts with a nitrosating agent, such as nitrous acid (HNO₂), which can be formed from nitrites (e.g., sodium nitrite) under acidic conditions.[3][4] The general mechanism involves the electrophilic attack of the nitrosonium ion (NO⁺) on the lone pair of electrons of the secondary amine in moxifloxacin.
Factors that can influence the formation of N-Nitroso-moxifloxacin include the presence of residual nitrites in raw materials or excipients, the pH of the environment (acidic conditions favor formation), temperature, and the presence of catalysts or inhibitors.[3][5]
Regulatory Context
Regulatory agencies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of nitrosamine impurities in pharmaceutical products.[6][7][8] N-Nitroso-moxifloxacin is classified by the FDA as a Category 4 NDSRI, with a recommended acceptable intake (AI) limit of 1500 ng/day.[2][9][10] Manufacturers are required to conduct risk assessments to evaluate the potential for nitrosamine formation in their products and, if a risk is identified, perform confirmatory testing using validated analytical methods.[7]
Data Presentation
While specific kinetic and yield data for the formation of 1-Nitroso-pyrrolopiperidine from moxifloxacin under various conditions are not extensively published in the readily available scientific literature, the following tables summarize key parameters from analytical methodologies and degradation studies.
Table 1: Analytical Method Parameters for N-Nitroso-moxifloxacin Quantification
Parameter
Value
Reference
Analytical Technique
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Note: The degradation studies cited did not specifically quantify the formation of N-Nitroso-moxifloxacin.
Experimental Protocols
Protocol for Forced Nitrosation of Moxifloxacin
This protocol describes a general procedure for the intentional nitrosation of moxifloxacin to generate N-Nitroso-moxifloxacin for research and analytical standard generation purposes.
Preparation of Moxifloxacin Stock Solution: Accurately weigh and dissolve a known amount of moxifloxacin hydrochloride in deionized water to prepare a stock solution of a specific concentration (e.g., 1 mg/mL).
Nitrosation Reaction:
In a suitable reaction vessel, add a defined volume of the moxifloxacin stock solution.
Adjust the pH of the solution to an acidic range (e.g., pH 3-4) using dilute hydrochloric acid.
Add a freshly prepared aqueous solution of sodium nitrite in a molar excess (e.g., 10-fold or higher) to the moxifloxacin solution.
Stir the reaction mixture at a controlled temperature (e.g., room temperature or elevated temperature such as 50°C) for a specific duration (e.g., 1 to 24 hours).
Reaction Quenching: To stop the reaction, add a quenching agent such as ascorbic acid or ammonium sulfamate.
Sample Preparation for Analysis:
Withdraw an aliquot of the reaction mixture.
Dilute the sample with the mobile phase diluent (e.g., 50:50 acetonitrile:water) to a concentration within the linear range of the analytical method.
Filter the diluted sample through a 0.22 µm syringe filter into an HPLC vial.
Analysis: Analyze the prepared sample using a validated LC-MS/MS method for the quantification of N-Nitroso-moxifloxacin.
Protocol for Quantification of N-Nitroso-moxifloxacin in a Drug Substance
This protocol is based on the methodology for analyzing N-Nitroso-moxifloxacin in tablet formulations and can be adapted for the drug substance.[9]
Materials and Equipment:
LC-MS/MS system (e.g., Agilent 1290 Infinity II LC coupled to an Agilent 6495D triple quadrupole LC/MS)[9]
N-Nitroso-moxifloxacin reference standard
Moxifloxacin drug substance
Diluent (e.g., Acetonitrile:water 1:1)
Volumetric flasks, pipettes, and other standard laboratory glassware
Analytical balance
Vortex mixer and centrifuge
Procedure:
Preparation of Standard Solutions:
Prepare a stock solution of N-Nitroso-moxifloxacin reference standard (e.g., 100 µg/mL) by dissolving an accurately weighed amount in the diluent.
Perform serial dilutions of the stock solution to prepare a series of calibration standards covering the desired concentration range (e.g., 2.5 pg/mL to 10 ng/mL).[9]
Preparation of Sample Solution:
Accurately weigh a specified amount of the moxifloxacin drug substance and dissolve it in the diluent to achieve a known concentration (e.g., 1.5 mg/mL).[9]
Vortex the solution to ensure complete dissolution.
LC-MS/MS Analysis:
Set up the LC-MS/MS system with the appropriate column and mobile phase conditions as detailed in Table 1.
Inject the standard solutions to generate a calibration curve.
Inject the sample solution to determine the concentration of N-Nitroso-moxifloxacin.
Data Analysis: Quantify the amount of N-Nitroso-moxifloxacin in the sample by comparing its peak area to the calibration curve.
Visualizations
Caption: Chemical formation pathway of N-Nitroso-moxifloxacin.
Caption: General analytical workflow for N-Nitroso-moxifloxacin.
Unveiling the Shadows: A Technical Guide to 1-Nitroso-pyrrolopiperidine Contamination in Pharmaceutical Development
For Researchers, Scientists, and Drug Development Professionals This in-depth technical guide delves into the critical issue of 1-Nitroso-pyrrolopiperidine contamination, a potential threat to the safety and integrity of...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This in-depth technical guide delves into the critical issue of 1-Nitroso-pyrrolopiperidine contamination, a potential threat to the safety and integrity of pharmaceutical products. As a nitrosamine (B1359907) impurity, and more specifically a Nitrosamine Drug Substance-Related Impurity (NDSRI), 1-Nitroso-pyrrolopiperidine demands rigorous scrutiny and control. This document provides a comprehensive overview of its formation, potential sources, analytical detection methodologies, and regulatory context to empower professionals in mitigating the risks associated with this compound.
The Genesis of a Contaminant: Formation Pathways
1-Nitroso-pyrrolopiperidine, chemically known as 1-Nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine, is not an intentionally added substance but rather a byproduct of chemical reactions between a secondary or tertiary amine precursor and a nitrosating agent. The primary amine precursor in the context of pharmaceuticals is often a component of the active pharmaceutical ingredient (API) itself or a related substance.
The formation is a classic nitrosation reaction, which is favored under acidic conditions. The core reactants are:
Amine Precursor: The pyrrolopiperidine moiety, a bicyclic secondary amine, is the vulnerable component. This structure is present as a side chain in the antibiotic drug Moxifloxacin , making it a prime candidate for the formation of this specific NDSRI.[1]
Nitrosating Agent: The most common nitrosating agents are nitrites (NO₂⁻), which can be present as impurities in raw materials, excipients, or even introduced from environmental sources. Under acidic conditions, nitrites form nitrous acid (HNO₂), the active nitrosating species.
The general chemical reaction can be summarized as the reaction of the secondary amine group in the pyrrolopiperidine ring with nitrous acid, leading to the formation of the N-nitroso derivative.
Figure 1: Formation of 1-Nitroso-pyrrolopiperidine.
Potential Sources of Contamination
The presence of 1-Nitroso-pyrrolopiperidine in a final drug product can be traced back to several potential sources throughout the manufacturing process and shelf life of the product. A thorough risk assessment should consider the following:
Active Pharmaceutical Ingredient (API) Synthesis: The synthesis of Moxifloxacin involves the use of the (4aS,7aS)-octahydropyrrolo[3,4-b]pyridine side chain. If nitrosating agents are present as impurities in reagents, solvents, or intermediates during the API synthesis, the formation of 1-Nitroso-pyrrolopiperidine can occur.
Drug Product Formulation: This is a significant source of risk. Many common pharmaceutical excipients can contain trace amounts of nitrites. During wet granulation or other formulation processes where moisture is present, and if the microenvironment is acidic, the secondary amine of the Moxifloxacin side chain can react with these nitrites to form the nitrosamine impurity.
Degradation During Storage: The stability of the drug product is a critical factor. Over time, degradation of the API or excipients could potentially create conditions favorable for nitrosamine formation, especially if the product is stored under high humidity or temperature.
Contaminated Raw Materials and Solvents: Nitrite impurities can be present in a wide range of materials used in both API and drug product manufacturing. Solvents, in particular, can be a source if not of sufficient purity.
Manufacturing Equipment and Cross-Contamination: Inadequate cleaning of manufacturing equipment can lead to cross-contamination with residual nitrosating agents or amines from previous batches of different products.
Quantitative Analysis of 1-Nitroso-pyrrolopiperidine
The detection and quantification of 1-Nitroso-pyrrolopiperidine at trace levels require highly sensitive and specific analytical methods. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this purpose.
Table 1: Analytical Method Performance for Nitrosamine Impurities in Moxifloxacin Formulations
Note: The cited study focused on N-Nitroso Moxifloxacin and di-nitroso pyrrolopiperidine. While 1-Nitroso-pyrrolopiperidine is a related mono-nitroso impurity, specific quantitative data for its presence was not provided in a tabular format in the available search results. The data for the di-nitroso analogue is presented to illustrate the analytical sensitivity required.
Experimental Protocol: LC-MS/MS Quantification
The following is a representative, detailed experimental protocol for the quantification of nitrosamine impurities in Moxifloxacin formulations, based on the methodology described for the analysis of N-Nitroso Moxifloxacin and di-nitroso pyrrolopiperidine.[2]
4.1. Instrumentation
Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.
Mass Spectrometer: A triple quadrupole (TQ) mass spectrometer equipped with an electrospray ionization (ESI) source.
Analytical Column: An Agilent Poroshell Aq-C18 column (150 mm × 3.0 mm, 2.7 µm) or equivalent.[2]
4.2. Reagents and Materials
Reference standards for 1-Nitroso-pyrrolopiperidine.
MRM Transitions: Specific precursor-to-product ion transitions for 1-Nitroso-pyrrolopiperidine must be determined by infusing a standard solution.
4.5. Standard and Sample Preparation
Standard Stock Solution: Prepare a stock solution of 1-Nitroso-pyrrolopiperidine in a suitable solvent (e.g., methanol).
Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution to create a calibration curve covering the expected concentration range.
Sample Preparation (Moxifloxacin Tablets):
Accurately weigh and crush a representative number of tablets to obtain a fine powder.
Weigh an amount of powder equivalent to a specific amount of Moxifloxacin (e.g., 50 mg) into a centrifuge tube.
Add a known volume of a suitable extraction solvent (e.g., a mixture of mobile phases).
Vortex and sonicate the sample to ensure complete extraction of the analyte.
Centrifuge the solution at a high speed (e.g., 4500 rpm for 15 minutes) to pelletize excipients.[2]
Filter the supernatant through a 0.22 µm syringe filter into an LC vial for analysis.[2]
4.6. Method Validation
The analytical method should be validated according to ICH Q2(R1) guidelines, including an assessment of specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantification (LOQ).
Workflow for Analysis
The logical workflow for the analysis of 1-Nitroso-pyrrolopiperidine contamination in a pharmaceutical product is a systematic process from sample receipt to final reporting.
Figure 2: Analytical workflow for 1-Nitroso-pyrrolopiperidine.
Conclusion and Mitigation Strategies
The potential for 1-Nitroso-pyrrolopiperidine contamination in pharmaceutical products, particularly those containing a pyrrolopiperidine moiety like Moxifloxacin, necessitates a proactive and science-based approach to risk management. Understanding the formation pathways and potential sources is the first step in developing effective control strategies.
Key mitigation strategies include:
Risk Assessment: A thorough risk assessment of the entire manufacturing process, from raw material sourcing to final product packaging, is crucial to identify and prioritize high-risk steps.
Control of Raw Materials: Implementing stringent specifications for nitrite content in excipients and other raw materials.
Process Optimization: Modifying manufacturing processes to avoid conditions that favor nitrosamine formation (e.g., controlling pH, temperature, and moisture).
Formulation Design: Exploring formulation strategies that create a less favorable environment for nitrosation.
Robust Analytical Testing: Employing validated, highly sensitive analytical methods like LC-MS/MS for routine testing and release of batches where a risk has been identified.
By implementing these measures, pharmaceutical manufacturers can ensure the quality, safety, and regulatory compliance of their products, ultimately protecting patient health.
An In-Depth Technical Guide to 1-Nitroso-pyrrolopiperidine
This technical guide provides a comprehensive overview of 1-Nitroso-pyrrolopiperidine, a nitrosoamine compound of interest to researchers, scientists, and drug development professionals. This document details its chemica...
Author: BenchChem Technical Support Team. Date: December 2025
This technical guide provides a comprehensive overview of 1-Nitroso-pyrrolopiperidine, a nitrosoamine compound of interest to researchers, scientists, and drug development professionals. This document details its chemical identity, analytical characterization, and toxicological assessment methodologies.
Chemical Identity and Properties
1-Nitroso-pyrrolopiperidine is a heterocyclic compound containing a nitrosamine (B1359907) functional group. While a specific CAS number is not consistently available for this compound, it is commonly identified by its chemical name and various synonyms.
The presence of stereoisomers, such as (4aS,7aS) and (4aR,7aR), indicates the chiral nature of the molecule, arising from the fused ring system.
Chemical Structure and Properties:
The molecular formula for 1-Nitroso-pyrrolopiperidine is C₇H₁₃N₃O, with a corresponding molecular weight of 155.20 g/mol . The structure consists of a pyrrolidine (B122466) ring fused to a piperidine (B6355638) ring, with a nitroso group attached to one of the nitrogen atoms.
Property
Value
Molecular Formula
C₇H₁₃N₃O
Molecular Weight
155.20 g/mol
CAS Number
Not Available
Synthesis and Characterization
Analytical Characterization:
The characterization of 1-Nitroso-pyrrolopiperidine relies on standard analytical techniques to confirm its structure and purity. Commercially available reference standards are often supplied with a Certificate of Analysis detailing the results of these tests.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H and ¹³C NMR spectroscopy are essential for elucidating the structure of 1-Nitroso-pyrrolopiperidine. Due to the restricted rotation around the N-N bond, N-nitrosamines can exist as a mixture of E/Z isomers, which may result in two sets of signals in the NMR spectra.[3][4] The chemical shifts of the protons and carbons adjacent to the nitroso group are particularly informative.
Mass Spectrometry (MS):
Mass spectrometry is used to confirm the molecular weight and to study the fragmentation pattern of the molecule. For cyclic N-nitrosamines, characteristic fragmentation patterns often involve the loss of the •NO radical (30 Da) or •OH (17 Da).[5][6][7] The exact fragmentation will depend on the ionization method and the specific structure of the molecule.
High-Performance Liquid Chromatography (HPLC):
HPLC is a standard method for determining the purity of 1-Nitroso-pyrrolopiperidine and for its quantification in various matrices. A reversed-phase HPLC method with UV detection is commonly employed for the analysis of nitrosamine impurities.[8][9][10][11][12] The selection of the column, mobile phase, and detector wavelength is critical for achieving good separation and sensitivity.
Analytical Technique
Expected Observations
¹H NMR
Signals corresponding to the protons of the fused ring system. Possible presence of two sets of signals due to E/Z isomerism.
¹³C NMR
Resonances for all seven carbon atoms in the structure.[4]
Mass Spectrometry
Molecular ion peak corresponding to the molecular weight (155.20). Characteristic fragment ions resulting from the loss of •NO and other neutral fragments.
HPLC-UV
A single peak under optimized conditions, with the retention time dependent on the specific method parameters. UV detection is typically performed in the range of 220-254 nm.[10]
Toxicological Assessment: Genotoxicity
N-nitrosamines are a class of compounds that are often mutagenic and potentially carcinogenic.[13] Therefore, the assessment of the genotoxic potential of 1-Nitroso-pyrrolopiperidine is of high importance. Standard in vitro assays are employed to evaluate its ability to induce mutations and DNA damage.
The Ames test is a widely used method to assess the mutagenic potential of chemical compounds.[9] It utilizes several strains of Salmonella typhimurium with pre-existing mutations in the histidine operon, rendering them unable to synthesize histidine. The assay measures the ability of the test compound to cause reverse mutations, allowing the bacteria to grow on a histidine-deficient medium.
Experimental Protocol: Enhanced Ames Test for N-Nitrosamines
Bacterial Strains: Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537, and Escherichia coli strain WP2 uvrA (pKM101) are commonly used.
Metabolic Activation: Since many nitrosamines require metabolic activation to become mutagenic, the assay is performed with and without an exogenous metabolic activation system (S9 mix), typically derived from the livers of rats or hamsters induced with Aroclor 1254 or a combination of phenobarbital (B1680315) and β-naphthoflavone. For nitrosamines, hamster liver S9 is often more effective.
Procedure (Pre-incubation Method):
A mixture of the bacterial culture, the test compound at various concentrations, and the S9 mix (or buffer for the non-activation condition) is pre-incubated at 37°C for a defined period (e.g., 20-30 minutes).
The entire mixture is poured onto minimal glucose agar plates.
The plates are incubated at 37°C for 48-72 hours.
Data Analysis: The number of revertant colonies on each plate is counted. A compound is considered mutagenic if it induces a dose-dependent increase in the number of revertant colonies that is at least two- to three-fold higher than the background (negative control).
Diagram: Ames Test Workflow
Caption: Workflow for the Ames test to evaluate the mutagenicity of 1-Nitroso-pyrrolopiperidine.
The ToxTracker assay is a mammalian cell-based reporter assay that uses mouse embryonic stem (mES) cells to provide mechanistic insight into the genotoxic properties of a compound. It can distinguish between different types of DNA damage and cellular stress. For N-nitrosamines, an Enhanced Metabolization Protocol (EMP) has been developed to improve their metabolic activation in vitro.
Experimental Protocol: ToxTracker EMP
Cell Lines: The ToxTracker assay utilizes a panel of mES cell lines, each containing a different GFP reporter gene that is activated upon a specific type of cellular damage (e.g., DNA damage, oxidative stress). For genotoxicity assessment of nitrosamines, the Bscl2-GFP (DNA damage) and Rtkn-GFP (p53 activation) reporters are particularly relevant.
Enhanced Metabolization Protocol (EMP):
A pre-incubation step is performed where the test compound is mixed with a higher concentration of hamster S9 liver fraction (e.g., 10%) and an enhanced cofactor mix.
This mixture is then added to the ToxTracker cells for a short exposure period (e.g., 30 minutes).
This is followed by a longer exposure (e.g., 4 hours) with a lower concentration of S9 (e.g., 3%).
Procedure:
ToxTracker cells are seeded in multi-well plates.
The cells are exposed to the test compound at various concentrations using the EMP.
After the exposure period, the cells are incubated for 24 hours to allow for GFP expression.
Data Acquisition and Analysis:
GFP expression is measured by flow cytometry.
Cell viability is also assessed.
A compound is considered genotoxic if it causes a concentration-dependent increase in GFP expression in the relevant reporter cell lines above a certain threshold (e.g., two-fold increase).
Diagram: ToxTracker EMP Workflow
Caption: Workflow for the ToxTracker EMP assay for genotoxicity assessment.
While specific biological signaling pathways for 1-Nitroso-pyrrolopiperidine are not well-documented, the broader class of pyrrolopyridine derivatives has been studied for various pharmacological activities. These activities can provide context for the potential biological effects of 1-Nitroso-pyrrolopiperidine, although the addition of the nitroso group will significantly alter its properties, particularly its toxicity.
Derivatives of the related pyrrolo[3,4-c]pyridine core have been investigated for a range of biological activities, including:
Antidiabetic effects
Antimycobacterial activity
Antiviral properties
Anticancer activity
Analgesic and sedative effects
These activities are often mediated through interactions with specific enzymes or receptors. For example, some pyrrolopyridine derivatives have been shown to act as kinase inhibitors, which are crucial components of many cellular signaling pathways.
Diagram: Potential Signaling Pathways for Pyrrolopyridine Derivatives
Caption: Generalized signaling pathway potentially modulated by pyrrolopyridine derivatives.
Conclusion
1-Nitroso-pyrrolopiperidine is a compound that requires careful handling and thorough toxicological evaluation due to its classification as a nitrosamine. This guide has provided an overview of its chemical identity, methods for its characterization, and detailed protocols for assessing its genotoxic potential. The information presented herein is intended to support researchers and drug development professionals in their work with this and related compounds, ensuring a comprehensive understanding of its properties and potential risks. Further research is needed to fully elucidate its biological activities and specific mechanisms of action.
1-Nitroso-pyrrolopiperidine: A Technical Review of a Potential Nitrosamine Impurity
For Researchers, Scientists, and Drug Development Professionals Introduction 1-Nitroso-pyrrolopiperidine, chemically known as 1-Nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine, is a nitrosamine (B1359907) of interest within t...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
1-Nitroso-pyrrolopiperidine, chemically known as 1-Nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine, is a nitrosamine (B1359907) of interest within the pharmaceutical industry. While specific toxicological and metabolic data for this particular compound are not extensively available in peer-reviewed literature, its structural classification as a nitrosamine places it in a category of compounds that are often considered potential carcinogens. The presence of nitrosamine impurities in pharmaceutical products is a significant concern for regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2] This technical guide provides a comprehensive overview of the available information on 1-Nitroso-pyrrolopiperidine, focusing on its chemical identity, potential formation, and the general analytical and toxicological considerations for nitrosamine impurities.
Chemical Identity and Properties
1-Nitroso-pyrrolopiperidine is a derivative of the octahydro-1H-pyrrolo[3,4-b]pyridine bicyclic amine. This parent amine is a known intermediate in the synthesis of the antibiotic Moxifloxacin.[3][4][5][6] The nitrosation of this secondary amine moiety leads to the formation of 1-Nitroso-pyrrolopiperidine.
Potential Formation in Pharmaceutical Manufacturing
The formation of nitrosamines in pharmaceutical products is typically an unintended consequence of the manufacturing process. It occurs when a secondary or tertiary amine is exposed to a nitrosating agent.[13] In the context of 1-Nitroso-pyrrolopiperidine, the precursor is the octahydro-1H-pyrrolo[3,4-b]pyridine moiety, a key intermediate in the synthesis of Moxifloxacin.
Nitrosating agents can be introduced through various sources, including:
Reagents: Sodium nitrite (B80452) (NaNO2) or other nitrite salts used in the synthesis process.
Contaminated Raw Materials: Nitrites present as impurities in starting materials, solvents, or reagents.
Degradation: The degradation of starting materials or intermediates that can generate nitrosating agents.
The general reaction for the formation of a nitrosamine from a secondary amine is depicted below.
Caption: General pathway for the formation of a nitrosamine.
Toxicological Significance of Nitrosamine Impurities
Nitrosamines as a class are considered potent mutagenic carcinogens.[13] The primary concern is their ability to cause DNA damage after metabolic activation. While specific toxicological data for 1-Nitroso-pyrrolopiperidine is lacking, the general toxicological profile of nitrosamines is well-established.
General Mechanism of Action:
Metabolic Activation: Nitrosamines are procarcinogens that require metabolic activation, primarily by cytochrome P450 (CYP) enzymes in the liver. This activation often involves α-hydroxylation.
Formation of Alkylating Agents: The unstable α-hydroxynitrosamine decomposes to form highly reactive electrophilic diazonium ions.
DNA Adduct Formation: These diazonium ions can alkylate DNA bases (e.g., guanine), leading to the formation of DNA adducts.
Mutagenesis and Carcinogenesis: If not repaired, these DNA adducts can lead to mutations during DNA replication, which can initiate the process of carcinogenesis.
Due to these concerns, regulatory agencies have established strict limits for nitrosamine impurities in pharmaceutical products, often in the range of nanograms per day.[14]
Analytical Methodologies for Detection and Quantification
The detection and quantification of trace levels of nitrosamine impurities in active pharmaceutical ingredients (APIs) and finished drug products require highly sensitive and specific analytical methods. The most commonly employed techniques are based on chromatography coupled with mass spectrometry.
Analytical Technique
Description
Advantages
Limitations
LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry)
Separates compounds based on their polarity and detects them using two mass analyzers for high specificity.
High sensitivity and specificity. Applicable to a wide range of nitrosamines, including non-volatile and thermally labile compounds.
Matrix effects can be a challenge.
GC-MS/MS (Gas Chromatography-Tandem Mass Spectrometry)
Separates volatile compounds based on their boiling points and detects them with high specificity.
Excellent for volatile nitrosamines. High sensitivity.
Not suitable for non-volatile or thermally unstable compounds. Derivatization may be required.
LC-HRMS (Liquid Chromatography-High Resolution Mass Spectrometry)
Utilizes a high-resolution mass spectrometer to provide very accurate mass measurements, allowing for confident identification.
High degree of certainty in identification. Can differentiate between compounds with the same nominal mass.
May have slightly lower sensitivity for quantification compared to triple quadrupole MS/MS.
The FDA has developed and validated several LC-HRMS methods for the detection of multiple nitrosamine impurities in various drug products.[15] These methods are capable of reaching limits of quantification as low as 0.005 ppm.[15]
A general workflow for the analysis of nitrosamine impurities in a pharmaceutical product is outlined below.
Caption: A typical workflow for nitrosamine impurity analysis.
Application Notes and Protocols for the Analytical Detection of 1-Nitroso-pyrrolopiperidine
For Researchers, Scientists, and Drug Development Professionals Introduction 1-Nitroso-pyrrolopiperidine is a nitrosamine (B1359907) impurity of significant concern in the pharmaceutical industry due to its potential car...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
1-Nitroso-pyrrolopiperidine is a nitrosamine (B1359907) impurity of significant concern in the pharmaceutical industry due to its potential carcinogenic properties. Nitrosamines can form during the synthesis, formulation, or storage of drug products. Regulatory agencies worldwide have set stringent limits for the presence of these impurities, necessitating highly sensitive and validated analytical methods for their detection and quantification.
This document provides detailed application notes and protocols for the analytical determination of 1-Nitroso-pyrrolopiperidine. The methodologies described are based on established techniques for nitrosamine analysis, primarily focusing on Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), a technique widely recognized for its high sensitivity and specificity.[1][2][3] This guide is intended to assist researchers, scientists, and drug development professionals in establishing robust analytical procedures for the quality control of pharmaceutical products.
Analytical Methodologies
The primary analytical technique for the trace-level quantification of 1-Nitroso-pyrrolopiperidine is Liquid Chromatography coupled with tandem mass spectrometry (LC-MS/MS). This method offers the requisite sensitivity and selectivity to meet stringent regulatory requirements.[2][3][4] Gas Chromatography-Mass Spectrometry (GC-MS) can also be employed, particularly for volatile nitrosamines, but LC-MS/MS is often preferred for its applicability to a wider range of nitrosamine compounds, including the less volatile ones.[2]
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
LC-MS/MS is the gold standard for nitrosamine analysis due to its high sensitivity, specificity, and ability to handle complex sample matrices. The method involves chromatographic separation of the analyte of interest from the sample matrix, followed by ionization and mass analysis for unambiguous identification and quantification.
A typical LC-MS/MS workflow for 1-Nitroso-pyrrolopiperidine analysis is depicted below:
Figure 1: General workflow for the analysis of 1-Nitroso-pyrrolopiperidine by LC-MS/MS.
Experimental Protocols
Protocol 1: LC-MS/MS Method for the Quantification of 1-Nitroso-pyrrolopiperidine
This protocol provides a general method that can be adapted and validated for the specific drug product matrix.
1. Materials and Reagents
1-Nitroso-pyrrolopiperidine reference standard (purity ≥98%)[5][6]
Stock Solution (100 µg/mL): Accurately weigh and dissolve an appropriate amount of 1-Nitroso-pyrrolopiperidine reference standard in methanol to obtain a concentration of 100 µg/mL.
Intermediate Standard Solutions: Perform serial dilutions of the stock solution with a suitable diluent (e.g., 50:50 methanol:water) to prepare a series of intermediate standard solutions.
Calibration Standards: Prepare a series of calibration standards by spiking the appropriate intermediate standard solutions into a blank matrix solution (a solution of the drug product known to be free of nitrosamines). The concentration range should encompass the expected levels of the impurity and the limit of quantification (LOQ). A typical range might be 0.5 to 50 ng/mL.
3. Sample Preparation
Accurately weigh a portion of the drug substance or crushed tablets equivalent to a specific amount of the active pharmaceutical ingredient (API).
Dissolve the sample in a suitable solvent (e.g., methanol, water, or a mixture). The choice of solvent will depend on the solubility of the API and drug product excipients.
For complex matrices, a sample clean-up step such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be necessary to remove interfering components.
Filter the final sample solution through a 0.22 µm syringe filter prior to injection into the LC-MS/MS system.
4. LC-MS/MS Instrumental Conditions
The following are typical starting conditions that should be optimized for the specific instrumentation and application.
Parameter
Condition
LC System
UHPLC or HPLC system
Column
C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A
0.1% Formic acid in Water
Mobile Phase B
0.1% Formic acid in Acetonitrile
Gradient Elution
Start with a low percentage of Mobile Phase B, ramp up to a high percentage to elute the analyte, and then return to initial conditions for re-equilibration. A typical gradient might be: 0-1 min (5% B), 1-8 min (5-95% B), 8-10 min (95% B), 10-10.1 min (95-5% B), 10.1-15 min (5% B).
Flow Rate
0.3 - 0.5 mL/min
Column Temperature
40 °C
Injection Volume
5 - 10 µL
MS System
Triple Quadrupole Mass Spectrometer
Ionization Source
Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI), positive mode. APCI is often preferred for nitrosamines.[3][7]
Ion Source Temperature
400-500 °C
Multiple Reaction Monitoring (MRM) Transitions
To be determined by infusing a standard solution of 1-Nitroso-pyrrolopiperidine. At least two transitions (one for quantification and one for confirmation) should be monitored.
Collision Gas
Argon
5. Method Validation
The analytical method must be validated according to ICH Q2(R1) guidelines to ensure it is suitable for its intended purpose.[8] Key validation parameters include:
Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.
Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A correlation coefficient (r²) of >0.99 is typically required.[9]
Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.
Accuracy: The closeness of test results obtained by the method to the true value. This is often assessed by spike/recovery experiments at different concentration levels.
Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst variability).
Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
A summary of typical acceptance criteria for method validation is provided in the table below.
Validation Parameter
Acceptance Criteria
Linearity (r²)
≥ 0.99
Accuracy (% Recovery)
80 - 120%
Precision (% RSD)
Repeatability: ≤ 15%Intermediate Precision: ≤ 20%
LOD (Signal-to-Noise)
≥ 3:1
LOQ (Signal-to-Noise)
≥ 10:1
Data Presentation
The quantitative results from the analysis of 1-Nitroso-pyrrolopiperidine should be presented in a clear and organized manner. The following table provides an example of how to summarize validation data.
Table 1: Summary of Method Validation Data for 1-Nitroso-pyrrolopiperidine
Parameter
Result
Linearity Range
0.5 - 50 ng/mL
Correlation Coefficient (r²)
0.9995
LOD
0.15 ng/mL
LOQ
0.5 ng/mL
Accuracy (Recovery at 3 levels)
95.2 - 103.5%
Precision (Repeatability, %RSD)
4.8%
Precision (Intermediate, %RSD)
6.2%
Signaling Pathways and Logical Relationships
The logical relationship for ensuring product quality with respect to nitrosamine impurities involves a multi-step process from risk assessment to routine testing.
Figure 2: Logical relationship for nitrosamine impurity control in pharmaceuticals.
Conclusion
The analytical method described in this application note provides a robust and reliable approach for the detection and quantification of 1-Nitroso-pyrrolopiperidine in pharmaceutical products. Adherence to the detailed protocols and validation procedures is crucial for ensuring the quality and safety of drug products. The use of highly sensitive LC-MS/MS instrumentation, coupled with a thorough understanding of the analytical method validation principles, will enable researchers and drug development professionals to meet the stringent regulatory requirements for nitrosamine impurity analysis.
Application Note: Determination of 1-Nitroso-pyrrolopiperidine by High-Performance Liquid Chromatography
Introduction 1-Nitroso-pyrrolopiperidine is a nitrosamine (B1359907) impurity of concern for the pharmaceutical industry. Nitrosamines are classified as probable human carcinogens, making their detection and quantificati...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
1-Nitroso-pyrrolopiperidine is a nitrosamine (B1359907) impurity of concern for the pharmaceutical industry. Nitrosamines are classified as probable human carcinogens, making their detection and quantification at trace levels a critical aspect of drug safety and quality control.[1] High-Performance Liquid Chromatography (HPLC), particularly when coupled with mass spectrometry (MS), is a powerful and widely adopted technique for the analysis of nitrosamine impurities in active pharmaceutical ingredients (APIs) and finished drug products.[2][3] This application note details a proposed HPLC-MS/MS method for the quantitative analysis of 1-Nitroso-pyrrolopiperidine, based on methodologies developed for structurally similar nitrosamine compounds.
Analytical Principle
This method employs a reverse-phase HPLC separation coupled with tandem mass spectrometry (MS/MS) for the sensitive and selective quantification of 1-Nitroso-pyrrolopiperidine. The chromatographic separation is achieved on a C18 column with a gradient elution of an acidic mobile phase and an organic modifier. Detection by MS/MS in the Multiple Reaction Monitoring (MRM) mode ensures high specificity and low detection limits, which is crucial for trace-level impurity analysis.[4]
Chromatographic Conditions
A summary of the proposed HPLC and MS/MS parameters is provided in the table below. These conditions are based on a method developed for the simultaneous quantification of N-Nitroso Moxifloxacin and di-nitroso pyrrolopiperidine and may require further optimization for 1-Nitroso-pyrrolopiperidine specifically.[4]
Parameter
Recommended Condition
HPLC System
UHPLC/HPLC system coupled with a triple quadrupole mass spectrometer
Column
Waters Cortecs T3 C18 (100 mm × 3.0 mm, 2.7 µm) or equivalent[4]
Primary Stock Solution (e.g., 100 µg/mL): Accurately weigh a suitable amount of 1-Nitroso-pyrrolopiperidine reference standard and dissolve it in a known volume of diluent.
Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the primary stock solution with the diluent to construct a calibration curve (e.g., in the range of 0.5 ng/mL to 100 ng/mL).
3. Sample Preparation
Accurately weigh and transfer a known amount of the sample (e.g., powdered tablets or API) into a volumetric flask.
Add a portion of the diluent and sonicate to dissolve the sample.[4]
Make up to volume with the diluent and mix well.
If necessary, centrifuge the solution to pellet any undissolved excipients.[4]
Filter an aliquot of the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.[4]
4. System Suitability
Before sample analysis, inject a mid-level standard solution multiple times (e.g., n=6).
The system is deemed suitable for use if the relative standard deviation (RSD) of the peak areas is less than 5.0%.
5. Analysis
Set up the HPLC-MS/MS system with the parameters outlined in the table above.
Inject the blank (diluent), standard solutions, and sample solutions.
Construct a calibration curve by plotting the peak area of 1-Nitroso-pyrrolopiperidine against its concentration.
Determine the concentration of 1-Nitroso-pyrrolopiperidine in the sample solutions from the calibration curve.
Workflow Diagram
Caption: Workflow for the HPLC-MS/MS analysis of 1-Nitroso-pyrrolopiperidine.
Logical Relationship of Method Development
Caption: Key parameters in the development of an HPLC-MS/MS method for nitrosamines.
The proposed HPLC-MS/MS method provides a robust framework for the sensitive and selective determination of 1-Nitroso-pyrrolopiperidine. The combination of reversed-phase chromatography and tandem mass spectrometry ensures reliable quantification at trace levels, meeting the stringent regulatory requirements for the control of potentially genotoxic impurities in pharmaceutical products. Method validation in accordance with ICH guidelines is necessary to demonstrate its suitability for its intended purpose.
Application Note: Quantification of 1-Nitroso-pyrrolopiperidine using LC-MS/MS
For Researchers, Scientists, and Drug Development Professionals Introduction N-nitrosamines are a class of compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic prop...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
N-nitrosamines are a class of compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic properties. Regulatory agencies worldwide have set stringent limits for the presence of these impurities in drug substances and products. 1-Nitroso-pyrrolopiperidine is a potential nitrosamine (B1359907) impurity that may arise from the synthesis or degradation of certain pharmaceutical compounds. Therefore, a sensitive and selective analytical method for its quantification is crucial for patient safety and regulatory compliance.
This application note describes a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the trace-level quantification of 1-Nitroso-pyrrolopiperidine. The method is designed to be sensitive, specific, and suitable for routine analysis in a drug development and quality control environment.
Experimental
Materials and Reagents
1-Nitroso-pyrrolopiperidine reference standard
Stable isotope-labeled internal standard (e.g., 1-Nitroso-pyrrolopiperidine-d4) is recommended for optimal accuracy and precision.
Standard Stock Solution (100 µg/mL): Accurately weigh approximately 10 mg of 1-Nitroso-pyrrolopiperidine reference standard and dissolve in 100 mL of methanol.
Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with a suitable diluent (e.g., 50:50 methanol:water) to create a calibration curve covering the desired concentration range (e.g., 0.1 ng/mL to 100 ng/mL).
Internal Standard Spiking Solution: Prepare a solution of the internal standard at a fixed concentration (e.g., 10 ng/mL) in the diluent.
Sample Preparation (General Guideline - must be optimized for the specific matrix):
Accurately weigh a representative amount of the drug substance or crushed tablets.
Add a defined volume of extraction solvent (e.g., methanol or a mixture of methanol and water).
Spike with the internal standard solution.
Vortex or sonicate to ensure complete dissolution/extraction of the analyte.
Centrifuge to pellet any undissolved excipients.
Filter the supernatant through a 0.22 µm syringe filter into an LC vial for analysis.
LC-MS/MS Instrumentation and Conditions
A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer is required.
Liquid Chromatography (LC) Parameters:
Parameter
Condition
Column
C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A
0.1% Formic acid in water with 5 mM Ammonium Formate
Mobile Phase B
0.1% Formic acid in methanol
Gradient
See Table 1
Flow Rate
0.3 mL/min
Column Temperature
40 °C
Injection Volume
5 µL
Table 1: LC Gradient Program
Time (min)
% Mobile Phase B
0.0
5
1.0
5
5.0
95
7.0
95
7.1
5
10.0
5
Mass Spectrometry (MS) Parameters:
Parameter
Condition
Ionization Mode
Electrospray Ionization (ESI), Positive
Capillary Voltage
3.5 kV
Source Temperature
150 °C
Desolvation Temp.
400 °C
Desolvation Gas Flow
800 L/hr
Cone Gas Flow
50 L/hr
Collision Gas
Argon
Multiple Reaction Monitoring (MRM) Transitions:
The MRM transitions for 1-Nitroso-pyrrolopiperidine should be determined by infusing a standard solution into the mass spectrometer to identify the precursor ion ([M+H]+) and the most abundant and specific product ions. Based on the molecular weight of 1-Nitroso-pyrrolopiperidine (155.2 g/mol ) and common fragmentation patterns of N-nitrosamines, the following transitions are proposed. The loss of the nitroso group (-NO, 30 Da) is a characteristic fragmentation.
Table 2: Proposed MRM Transitions for 1-Nitroso-pyrrolopiperidine
Analyte
Precursor Ion (m/z)
Product Ion (m/z)
Dwell Time (ms)
Collision Energy (eV)
Cone Voltage (V)
1-Nitroso-pyrrolopiperidine (Quantifier)
156.1
126.1
100
15
20
1-Nitroso-pyrrolopiperidine (Qualifier)
156.1
98.1
100
25
20
1-Nitroso-pyrrolopiperidine-d4 (IS)
160.1
130.1
100
15
20
Note: These parameters must be optimized on the specific instrument being used.
Data Presentation and Analysis
Quantitative data should be processed using the instrument's software. The concentration of 1-Nitroso-pyrrolopiperidine in the samples is determined by constructing a calibration curve of the peak area ratio (analyte/internal standard) versus the concentration of the standards.
Table 3: Example Calibration Curve Data
Concentration (ng/mL)
Analyte Peak Area
IS Peak Area
Area Ratio (Analyte/IS)
0.1
5,234
1,012,345
0.0052
0.5
26,170
1,005,678
0.0260
1.0
51,890
998,765
0.0520
5.0
258,900
1,001,234
0.2586
10.0
521,345
995,432
0.5237
50.0
2,605,789
1,003,456
2.5968
100.0
5,198,765
999,876
5.2000
Linearity: The calibration curve should have a correlation coefficient (r²) of ≥ 0.99.
Limit of Quantification (LOQ): The LOQ should be determined based on a signal-to-noise ratio of ≥ 10 and should be sufficiently low to meet regulatory requirements.
Visualizations
Experimental Workflow
Caption: A flowchart illustrating the major steps in the LC-MS/MS workflow for the quantification of 1-Nitroso-pyrrolopiperidine.
Proposed Fragmentation Pathway
Caption: Proposed fragmentation pathway of protonated 1-Nitroso-pyrrolopiperidine in the collision cell of the mass spectrometer.
Conclusion
The described LC-MS/MS method provides a sensitive and selective approach for the quantification of 1-Nitroso-pyrrolopiperidine in pharmaceutical materials. The method is based on established principles of nitrosamine analysis and can be adapted and validated for specific drug products as required by regulatory guidelines. The use of a stable isotope-labeled internal standard is highly recommended to ensure the highest level of accuracy and precision. This application note serves as a comprehensive guide for researchers and analysts tasked with the important role of monitoring nitrosamine impurities.
Application
Application Notes and Protocols for 1-Nitroso-pyrrolopiperidine as a Reference Standard
For Researchers, Scientists, and Drug Development Professionals Introduction 1-Nitroso-pyrrolopiperidine, chemically known as 1-nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine, is a critical reference standard for the analyti...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
1-Nitroso-pyrrolopiperidine, chemically known as 1-nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine, is a critical reference standard for the analytical testing of pharmaceutical products.[1][2] Its primary application lies in the development, validation, and routine monitoring of analytical methods designed to detect and quantify nitrosamine (B1359907) impurities in drug substances and drug products.[1][3] The presence of nitrosamines, which are classified as probable human carcinogens, is a significant concern for regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Consequently, robust analytical methods are required to ensure that pharmaceutical products meet stringent safety standards.
This document provides detailed application notes and protocols for the use of 1-Nitroso-pyrrolopiperidine as a reference standard in a quality control (QC) and research setting.
Physicochemical Data and Specifications
A comprehensive Certificate of Analysis (CoA) is typically supplied with the 1-Nitroso-pyrrolopiperidine reference standard.[2][4] This document provides essential information on the identity, purity, and potency of the standard.
Table 1: Typical Physicochemical Data for 1-Nitroso-pyrrolopiperidine Reference Standard
Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) is the recommended technique for the trace-level quantification of nitrosamine impurities due to its high sensitivity and selectivity.[6] The following protocol is a representative method for the analysis of 1-Nitroso-pyrrolopiperidine. Note: This protocol should be optimized and validated for the specific drug product matrix.
Experimental Protocol: LC-MS/MS Analysis
Objective: To quantify the concentration of 1-Nitroso-pyrrolopiperidine in a drug product sample.
Materials:
1-Nitroso-pyrrolopiperidine Reference Standard
Methanol (LC-MS grade)
Water (LC-MS grade)
Formic acid (LC-MS grade)
Drug product sample
Volumetric flasks, pipettes, and vials
Syringe filters (e.g., 0.22 µm PVDF)
Instrumentation:
High-Performance Liquid Chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.
Procedure:
Standard Stock Solution Preparation (e.g., 100 µg/mL):
Accurately weigh approximately 1.0 mg of 1-Nitroso-pyrrolopiperidine reference standard.
Dissolve in a suitable solvent (e.g., Methanol) in a 10.0 mL volumetric flask.
Sonicate briefly to ensure complete dissolution.
Working Standard Solutions and Calibration Curve:
Prepare a series of working standard solutions by serial dilution of the stock solution to create a calibration curve (e.g., 0.1, 0.5, 1.0, 5.0, 10.0, 25.0, 50.0 ng/mL).
The diluent should be a mixture of mobile phase A and B to match the initial chromatographic conditions.
Sample Preparation:
Accurately weigh a portion of the drug product and dissolve or extract it with a suitable solvent. The choice of solvent and extraction procedure will depend on the drug product matrix and must be optimized.
The final sample concentration should be adjusted to fall within the range of the calibration curve.
Filter the final sample solution through a 0.22 µm syringe filter before injection.
LC-MS/MS Conditions:
The following are example parameters and should be optimized:
Table 2: Example LC-MS/MS Parameters for 1-Nitroso-pyrrolopiperidine Analysis
Parameter
Condition
HPLC Column
C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A
0.1% Formic acid in Water
Mobile Phase B
0.1% Formic acid in Methanol
Gradient Elution
Start with 5% B, ramp to 95% B over 5 min, hold for 2 min, return to initial conditions
Flow Rate
0.3 mL/min
Column Temperature
40°C
Injection Volume
5 µL
Ionization Mode
Electrospray Ionization (ESI), Positive
Precursor Ion (m/z)
156.1 (M+H)⁺
Product Ions (m/z)
Example transitions: 126.1, 98.1 (These must be determined experimentally)
Collision Energy
Optimize for each transition
Data Analysis:
Integrate the peak area of the 1-Nitroso-pyrrolopiperidine in the chromatograms of the standards and samples.
Construct a calibration curve by plotting the peak area versus the concentration of the working standards.
Determine the concentration of 1-Nitroso-pyrrolopiperidine in the sample by interpolating its peak area from the calibration curve.
Method Validation
The analytical method should be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure it is fit for its intended purpose.[7][8]
Table 3: Key Method Validation Parameters and Typical Acceptance Criteria
Parameter
Purpose
Typical Acceptance Criteria
Specificity
To ensure the signal is from the analyte and not from interferences.
No interfering peaks at the retention time of 1-Nitroso-pyrrolopiperidine in a blank or placebo sample.
Linearity
To demonstrate a proportional relationship between concentration and response.
Correlation coefficient (r²) ≥ 0.995
Range
The concentration interval over which the method is precise, accurate, and linear.
Typically from the Limit of Quantitation (LOQ) to 150% of the specification limit.
Accuracy
The closeness of the measured value to the true value.
Recovery of spiked samples within 80-120%.
Precision
The degree of scatter between a series of measurements.
Repeatability (intra-day) and Intermediate Precision (inter-day) Relative Standard Deviation (RSD) ≤ 15%.
Limit of Detection (LOD)
The lowest amount of analyte that can be detected but not necessarily quantified.
Signal-to-noise ratio ≥ 3.
Limit of Quantitation (LOQ)
The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.
Signal-to-noise ratio ≥ 10.
Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the quantitative analysis of 1-Nitroso-pyrrolopiperidine in a pharmaceutical sample using the reference standard.
Workflow for Quantitative Analysis
Quality Control Logic
The use of a certified reference standard is a fundamental component of the quality control process for ensuring the safety of pharmaceutical products with respect to nitrosamine impurities.
Role in Quality Control Decision Making
Safety and Handling
1-Nitroso-pyrrolopiperidine is a chemical substance and should be handled with appropriate care in a laboratory setting. Always refer to the Safety Data Sheet (SDS) provided by the supplier for detailed information on handling, storage, and disposal.[1] Personal Protective Equipment (PPE), including gloves, lab coat, and safety glasses, should be worn when handling the reference standard.
Conclusion
The 1-Nitroso-pyrrolopiperidine reference standard is an indispensable tool for the pharmaceutical industry in the control of nitrosamine impurities. Its proper use in conjunction with a validated, sensitive analytical method such as LC-MS/MS is essential for ensuring the quality and safety of drug products and for meeting global regulatory expectations.
Application Notes and Protocols for the Analysis of 1-Nitroso-pyrrolopiperidine
For Researchers, Scientists, and Drug Development Professionals Introduction This document provides detailed application notes and protocols for the sample preparation and quantitative analysis of 1-Nitroso-pyrrolopiperi...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
This document provides detailed application notes and protocols for the sample preparation and quantitative analysis of 1-Nitroso-pyrrolopiperidine, a potential mutagenic impurity, in pharmaceutical products. The methodologies outlined are based on modern analytical techniques, primarily Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), which offers high sensitivity and specificity required for trace-level detection.[1][2] These guidelines are intended to assist researchers and quality control analysts in developing and validating robust analytical methods for the monitoring of this nitrosamine (B1359907) impurity.
Analytical Methodologies
The primary analytical technique for the quantification of 1-Nitroso-pyrrolopiperidine is LC-MS/MS. This method provides the necessary sensitivity and selectivity for detecting trace levels of nitrosamine impurities in complex pharmaceutical matrices.[1][2] Gas Chromatography-Mass Spectrometry (GC-MS) can also be employed, particularly for volatile nitrosamines, though LC-MS/MS is often preferred for less volatile compounds or when dealing with complex sample matrices.[3][4]
Experimental Protocols
The following protocols are adapted from established methods for nitrosamine analysis and provide a comprehensive workflow from sample preparation to analysis.
Protocol 1: Sample Preparation of Solid Dosage Forms (Tablets)
This protocol is based on a liquid-liquid extraction procedure.
1. Sample Preparation:
Weigh and crush a sufficient number of tablets to obtain a homogenized powder.
Accurately weigh an amount of the powdered sample equivalent to 50 mg of the active pharmaceutical ingredient (API) into a 15 mL centrifuge tube.
2. Extraction:
To the centrifuge tube, add 10 mL of a suitable organic solvent (e.g., Dichloromethane or a mixture of Methanol and Water).
Vortex the mixture for 1 minute to ensure thorough mixing.
Sonicate the suspension for 15 minutes to facilitate the extraction of 1-Nitroso-pyrrolopiperidine from the sample matrix.[1]
Centrifuge the resulting suspension at 4500 rpm for 15 minutes to separate the solid excipients.[1]
3. Final Solution Preparation:
Carefully collect the supernatant.
Filter the supernatant through a 0.22 µm syringe filter (e.g., PVDF or PTFE) into a clean HPLC vial for analysis.[1][5]
Protocol 2: Sample Preparation of Liquid Dosage Forms (Eye Drops)
1. Sample Preparation:
Accurately transfer a volume of the eye drop solution equivalent to 50 mg of the API into a 15 mL centrifuge tube.
2. Extraction:
Add 10 mL of a suitable organic solvent (e.g., Dichloromethane or Methanol).
Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.[1][5]
Data Presentation
The following table summarizes the quantitative performance data for a comparable nitrosamine, di-nitroso-pyrrolopiperidine, which can be used as a benchmark for method validation of 1-Nitroso-pyrrolopiperidine analysis.[1]
Parameter
Result
**Linearity (R²) **
> 0.999
Accuracy (% Recovery)
91.89 - 99.14%
LOD (Limit of Detection)
0.008 ppm
LOQ (Limit of Quantification)
0.025 ppm
Precision (%RSD)
< 5%
Data adapted from a study on di-nitroso-pyrrolopiperidine, which is structurally similar to 1-Nitroso-pyrrolopiperidine.[1]
Method Validation
The analytical method should be validated in accordance with ICH Q2(R2) guidelines to ensure it is fit for its intended purpose.[6][7][8] Key validation parameters include:
Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.
Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.
Accuracy: The closeness of test results obtained by the method to the true value.
Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability and intermediate precision.
Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.
Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the sample preparation and analysis of 1-Nitroso-pyrrolopiperidine.
Caption: Workflow for 1-Nitroso-pyrrolopiperidine Analysis.
Signaling Pathway (Illustrative)
While 1-Nitroso-pyrrolopiperidine itself is not part of a signaling pathway, its formation is a chemical process. The following diagram illustrates the general mechanism of nitrosamine formation.
Application Notes and Protocols for the Analysis of 1-Nitroso-pyrrolopiperidine in Drug Substances
For Researchers, Scientists, and Drug Development Professionals Introduction Recent regulatory scrutiny has intensified the focus on nitrosamine (B1359907) impurities in pharmaceutical products due to their potential car...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Recent regulatory scrutiny has intensified the focus on nitrosamine (B1359907) impurities in pharmaceutical products due to their potential carcinogenic properties. 1-Nitroso-pyrrolopiperidine, chemically known as 1-Nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine, is a potential nitrosamine impurity that may arise from the presence of secondary amine precursors in conjunction with nitrosating agents during the synthesis or storage of drug substances. This document provides detailed application notes and protocols for the robust analysis of 1-Nitroso-pyrrolopiperidine, ensuring drug safety and compliance with regulatory standards.
Formation Pathway of 1-Nitroso-pyrrolopiperidine
The formation of 1-Nitroso-pyrrolopiperidine typically occurs through the reaction of a secondary amine, in this case, the pyrrolopiperidine moiety (cis-Octahydropyrrolo[3,4-b]pyridine), with a nitrosating agent.[1] Common nitrosating agents include nitrous acid (HNO₂), which can be formed in situ from nitrite (B80452) salts (e.g., sodium nitrite) under acidic conditions.[1] The reaction mechanism involves the electrophilic attack of the nitrosonium ion (NO⁺) on the lone pair of electrons of the secondary amine nitrogen.[1]
Caption: Formation of 1-Nitroso-pyrrolopiperidine from its secondary amine precursor.
Analytical Methodology: UPLC-MS/MS
The recommended analytical technique for the sensitive and selective quantification of 1-Nitroso-pyrrolopiperidine at trace levels is Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS). This method offers high resolution, sensitivity, and specificity, which are crucial for meeting stringent regulatory limits for nitrosamine impurities.
Experimental Workflow
The general workflow for the analysis of 1-Nitroso-pyrrolopiperidine in a drug substance is outlined below.
Caption: General experimental workflow for UPLC-MS/MS analysis.
Detailed Experimental Protocol
This protocol is a general guideline and may require optimization based on the specific drug substance matrix and available instrumentation.
Stock Standard Solution (e.g., 100 µg/mL): Accurately weigh a suitable amount of 1-Nitroso-pyrrolopiperidine reference standard and dissolve it in methanol in a volumetric flask.
Working Standard Solutions: Prepare a series of calibration standards by serially diluting the stock solution with a suitable diluent (e.g., 50:50 methanol:water) to achieve concentrations ranging from approximately 0.05 ng/mL to 100 ng/mL.
3. Sample Preparation
Accurately weigh a known amount of the drug substance and dissolve it in the diluent to achieve a final concentration suitable for analysis. The concentration will depend on the expected level of the impurity and the sensitivity of the instrument.
Filter the sample solution through a 0.22 µm syringe filter into an autosampler vial.
4. UPLC-MS/MS Instrumental Conditions
The following table provides a starting point for the instrumental parameters.
Parameter
Recommended Conditions
UPLC System
Waters ACQUITY UPLC I-Class or equivalent
Column
ACQUITY UPLC HSS T3 (e.g., 2.1 x 100 mm, 1.8 µm) or equivalent reversed-phase column suitable for polar compound retention.
Mobile Phase A
0.1% Formic acid in water
Mobile Phase B
0.1% Formic acid in acetonitrile/methanol (e.g., 50:50 v/v)
Flow Rate
0.3 - 0.5 mL/min
Column Temperature
40 °C
Injection Volume
1 - 10 µL
Gradient Elution
Optimized to provide good separation of the analyte from the drug substance and other potential impurities. A typical gradient might start with a low percentage of Mobile Phase B, ramp up to a high percentage, and then re-equilibrate.
Mass Spectrometer
Waters Xevo TQ-XS, Sciex QTRAP, or equivalent tandem quadrupole mass spectrometer
Ionization Mode
Electrospray Ionization (ESI), Positive Mode
Capillary Voltage
1.0 - 3.0 kV
Source Temperature
150 °C
Desolvation Temperature
350 - 500 °C
Cone Gas Flow
50 - 150 L/hr
Desolvation Gas Flow
600 - 1000 L/hr
Collision Gas
Argon
Data Acquisition Mode
Multiple Reaction Monitoring (MRM)
5. MRM Transitions
The specific MRM transitions for 1-Nitroso-pyrrolopiperidine need to be determined by infusing a standard solution into the mass spectrometer. The precursor ion will be the protonated molecule [M+H]⁺. The product ions are generated by collision-induced dissociation of the precursor ion.
Analyte
Precursor Ion (m/z)
Product Ion 1 (m/z)
Product Ion 2 (m/z)
Cone Voltage (V)
Collision Energy (eV)
1-Nitroso-pyrrolopiperidine
To be determined
To be determined
To be determined
To be optimized
To be optimized
Note: The exact m/z values and optimal voltages/energies must be experimentally determined.
Data Presentation and Analysis
1. Calibration Curve
A calibration curve should be constructed by plotting the peak area of 1-Nitroso-pyrrolopiperidine against the corresponding concentration of the working standard solutions. A linear regression analysis should be performed, and the correlation coefficient (r²) should be ≥ 0.99.
2. Quantification
The concentration of 1-Nitroso-pyrrolopiperidine in the drug substance sample is determined by interpolating its peak area from the calibration curve. The final result is typically reported in parts per million (ppm) or nanograms per gram (ng/g) of the drug substance.
3. Method Validation
The analytical method should be validated according to ICH Q2(R1) guidelines, including the evaluation of specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantification (LOQ).
Quality Control Testing of 1-Nitroso-pyrrolopiperidine: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals Introduction 1-Nitroso-pyrrolopiperidine is a nitrosamine (B1359907) impurity of concern for the pharmaceutical industry. Due to the classification of many...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
1-Nitroso-pyrrolopiperidine is a nitrosamine (B1359907) impurity of concern for the pharmaceutical industry. Due to the classification of many nitrosamines as probable human carcinogens, regulatory agencies worldwide require stringent control over their presence in drug substances and products.[1] This document provides detailed application notes and protocols for the quality control (QC) testing of 1-Nitroso-pyrrolopiperidine, ensuring its identity, purity, and concentration are accurately determined. The methodologies described are based on established analytical techniques for nitrosamine analysis, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), and align with the validation principles outlined in the International Council for Harmonisation (ICH) guidelines.[2][3]
As a reference standard, 1-Nitroso-pyrrolopiperidine is essential for the development and validation of analytical methods (AMV), quality control applications, and in submissions for Abbreviated New Drug Applications (ANDAs).[4][5] A comprehensive Certificate of Analysis (CoA) for a reference standard like 1-Nitroso-pyrrolopiperidine typically includes data from techniques such as ¹H-NMR, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC) to confirm its structure and purity.
Quality Control Workflow
The overall workflow for the quality control of a 1-Nitroso-pyrrolopiperidine reference standard involves a systematic process from sample reception to the final release, ensuring the material is suitable for its intended analytical purpose.
Caption: High-level workflow for quality control testing of 1-Nitroso-pyrrolopiperidine.
Experimental Protocols
The following protocols are representative methods for the quality control of 1-Nitroso-pyrrolopiperidine. Method parameters should be optimized and validated for the specific instrumentation and laboratory conditions.
Protocol 1: Identification and Assay by LC-MS/MS
This method is suitable for the unambiguous identification and precise quantification of 1-Nitroso-pyrrolopiperidine at trace levels. LC-MS/MS offers high sensitivity and selectivity, making it a preferred technique for nitrosamine analysis.[6][7]
1. Sample and Standard Preparation:
Diluent: A mixture of 80% water and 20% methanol (B129727) is recommended.
Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 5.0 mg of 1-Nitroso-pyrrolopiperidine reference standard into a 5.0 mL volumetric flask. Dissolve and dilute to volume with methanol.
Working Standard Solutions: Prepare a series of calibration standards by serially diluting the stock solution with the diluent to achieve concentrations ranging from the Limit of Quantitation (LOQ) to approximately 120% of the target concentration (e.g., 0.5 ng/mL to 50 ng/mL).[8]
Test Sample Preparation: Accurately weigh the sample to be tested and dissolve it in the diluent to achieve a theoretical concentration within the calibration range. The sample may require sonication to ensure complete dissolution.[9]
2. Chromatographic and Mass Spectrometric Conditions:
Parameter
Typical Value
LC System
UPLC/HPLC System
Column
C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 3 µm)[8]
Optimized to provide good peak shape and resolution (e.g., 5% B to 95% B over 10 minutes)
Column Temperature
40 °C
Injection Volume
5 - 10 µL
MS System
Triple Quadrupole Mass Spectrometer
Ionization Mode
Positive Electrospray Ionization (ESI+) or Atmospheric Pressure Chemical Ionization (APCI)[9]
Acquisition Mode
Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)
156.1 m/z ([M+H]⁺ for C₇H₁₃N₃O)
Product Ions (Q3)
To be determined by infusion of the standard. At least two transitions should be monitored for specificity.
Source Temperature
450 - 550 °C
Capillary Voltage
3.5 - 4.5 kV
3. Data Analysis:
Identification: The retention time of the peak in the test sample chromatogram must match that of the reference standard. The ratio of the monitored MRM transitions in the sample must be consistent with that of the standard.
Assay (Quantitation): Construct a calibration curve by plotting the peak area of the primary MRM transition against the concentration of the working standards. Determine the concentration of 1-Nitroso-pyrrolopiperidine in the test sample by interpolation from the linear regression of the calibration curve. The correlation coefficient (r²) should be ≥ 0.99.[6]
Protocol 2: Purity Determination by GC-MS
For volatile and semi-volatile nitrosamines, GC-MS provides excellent separation and sensitivity. This method can be used to determine the purity of 1-Nitroso-pyrrolopiperidine and to identify other volatile impurities.
1. Sample and Standard Preparation:
Solvent: Dichloromethane (DCM) is commonly used.[1]
Stock Standard Solution (1000 µg/mL): Prepare as described in the LC-MS/MS protocol, using DCM as the solvent.
Working Standard Solution: Dilute the stock solution with DCM to a suitable concentration for GC-MS analysis (e.g., 1 µg/mL).
Test Sample Preparation: Accurately weigh the sample and dissolve in DCM to achieve a concentration similar to the working standard.
2. Chromatographic and Mass Spectrometric Conditions:
Parameter
Typical Value
GC System
Gas Chromatograph with Mass Spectrometric Detector
Column
Low-bleed, mid-polarity column (e.g., 5% Phenyl-Methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm)
Purity: The purity is typically determined by area normalization. The percentage purity is calculated by dividing the peak area of 1-Nitroso-pyrrolopiperidine by the total area of all peaks in the chromatogram and multiplying by 100. Impurities are identified by comparing their mass spectra with a library (e.g., NIST) or by characterization of known potential impurities.
Method Validation Parameters
Any analytical method used for QC testing must be validated according to ICH Q2(R1) guidelines to ensure it is fit for its intended purpose.[2][11]
Caption: Key parameters for analytical method validation per ICH Q2(R1).
The following table summarizes the purpose of each validation parameter and provides typical acceptance criteria from published methods for nitrosamine analysis.
Validation Parameter
Purpose
Typical Acceptance Criteria
Specificity
To ensure the signal is unequivocally from the target analyte, free from interference from matrix components or other impurities.[12]
Peak purity assessment; baseline resolution (>2) between the analyte and adjacent peaks.[12]
Linearity
To demonstrate a proportional relationship between the analytical response and the concentration of the analyte over a defined range.
Correlation coefficient (r²) ≥ 0.99 for a minimum of five concentration levels.[6]
Accuracy
To determine the closeness of the measured value to the true value, typically assessed by spike-recovery experiments.
Mean recovery of 80-120% at multiple concentration levels (e.g., LOQ, 100%, and 150% of the target concentration).
Precision
To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.
Repeatability (Intra-assay): RSD ≤ 15% for multiple injections of the same sample. Intermediate Precision: RSD ≤ 20% for analyses conducted on different days, by different analysts, or with different equipment.
LOD
The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[12]
Signal-to-Noise (S/N) ratio of approximately 3:1.[12]
LOQ
The lowest amount of analyte in a sample that can be quantitated with suitable precision and accuracy.
S/N ratio of approximately 10:1. For nitrosamines, the LOQ should be ≤ 0.03 ppm for drug products with a maximum daily dose < 880 mg/day.[11]
Robustness
To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.
No significant change in results when parameters like mobile phase composition (±2%), column temperature (±5°C), or flow rate (±10%) are varied.
Conclusion
The quality control of 1-Nitroso-pyrrolopiperidine requires robust and sensitive analytical methods to ensure its suitability as a reference standard and to support the safety assessment of pharmaceutical products. The LC-MS/MS and GC-MS protocols detailed in this document provide a solid foundation for establishing validated, in-house QC procedures. Adherence to these methodologies and rigorous method validation in accordance with ICH guidelines will ensure that the data generated is reliable, accurate, and compliant with global regulatory expectations for the control of nitrosamine impurities.
Application Notes & Protocols: A Stability-Indicating Method for 1-Nitroso-pyrrolopiperidine
For Researchers, Scientists, and Drug Development Professionals Introduction The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their classification as pro...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens. Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), mandate stringent control of these impurities. 1-Nitroso-pyrrolopiperidine (1-Nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine) is a potential nitrosamine impurity that requires robust analytical methods for its detection and quantification to ensure drug safety.
This document provides a detailed application note and protocol for a stability-indicating method for 1-Nitroso-pyrrolopiperidine. The described method is designed to separate and quantify 1-Nitroso-pyrrolopiperidine from its potential degradation products, which may be formed under various stress conditions. Such forced degradation studies are essential for understanding the intrinsic stability of the molecule and for developing validated analytical methods.[1][2] The primary analytical technique discussed is High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS), which offers the required sensitivity and selectivity for trace-level analysis.[3][4]
Principle of the Method
This method utilizes reversed-phase HPLC to separate 1-Nitroso-pyrrolopiperidine from its degradation products. The separation is based on the differential partitioning of the analyte and its degradants between a nonpolar stationary phase and a polar mobile phase. Detection is achieved using a mass spectrometer, which provides high sensitivity and specificity, allowing for accurate identification and quantification, even at trace levels. The method's stability-indicating power is demonstrated through forced degradation studies, where the drug substance is subjected to harsh conditions to intentionally generate degradation products.[5][6]
Experimental Protocols
Materials and Reagents
1-Nitroso-pyrrolopiperidine Reference Standard
Acetonitrile (HPLC Grade)
Methanol (HPLC Grade)
Formic Acid (LC-MS Grade)
Water (Ultrapure, 18.2 MΩ·cm)
Hydrochloric Acid (Analytical Grade)
Sodium Hydroxide (Analytical Grade)
Hydrogen Peroxide (30%, Analytical Grade)
Instrumentation and Chromatographic Conditions
A High-Performance Liquid Chromatography system coupled to a mass spectrometer is recommended for this analysis. Both single quadrupole and tandem mass spectrometers (like triple quadrupole) can be suitable, with the latter offering enhanced selectivity.[3]
Parameter
Recommended Conditions
HPLC System
UPLC/HPLC system with a binary pump, autosampler, and column oven
Mass Spectrometer
Single Quadrupole or Triple Quadrupole Mass Spectrometer
Ionization Source
Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)
Column
ACE C18-AR, 3 µm, 150 x 4.6 mm (or equivalent)
Mobile Phase A
0.1% Formic Acid in Water
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Flow Rate
0.8 mL/min
Gradient Program
See Table 2
Column Temperature
40°C
Injection Volume
10 µL
MS Detection
Positive Ion Mode
Monitored Ion (SIM)
m/z 156.1 (for [M+H]⁺ of 1-Nitroso-pyrrolopiperidine)
Preparation of Solutions
Standard Stock Solution (100 µg/mL): Accurately weigh about 10 mg of 1-Nitroso-pyrrolopiperidine reference standard and dissolve it in a 100 mL volumetric flask with methanol.
Working Standard Solution (1 µg/mL): Dilute the stock solution appropriately with a 50:50 mixture of Mobile Phase A and B to achieve the desired concentration.
Sample Preparation: Dissolve the drug substance or drug product in the diluent to obtain a final concentration that falls within the linear range of the method.
Forced Degradation (Stress) Studies Protocol
Forced degradation studies are performed to demonstrate the specificity of the method and to understand the degradation pathways.[1][5][7]
Acid Hydrolysis: Treat the sample solution with 0.1 M HCl at 60°C for 24 hours.
Base Hydrolysis: Treat the sample solution with 0.1 M NaOH at 60°C for 24 hours.
Oxidative Degradation: Treat the sample solution with 3% H₂O₂ at room temperature for 24 hours.
Thermal Degradation: Expose the solid drug substance to 105°C for 48 hours.
Photolytic Degradation: Expose the drug substance (solid and in solution) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).
After exposure, neutralize the acidic and basic samples and dilute all samples to the target concentration before analysis.
Data Presentation
The results from the forced degradation studies should be summarized to clearly show the extent of degradation and the purity of the 1-Nitroso-pyrrolopiperidine peak.
Table 1: Summary of Forced Degradation Results
Stress Condition
% Assay of 1-Nitroso-pyrrolopiperidine
% Degradation
Peak Purity
Unstressed Sample
99.8
N/A
Pass
0.1 M HCl, 60°C, 24h
85.2
14.6
Pass
0.1 M NaOH, 60°C, 24h
90.5
9.3
Pass
3% H₂O₂, RT, 24h
88.1
11.7
Pass
Heat, 105°C, 48h
94.3
5.5
Pass
Photolytic
96.7
3.1
Pass
Table 2: Example HPLC Gradient Program
Time (minutes)
% Mobile Phase A
% Mobile Phase B
0.0
95
5
15.0
50
50
20.0
10
90
25.0
10
90
25.1
95
5
30.0
95
5
Visualizations
Experimental Workflow
Caption: Workflow for the stability-indicating analysis of 1-Nitroso-pyrrolopiperidine.
Hypothetical Degradation Pathway
Nitrosamines can degrade via several mechanisms, including denitrosation (loss of the nitroso group) under acidic conditions or photolysis, and oxidation of the heterocyclic ring. The following diagram illustrates a plausible degradation pathway.
Caption: Potential degradation pathways for 1-Nitroso-pyrrolopiperidine.
Conclusion
The provided HPLC-MS method protocol is designed to serve as a robust starting point for the development and validation of a stability-indicating assay for 1-Nitroso-pyrrolopiperidine. The forced degradation studies are critical to ensuring the method can distinguish the intact molecule from any potential degradants that may form during the manufacturing process or upon storage. This ensures the safety and quality of pharmaceutical products.[1][4] Researchers should perform a full method validation according to ICH Q2(R1) guidelines to confirm the method's suitability for its intended purpose.
Determining the Limit of Detection for 1-Nitroso-pyrrolopiperidine in HPLC: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals This document provides a detailed overview of the analytical methodologies for the determination of 1-Nitroso-pyrrolopiperidine, a nitrosamine (B1359907) im...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides a detailed overview of the analytical methodologies for the determination of 1-Nitroso-pyrrolopiperidine, a nitrosamine (B1359907) impurity of concern in pharmaceutical products. Given the potential toxicological risks associated with nitrosamines, highly sensitive and specific analytical methods are crucial for their detection and quantification at trace levels. This application note focuses on High-Performance Liquid Chromatography (HPLC) coupled with various detectors, outlines experimental protocols, and presents achievable limits of detection (LOD).
Introduction
1-Nitroso-pyrrolopiperidine is a nitrosamine impurity that can form during the synthesis or storage of certain pharmaceutical products. Regulatory agencies worldwide have set stringent limits for the presence of nitrosamines in drug substances and products, necessitating the development and validation of robust analytical methods. HPLC, particularly when coupled with mass spectrometry (MS), offers the selectivity and sensitivity required for the analysis of these impurities at trace levels.
Analytical Approaches
The primary analytical technique for the determination of 1-Nitroso-pyrrolopiperidine and other nitrosamines is liquid chromatography, often in a reverse-phase mode. The choice of detector is critical for achieving the required sensitivity.
HPLC with UV Detection: While HPLC with UV detection can be used, its sensitivity may not be sufficient to meet the stringent regulatory limits for nitrosamine impurities.[1]
HPLC with Mass Spectrometry (LC-MS): This is the preferred method due to its high sensitivity and selectivity.[2][3] Single quadrupole mass spectrometers can be utilized, but for higher sensitivity and confirmation, tandem mass spectrometry (MS/MS) with a triple quadrupole or high-resolution mass spectrometry (HRMS) is often employed.[2][3][4]
Experimental Protocols
Sample Preparation
The sample preparation method will depend on the matrix (e.g., drug substance, drug product). A general approach involves:
Dissolution: Accurately weigh a suitable amount of the sample and dissolve it in an appropriate solvent (e.g., methanol, water, or a mixture).
Sonication: Sonicate the solution to ensure complete dissolution.
Centrifugation/Filtration: Centrifuge the solution to remove any undissolved excipients and filter the supernatant through a 0.22 µm or 0.45 µm syringe filter before injection.
Liquid Chromatography Method
A reverse-phase HPLC method is typically employed for the separation of nitrosamines.
C18, e.g., Agilent Poroshell Aq-C18 (150 mm × 3.0 mm, 2.7 µm)
Mobile Phase A
0.1% Formic acid in Water
Mobile Phase B
0.1% Formic acid in Methanol or Acetonitrile
Gradient Elution
A time-based gradient from a high percentage of Mobile Phase A to a high percentage of Mobile Phase B is used to elute the analytes. The specific gradient will need to be optimized.
Flow Rate
0.3 - 0.5 mL/min
Column Temperature
35 - 40 °C
Injection Volume
5 - 10 µL
Mass Spectrometry Detection
For high sensitivity, a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is recommended.
Table 2: Illustrative Mass Spectrometry Parameters
Parameter
Condition
Ionization Mode
Electrospray Ionization (ESI), Positive Mode
MRM Transitions
Specific precursor-to-product ion transitions for 1-Nitroso-pyrrolopiperidine need to be determined by infusing a standard solution.
Desolvation Temperature
450 °C
Desolvation Gas Flow
900 L/Hr
Limit of Detection and Quantification
The limit of detection (LOD) and limit of quantification (LOQ) are critical performance characteristics of an analytical method for trace impurity analysis. For nitrosamines, LODs in the range of low parts-per-billion (ppb) or even parts-per-trillion (ppt) are often required.
While specific data for 1-Nitroso-pyrrolopiperidine is limited, data from the analysis of other nitrosamines can provide an indication of achievable sensitivity with modern LC-MS/MS instrumentation.
Table 3: Reported Limits of Detection for Various Nitrosamines using LC-MS/MS
Note: ppm values are often reported with respect to a specific sample concentration.
Based on these data, it is reasonable to expect that a validated LC-MS/MS method for 1-Nitroso-pyrrolopiperidine could achieve an LOD in the sub-ppb to low ppb range.
Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the analysis of 1-Nitroso-pyrrolopiperidine in a pharmaceutical sample.
Caption: General workflow for the HPLC-MS/MS analysis of 1-Nitroso-pyrrolopiperidine.
Key Factors Influencing Limit of Detection
The achievable limit of detection is influenced by several key experimental parameters.
Caption: Key factors influencing the limit of detection in LC-MS analysis.
Conclusion
The determination of 1-Nitroso-pyrrolopiperidine at trace levels in pharmaceutical materials is a critical analytical challenge. While a specific, publicly available validated method with a defined LOD for this particular compound is scarce, established methodologies for other nitrosamines provide a strong foundation for method development and validation. The use of HPLC coupled with tandem mass spectrometry is the most appropriate technique to achieve the low detection limits required by regulatory bodies. By carefully optimizing sample preparation, chromatographic separation, and mass spectrometric detection parameters, a robust and sensitive method for the analysis of 1-Nitroso-pyrrolopiperidine can be successfully developed and implemented.
Technical Support Center: 1-Nitroso-pyrrolopiperidine HPLC Analysis
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the HPLC analysis of 1-Nitroso-pyrrolopiperidine. The information is tailored for researchers, scientists, and dru...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the HPLC analysis of 1-Nitroso-pyrrolopiperidine. The information is tailored for researchers, scientists, and drug development professionals to address common issues encountered during experimental work.
Frequently Asked Questions (FAQs)
Q1: What are the critical physicochemical properties of 1-Nitroso-pyrrolopiperidine relevant to its HPLC analysis?
A1: Understanding the physicochemical properties of 1-Nitroso-pyrrolopiperidine is fundamental for method development and troubleshooting. Key properties are summarized in the table below.
Crucial for the preparation of sample and standard solutions and for selecting a suitable mobile phase. Methanol is a common solvent for preparing nitrosamine (B1359907) standards.[4]
Stability
Nitrosamines can be susceptible to degradation under acidic conditions and exposure to light (photolysis). They may also degrade at high temperatures.
Sample and standard solutions should be freshly prepared and protected from light. The pH of the mobile phase should be carefully controlled.
Q2: Which HPLC column and mobile phase are recommended for the analysis of 1-Nitroso-pyrrolopiperidine?
A2: A reversed-phase C18 column is the most common choice for nitrosamine analysis. A method for a related compound, di-nitroso pyrrolopiperidine, successfully utilized an Agilent Poroshell Aq-C18 column (150 mm × 3.0 mm, 2.7 µm).[5]
For the mobile phase, a gradient elution is typically employed to ensure adequate separation from other impurities and the active pharmaceutical ingredient (API). A common mobile phase composition consists of:
Mobile Phase A: Water with an acidic modifier, such as 0.1% formic acid.[4]
Mobile Phase B: An organic solvent, typically acetonitrile or methanol, also with 0.1% formic acid.[4]
The acidic modifier helps to achieve better peak shapes for amine-containing compounds.
Q3: What are the typical challenges in detecting 1-Nitroso-pyrrolopiperidine, and how can they be overcome?
A3: The primary challenge in detecting 1-Nitroso-pyrrolopiperidine is its low UV absorptivity, which can lead to poor sensitivity when using a UV detector. To overcome this, several strategies can be employed:
Mass Spectrometry (MS) Detection: Coupling the HPLC system to a mass spectrometer (LC-MS/MS) provides significantly higher sensitivity and selectivity. This is the preferred method for trace-level quantification of nitrosamines.[6][7]
UV Wavelength Optimization: If using a UV or photodiode array (PDA) detector, it is crucial to set the wavelength at the absorption maximum of the nitrosamine, which is typically around 230 nm.[8]
Sample Concentration: If sensitivity is still an issue, sample preparation methods that include a concentration step, such as solid-phase extraction (SPE), can be considered.
Troubleshooting Guide
This guide addresses common problems encountered during the HPLC analysis of 1-Nitroso-pyrrolopiperidine in a question-and-answer format.
Problem 1: Poor Peak Shape (Tailing or Fronting)
Q: My peak for 1-Nitroso-pyrrolopiperidine is tailing. What are the possible causes and solutions?
A: Peak tailing is a common issue in HPLC. The following table outlines potential causes and their corresponding solutions.
Possible Cause
Recommended Solution
Secondary Interactions
The basic nature of the amine group in 1-Nitroso-pyrrolopiperidine can lead to interactions with acidic silanol (B1196071) groups on the silica-based column packing. Add a small amount of a competing base, like triethylamine (B128534) (TEA), to the mobile phase, or use a mobile phase with a lower pH (e.g., with formic acid) to suppress silanol ionization.
Column Overload
The sample concentration may be too high. Dilute the sample and re-inject.
Column Contamination or Degradation
The column may be contaminated with strongly retained compounds or the stationary phase may be degraded. Flush the column with a strong solvent (e.g., 100% acetonitrile or methanol). If the problem persists, replace the column.
Extra-column Volume
Excessive tubing length or dead volume in fittings can cause peak broadening and tailing. Ensure all fittings are properly connected and use tubing with the appropriate inner diameter and length.
Problem 2: Inconsistent Retention Times
Q: The retention time for 1-Nitroso-pyrrolopiperidine is shifting between injections. What should I check?
A: Fluctuations in retention time can compromise the reliability of your analysis. A systematic approach to troubleshooting is recommended.
Troubleshooting Workflow for Shifting Retention Times
Caption: Troubleshooting flowchart for inconsistent HPLC retention times.
Problem 3: Low or No Peak Response
Q: I am not seeing a peak for 1-Nitroso-pyrrolopiperidine, or the response is very low. What could be the reason?
A: The absence or low intensity of the analyte peak can be due to several factors, from sample preparation to detector settings.
Possible Cause
Recommended Solution
Incorrect UV Wavelength
Nitrosamines have a characteristic but weak UV absorbance. Ensure the detector is set to the λmax of 1-Nitroso-pyrrolopiperidine (around 230 nm).
Sample Degradation
1-Nitroso-pyrrolopiperidine may be unstable in your sample diluent or under your storage conditions. Prepare fresh standards and samples in a suitable solvent (e.g., methanol or acetonitrile) and protect them from light.
Low Analyte Concentration
The concentration of 1-Nitroso-pyrrolopiperidine in your sample may be below the detection limit of your method. Consider using a more sensitive detector like a mass spectrometer or implementing a sample concentration step.
Injection Issues
There might be a problem with the autosampler, such as a blocked needle or an air bubble in the sample loop. Manually inspect the injection process and perform a needle wash.
Co-elution with a Quenching Compound
A co-eluting compound in the matrix could be suppressing the signal. Optimize the chromatographic separation to resolve the analyte from interfering peaks. If using MS detection, matrix effects should be investigated.
Experimental Protocols
Protocol 1: Preparation of Standard Solutions
Stock Standard Preparation (e.g., 100 µg/mL): Accurately weigh approximately 10 mg of 1-Nitroso-pyrrolopiperidine reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with HPLC-grade methanol. Sonicate for 5 minutes to ensure complete dissolution.
Working Standard Preparation (e.g., 1 µg/mL): Dilute the stock standard solution appropriately with the mobile phase or a mixture of water and organic solvent that mimics the initial mobile phase composition.
Protocol 2: Forced Degradation Study
Forced degradation studies are essential to develop a stability-indicating method.[9][10][11] The following conditions are typically applied to a solution of 1-Nitroso-pyrrolopiperidine:
Stress Condition
Typical Reagents and Conditions
Acid Hydrolysis
0.1 M HCl at 60 °C for 24 hours
Base Hydrolysis
0.1 M NaOH at 60 °C for 24 hours
Oxidative Degradation
3% H₂O₂ at room temperature for 24 hours
Thermal Degradation
60 °C in the dark for 7 days
Photolytic Degradation
Expose the solution to UV light (e.g., 254 nm) and cool white fluorescent light for a specified duration.
Samples should be analyzed at various time points and compared to an unstressed control sample.
Logical Relationship of Stability Indicating Method Development
Caption: Workflow for developing a stability-indicating HPLC method.
overcoming matrix effects in 1-Nitroso-pyrrolopiperidine LC-MS analysis
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome matrix effects in the LC-MS analysis of 1...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome matrix effects in the LC-MS analysis of 1-Nitroso-pyrrolopiperidine.
Troubleshooting Guide: Overcoming Matrix Effects
Q1: I'm observing significant ion suppression for 1-Nitroso-pyrrolopiperidine in my drug product matrix. What are the likely causes and how can I mitigate this?
A1: Ion suppression is a common manifestation of matrix effects where co-eluting components from the sample matrix interfere with the ionization of the target analyte, leading to a decreased signal.[1][2][3]
Likely Causes:
High Concentrations of Excipients: Pharmaceutical excipients are a frequent source of matrix effects.[1]
Endogenous Components: Substances naturally present in the sample, such as lipids and proteins, can cause interference.[1][4]
Non-Volatile Salts and Buffers: These can accumulate in the ion source and suppress the analyte signal.[1]
Co-eluting Impurities: Other drug-related impurities or degradation products can interfere with ionization.[1]
Troubleshooting Workflow:
Caption: A workflow for troubleshooting ion suppression in LC-MS analysis.
Mitigation Strategies:
Sample Preparation: Employ more rigorous sample cleanup techniques. Solid-Phase Extraction (SPE) is highly effective for removing interfering substances while maintaining good recovery of nitrosamines.[1][5]
Chromatographic Separation: Optimize the chromatographic method to separate 1-Nitroso-pyrrolopiperidine from matrix components. This can involve adjusting the gradient, changing the column, or using a different stationary phase.[1][6]
Sample Dilution: A simple approach is to dilute the sample, which can reduce the concentration of interfering matrix components.[7] However, ensure that the diluted concentration of 1-Nitroso-pyrrolopiperidine remains above the limit of quantitation (LOQ).
Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to matrix effects than Electrospray Ionization (ESI) for certain compounds.[8][9]
Q2: My recovery of 1-Nitroso-pyrrolopiperidine is inconsistent across different batches of my sample. How can I improve the reproducibility?
A2: Inconsistent recovery is often a result of variable matrix effects between sample lots.[4] The use of a suitable internal standard is a widely recognized strategy to compensate for such variations.[10]
Solutions:
Stable Isotope-Labeled Internal Standard (SIL-IS): The most effective approach is to use a SIL-IS for 1-Nitroso-pyrrolopiperidine. The SIL-IS will co-elute with the analyte and experience the same degree of ion suppression or enhancement, allowing for accurate correction.[1][11]
Matrix-Matched Calibrants: If a SIL-IS is not available, preparing calibration standards in a blank matrix that is representative of the samples can help to compensate for matrix effects.[1][5]
Standard Addition: This method involves adding known amounts of the analyte to the sample and can be used to correct for matrix effects when a blank matrix is not available.[7]
Frequently Asked Questions (FAQs)
Q1: What is a matrix effect in LC-MS analysis?
A1: A matrix effect is the alteration of the ionization efficiency of an analyte by the presence of co-eluting compounds in the sample matrix.[2] This can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which can negatively impact the accuracy and precision of quantitative analysis.[3][12]
Q2: How can I quantitatively assess the matrix effect for 1-Nitroso-pyrrolopiperidine?
A2: The "post-extraction spike" method is considered the gold standard for quantitatively assessing matrix effects.[4] This involves comparing the peak area of the analyte in a post-extraction spiked blank matrix sample to the peak area of the analyte in a neat solution at the same concentration. The ratio of these peak areas is known as the Matrix Factor (MF).
Matrix Factor (MF) Calculation:
MF < 1: Indicates ion suppression.
MF > 1: Indicates ion enhancement.
MF = 1: Indicates no matrix effect.
Q3: What are the best sample preparation techniques to minimize matrix effects for nitrosamines like 1-Nitroso-pyrrolopiperidine?
A3: Effective sample preparation is crucial for minimizing matrix effects.[1]
Sample Preparation Technique
Principle
Advantages for Nitrosamine Analysis
Solid-Phase Extraction (SPE)
Utilizes a solid sorbent to selectively retain the analyte while interfering compounds are washed away.[13]
Highly selective, provides good cleanup, and can concentrate the analyte.[5] Mixed-mode SPE cartridges are particularly effective.[1]
Liquid-Liquid Extraction (LLE)
Partitions the analyte between two immiscible liquid phases based on its solubility.[13]
A conventional technique that can be effective for simpler matrices.
Dispersive Liquid-Liquid Microextraction (DLLME)
A miniaturized LLE technique that uses small volumes of solvents for high enrichment factors.[13]
Reduces solvent consumption.
"Dilute-and-Shoot"
The sample is simply diluted with a suitable solvent before injection.
Fast and simple, but may not be sufficient for complex matrices.[1]
Q4: Can changing my chromatographic conditions help in overcoming matrix effects?
A4: Yes, optimizing chromatographic conditions is a key strategy. Good chromatographic resolution separates the analyte of interest from interfering matrix components before they enter the mass spectrometer's ion source.[1] This minimizes co-elution and thus reduces ion suppression or enhancement.[1]
Chromatographic Optimization Strategies:
Gradient Optimization: Fine-tuning the mobile phase gradient can improve the separation of the analyte from matrix components.[1]
Column Selection: Using a column with a different selectivity (e.g., pentafluorophenyl) can be beneficial for separating polar nitrosamines from complex matrices.[11]
Flow Rate Adjustment: Modifying the flow rate can also impact separation efficiency.
Q5: What is the role of an internal standard in mitigating matrix effects?
A5: An internal standard (IS) is a compound with similar physicochemical properties to the analyte that is added to all samples, calibrants, and quality controls at a constant concentration.[10] An ideal IS, such as a stable isotope-labeled version of the analyte, will co-elute and experience the same matrix effects as the analyte.[1] By calculating the ratio of the analyte peak area to the IS peak area, variations due to matrix effects can be normalized, leading to more accurate and precise quantification.[11]
Experimental Protocols
Protocol 1: Quantitative Assessment of Matrix Effect using Post-Extraction Spiking
Prepare three sets of samples:
Set A (Neat Solution): Prepare a standard solution of 1-Nitroso-pyrrolopiperidine in the mobile phase at a known concentration (e.g., low, medium, and high QC levels).
Set B (Post-Extraction Spiked Sample): Extract a blank matrix sample using the developed sample preparation method. Spike the extracted blank matrix with 1-Nitroso-pyrrolopiperidine to the same final concentration as in Set A.
Set C (Pre-Extraction Spiked Sample): Spike a blank matrix sample with 1-Nitroso-pyrrolopiperidine at the same concentration as in Set A before performing the sample preparation procedure.
Analyze all three sets of samples by LC-MS.
Calculate the Matrix Factor (MF) and Recovery (RE):
Matrix Factor (MF) = (Peak Area in Set B) / (Peak Area in Set A)
Recovery (RE) % = [(Peak Area in Set C) / (Peak Area in Set B)] x 100
Protocol 2: General Solid-Phase Extraction (SPE) Method for Nitrosamines
Conditioning: Condition the SPE cartridge (e.g., a mixed-mode cation exchange cartridge) with an organic solvent (e.g., methanol) followed by an aqueous solution (e.g., water).
Loading: Load the pre-treated sample onto the SPE cartridge.
Washing: Wash the cartridge with a weak solvent to remove interfering matrix components.
Elution: Elute the target analyte, 1-Nitroso-pyrrolopiperidine, with a suitable elution solvent.
Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the mobile phase for LC-MS analysis.
Visualization of Key Concepts
Caption: Key strategies for mitigating matrix effects in LC-MS analysis.
Technical Support Center: Quantification of 1-Nitroso-pyrrolopiperidine
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing ion suppression for the accurate qua...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing ion suppression for the accurate quantification of 1-Nitroso-pyrrolopiperidine and other nitrosamines by LC-MS/MS.
Troubleshooting Guides
Issue 1: Low Signal Intensity or Complete Signal Loss for 1-Nitroso-pyrrolopiperidine
Possible Cause: Significant ion suppression from matrix components co-eluting with the analyte.
Troubleshooting Steps:
Identify Ion Suppression Zone: Perform a post-column infusion experiment to determine if the retention time of 1-Nitroso-pyrrolopiperidine coincides with a region of significant ion suppression.
Optimize Sample Preparation: The most critical step is to remove interfering matrix components before analysis.[1]
Solid-Phase Extraction (SPE): This is a highly effective technique for cleaning up complex samples.[2]
Liquid-Liquid Extraction (LLE): A fundamental technique to separate nitrosamines from the matrix.[2]
Dilution: A simple first step to reduce the concentration of matrix components. However, this may compromise the limit of detection.[2]
Chromatographic Separation: Modify the LC method to separate 1-Nitroso-pyrrolopiperidine from co-eluting interferences.
Adjust Gradient Profile: Altering the mobile phase gradient can improve separation.[3]
Change Column Chemistry: Consider using a different stationary phase (e.g., phenyl-hexyl or pentafluorophenyl (PFP)) for alternative selectivity.[3][4]
Optimize Ionization Source:
Switch to APCI: Atmospheric Pressure Chemical Ionization (APCI) is often less susceptible to ion suppression than Electrospray Ionization (ESI) for nitrosamine (B1359907) analysis.[3][5] In some cases, APCI can provide a 3 to 4-fold increase in signal response compared to ESI.[6]
Optimize MS Parameters: Fine-tune parameters such as source temperature, probe temperature, and gas flows to enhance the signal-to-noise ratio.[6]
Issue 2: Poor Reproducibility and Inaccurate Quantification
Possible Cause: Variable matrix effects between samples and calibrants.
Troubleshooting Steps:
Utilize Stable Isotope-Labeled Internal Standards (SIL-IS): This is the most effective way to compensate for ion suppression. A SIL-IS for 1-Nitroso-pyrrolopiperidine will co-elute and experience the same degree of signal suppression or enhancement, allowing for accurate ratiometric quantification.[2]
Implement Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is representative of the samples being analyzed. This ensures that the calibration curve accounts for the matrix effects present in the actual samples.[3]
Standardize Sample Preparation: Ensure consistency in all sample preparation steps to minimize variability in matrix effects between samples.
Frequently Asked Questions (FAQs)
Q1: What is ion suppression and how does it affect the quantification of 1-Nitroso-pyrrolopiperidine?
A1: Ion suppression is a type of matrix effect where co-eluting compounds from the sample matrix reduce the ionization efficiency of the target analyte (1-Nitroso-pyrrolopiperidine) in the mass spectrometer's ion source.[7] This leads to a decreased signal intensity, which can result in inaccurate and unreliable quantification, or even false negatives.[8]
Q2: How can I determine if my analysis is suffering from ion suppression?
A2: A post-column infusion experiment is a common method to identify regions of ion suppression in your chromatogram. This involves infusing a constant flow of a 1-Nitroso-pyrrolopiperidine standard solution into the MS detector post-column while injecting a blank matrix extract. A drop in the baseline signal of the standard indicates the retention times where ion suppression is occurring.[9]
Q3: What are the most effective sample preparation techniques to reduce ion suppression for nitrosamine analysis?
A3: Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are highly effective for removing interfering matrix components.[2] The choice between them depends on the specific matrix and the physicochemical properties of the nitrosamine. For complex matrices, SPE is often preferred for its higher selectivity and cleanup efficiency.[10]
Q4: When should I use a stable isotope-labeled internal standard (SIL-IS)?
A4: A SIL-IS is highly recommended in all quantitative LC-MS/MS methods for nitrosamines, especially when significant matrix effects are observed or expected. The SIL-IS behaves almost identically to the analyte during sample preparation, chromatography, and ionization, thereby compensating for variations in recovery and ion suppression.[2]
Q5: Is ESI or APCI a better ionization source for 1-Nitroso-pyrrolopiperidine analysis?
A5: For many nitrosamines, APCI is less prone to ion suppression compared to ESI because ionization occurs in the gas phase.[3][5] Studies have shown that APCI can provide significantly higher signal intensity for nitrosamines than ESI.[6] However, the optimal ionization source should be determined empirically during method development.
Q6: Can changing the LC column help reduce ion suppression?
A6: Yes, optimizing chromatographic separation is a key strategy. By using a column with a different stationary phase (e.g., C18, phenyl-hexyl, PFP), you can alter the retention of 1-Nitroso-pyrrolopiperidine relative to interfering matrix components, leading to better separation and reduced co-elution.[3][4]
Quantitative Data Summary
The following tables summarize the effectiveness of different techniques in reducing ion suppression.
Table 1: Comparison of Sample Preparation Techniques for Matrix Effect Reduction
Protocol 1: Post-Column Infusion to Identify Ion Suppression
Objective: To identify the retention time regions in the chromatogram where ion suppression occurs.
Methodology:
Prepare Infusion Solution: Prepare a standard solution of 1-Nitroso-pyrrolopiperidine in a suitable solvent (e.g., mobile phase) at a concentration that provides a stable and moderate signal in the mass spectrometer.
System Setup:
Connect a syringe pump to a T-fitting placed between the analytical column outlet and the mass spectrometer inlet.
Infuse the 1-Nitroso-pyrrolopiperidine standard solution at a low, constant flow rate (e.g., 10 µL/min).[8]
Analysis:
Begin infusing the standard solution and allow the MS signal to stabilize, establishing a steady baseline.
Inject a blank matrix extract (a sample prepared using the same procedure as the study samples but without the analyte).
Monitor the signal of the infused 1-Nitroso-pyrrolopiperidine standard throughout the chromatographic run.
Interpretation: A decrease or dip in the stable baseline signal indicates a region of ion suppression caused by co-eluting matrix components.[9]
Protocol 2: Solid-Phase Extraction (SPE) for Sample Cleanup
Objective: To remove matrix interferences and concentrate 1-Nitroso-pyrrolopiperidine prior to LC-MS/MS analysis.
Methodology (General Example using a Polymeric Reversed-Phase SPE Cartridge):
Cartridge Conditioning: Condition the SPE cartridge sequentially with 1-2 mL of methanol (B129727) followed by 1-2 mL of water.
Sample Loading: Load the pre-treated sample (e.g., dissolved drug product) onto the conditioned SPE cartridge at a slow, controlled flow rate.
Washing: Wash the cartridge with 1-2 mL of a weak solvent (e.g., 5% methanol in water) to remove polar interferences while retaining 1-Nitroso-pyrrolopiperidine.
Elution: Elute 1-Nitroso-pyrrolopiperidine from the cartridge with a small volume (e.g., 1-2 mL) of a stronger organic solvent (e.g., methanol or acetonitrile).
Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.
Protocol 3: Liquid-Liquid Extraction (LLE) for Sample Cleanup
Objective: To partition 1-Nitroso-pyrrolopiperidine from an aqueous sample matrix into an immiscible organic solvent.
Methodology:
Sample Preparation: Prepare an aqueous solution of the sample. Adjust the pH if necessary to ensure 1-Nitroso-pyrrolopiperidine is in a neutral form.
Extraction:
Add an equal or specified volume of an immiscible organic solvent (e.g., dichloromethane (B109758) or ethyl acetate) to the aqueous sample in a separatory funnel.
Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting the pressure.
Phase Separation: Allow the layers to separate.
Collection: Drain the organic layer (bottom layer for dichloromethane, top layer for ethyl acetate) containing the extracted 1-Nitroso-pyrrolopiperidine.
Evaporation and Reconstitution: Evaporate the organic solvent and reconstitute the residue in the mobile phase.
Visualizations
Caption: General experimental workflow for 1-Nitroso-pyrrolopiperidine quantification.
Caption: Troubleshooting logic for addressing ion suppression issues.
Technical Support Center: Chromatography of 1-Nitroso-pyrrolopiperidine
This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering peak tailing during the chromatographic analysis of 1-Nitroso-pyrrolopiperidine...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering peak tailing during the chromatographic analysis of 1-Nitroso-pyrrolopiperidine.
Frequently Asked Questions (FAQs)
Q1: What is peak tailing and how is it identified?
A1: In an ideal chromatographic separation, the analyte peak should be symmetrical, resembling a Gaussian distribution. Peak tailing is a distortion where the latter half of the peak is broader than the front half.[1] This asymmetry can compromise the accuracy of peak integration and reduce the resolution between adjacent peaks.[1] Peak tailing is quantitatively assessed by the tailing factor or asymmetry factor (As), with an ideal value of 1.0. A value greater than 1.2 often indicates significant tailing.[2]
Q2: What are the common causes of peak tailing for 1-Nitroso-pyrrolopiperidine?
A2: Peak tailing for polar and basic compounds like 1-Nitroso-pyrrolopiperidine is frequently caused by secondary chemical interactions within the analytical column, particularly with residual silanol (B1196071) groups on silica-based stationary phases.[1] Other contributing factors can include issues with the chromatographic system or suboptimal method parameters.[1]
Q3: How does the chemical nature of 1-Nitroso-pyrrolopiperidine contribute to peak tailing?
A3: 1-Nitroso-pyrrolopiperidine, a nitrosamine, possesses nitrogen atoms that can act as basic sites. In reversed-phase chromatography using silica-based columns, these basic groups can interact with acidic silanol groups (Si-OH) on the stationary phase surface. This secondary interaction can lead to a portion of the analyte molecules being retained longer, resulting in a tailing peak.[1][2]
Troubleshooting Guide for Peak Tailing
Below is a systematic guide to diagnose and resolve peak tailing issues when analyzing 1-Nitroso-pyrrolopiperidine.
Issue 1: Asymmetrical Peak Shape (Tailing) Observed for 1-Nitroso-pyrrolopiperidine Peak
This is the most common issue and is often related to chemical interactions between the analyte and the stationary phase.
Potential Causes & Recommended Solutions
Potential Cause
Recommended Solution
Experimental Protocol
Secondary Silanol Interactions
Adjust the mobile phase pH to be more acidic. Lowering the pH (typically between 2 and 4) protonates the silanol groups, minimizing unwanted secondary interactions. The use of a buffered mobile phase is crucial for maintaining a stable pH.[1]
Protocol 1: Mobile Phase pH Adjustment 1. Prepare the aqueous component of your mobile phase.2. Add a suitable acidic modifier, such as formic acid or trifluoroacetic acid (TFA), to achieve a final concentration of 0.1% (v/v).3. Measure the pH of the aqueous phase to ensure it is within the 2-4 range.4. Prepare the final mobile phase by mixing the acidified aqueous phase with the organic modifier (e.g., acetonitrile (B52724) or methanol) in the desired ratio.5. Equilibrate the column with the new mobile phase for at least 15-20 column volumes before injecting the sample.
Utilize a modern, end-capped HPLC column. End-capping is a process that deactivates the majority of residual silanol groups, thereby reducing the potential for secondary interactions.[1]
Protocol 2: Column Selection 1. Select a C18 or similar reversed-phase column that is specified by the manufacturer as "end-capped" or designed for the analysis of basic compounds.2. Install the new column according to the manufacturer's instructions.3. Condition the column with the mobile phase until a stable baseline is achieved.
Column Overload
Reduce the sample concentration or the injection volume. If the peak shape improves upon dilution, the original injection was likely overloaded.[1]
Protocol 3: Sample Dilution 1. Prepare a series of dilutions of your sample (e.g., 1:2, 1:5, 1:10) using the mobile phase as the diluent.2. Inject the same volume of each dilution and observe the peak shape.3. If tailing decreases with dilution, adjust your sample preparation procedure to use a lower concentration.
Sample Solvent Mismatch
Dissolve the sample in a solvent that is weaker than or matches the initial mobile phase composition. Injecting a sample in a solvent significantly stronger than the mobile phase can cause peak distortion.
Protocol 4: Solvent Matching 1. If possible, dissolve your 1-Nitroso-pyrrolopiperidine standard and sample in the initial mobile phase of your gradient or the isocratic mobile phase.2. If the analyte is not soluble in the mobile phase, use the weakest possible solvent in which it is soluble.
Visualizing the Troubleshooting Process
The following workflow provides a logical approach to diagnosing and resolving peak tailing.
Caption: A logical workflow for troubleshooting peak tailing.
Understanding the Mechanism of Peak Tailing
Secondary interactions are a primary cause of peak tailing for polar and basic analytes like 1-Nitroso-pyrrolopiperidine. The diagram below illustrates this phenomenon.
Technical Support Center: Analysis of 1-Nitroso-pyrrolopiperidine
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving analytical sensitivity for trace-le...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving analytical sensitivity for trace-level detection of 1-Nitroso-pyrrolopiperidine and other nitrosamines.
Section 1: Frequently Asked Questions (FAQs)
Q1: What are the primary analytical challenges in detecting trace levels of 1-Nitroso-pyrrolopiperidine?
A1: The main challenges include achieving the required low limits of detection and quantification, managing complex sample matrices that can cause ion suppression or enhancement, and preventing the artificial formation of nitrosamines during sample preparation and analysis.[1][2] Additionally, the volatility of some nitrosamines can lead to their loss during sample concentration steps.[3]
Q2: Which analytical techniques are most suitable for trace-level nitrosamine (B1359907) analysis?
A2: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-tandem mass spectrometry (GC-MS/MS) are the most commonly used techniques for their high sensitivity and selectivity.[1][2] High-resolution mass spectrometry (HRAMS) is also recommended to eliminate false-positive results by distinguishing target analytes from isobaric interferences.[4]
Q3: Why is sample preparation critical for sensitive nitrosamine analysis?
A3: Effective sample preparation is crucial for removing matrix components that can interfere with the analysis, and for concentrating the analyte to a level that is detectable by the instrument.[1] A robust sample preparation procedure is often the most critical factor in achieving accurate and reproducible results at trace levels.[5]
Q4: What are common sources of error and contamination in nitrosamine analysis?
A4: Potential sources of error include cross-contamination from laboratory equipment, the presence of secondary or tertiary amines and nitrosating agents in reagents and solvents leading to artifactual formation, and degradation of the analyte due to exposure to light or high temperatures.[3][6]
Section 2: Troubleshooting Guides
This section addresses specific issues that may be encountered during the analysis of 1-Nitroso-pyrrolopiperidine.
Issue 1: Poor Sensitivity / High Limit of Detection (LOD)
Symptoms:
Inability to detect the analyte at the required low concentrations.
Low signal-to-noise ratio for the analyte peak.
Possible Causes and Solutions:
Possible Cause
Troubleshooting Step
Inefficient Sample Concentration
Optimize the solid-phase extraction (SPE) procedure. Ensure the chosen sorbent is appropriate for 1-Nitroso-pyrrolopiperidine. Consider using a strong cation-exchange functionalized polymeric sorbent.[7] Increase the sample volume being passed through the SPE cartridge.
Matrix Effects
Dilute the sample extract to reduce the concentration of interfering matrix components.[8] Utilize an isotopically labeled internal standard for more accurate quantification.[9] Modify the chromatographic conditions to better separate the analyte from matrix interferences.
Suboptimal MS/MS Parameters
Perform a thorough optimization of the mass spectrometer's source and collision energy parameters for the specific m/z transition of 1-Nitroso-pyrrolopiperidine.
Analyte Loss During Evaporation
If using an evaporation step to concentrate the eluate, ensure the temperature is not too high, which could cause the loss of volatile nitrosamines.[3]
Issue 2: Poor Peak Shape and Chromatography
Symptoms:
Broad, tailing, or split peaks for the analyte.
Shifting retention times.
Possible Causes and Solutions:
Possible Cause
Troubleshooting Step
Column Contamination
Implement a column wash step between injections to remove strongly retained matrix components. If the problem persists, replace the analytical column.
Inappropriate Mobile Phase
Ensure the mobile phase pH is suitable for the analyte and the column. For LC-MS, ensure the mobile phase additives are volatile and compatible with the mass spectrometer.
Column Overloading
Reduce the injection volume or the concentration of the injected sample.
Issue 3: Inconsistent or Low Analyte Recovery
Symptoms:
High variability in results between replicate preparations of the same sample.
Spike recovery values are outside the acceptable range (typically 80-120%).
Possible Causes and Solutions:
Possible Cause
Troubleshooting Step
Inefficient SPE Elution
Optimize the elution solvent composition and volume. A mixture of dichloromethane (B109758) and methanol (B129727) is often effective for eluting nitrosamines from certain sorbents.[10]
Analyte Degradation
Nitrosamines can be light-sensitive.[3] Protect samples and standards from light by using amber vials and minimizing exposure. Prepare fresh standard solutions daily as some nitrosamines have limited stability in solution.[11]
Incomplete Sample Extraction
For solid samples, ensure the grinding and extraction procedure is sufficient to release the analyte from the matrix.[5] Increase extraction time or use a more vigorous extraction technique (e.g., sonication).
Section 3: Quantitative Data Summary
The following tables provide examples of quantitative performance data for nitrosamine analysis. Note that specific values for 1-Nitroso-pyrrolopiperidine may vary depending on the matrix and analytical system.
Table 1: Example Limits of Detection (LOD) for Various Nitrosamines
Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)
This protocol is a general guideline and should be optimized for the specific sample matrix.
Sample Pre-treatment:
For liquid samples (e.g., water), adjust the pH if necessary and spike with an internal standard.
For solid samples, accurately weigh the sample, grind to a fine powder, and extract with a suitable solvent. Centrifuge and use the supernatant for the SPE step.
SPE Cartridge Conditioning:
Condition an activated coconut charcoal or a strong cation-exchange SPE cartridge sequentially with 5 mL of dichloromethane, 5 mL of methanol, and 10 mL of reagent water.[9] Do not allow the cartridge to go dry between solvent additions.
Sample Loading:
Load the pre-treated sample onto the conditioned SPE cartridge at a flow rate of approximately 10-15 mL/min.[9]
Washing:
Wash the cartridge with 5 mL of reagent water to remove hydrophilic impurities.
Dry the cartridge thoroughly under a stream of nitrogen for 10-20 minutes to remove residual water.[9]
Elution:
Elute the target analytes with an appropriate solvent. A common elution solvent is dichloromethane.[9] Collect the eluate.
Concentration:
Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.
The sample is now ready for GC-MS or LC-MS/MS analysis.
Protocol 2: GC-MS/MS Analysis
GC System: Agilent GC with a mass spectrometer.
Column: DB-624, 30 m x 0.32 mm, 1.8 µm film thickness or equivalent.[9]
Carrier Gas: Helium at a constant flow of 1.2 mL/min.[9]
Inlet Temperature: 250 °C.
Injection Volume: 2 µL.
Oven Temperature Program:
Initial temperature of 35 °C, hold for 1 minute.
Ramp to 120 °C at 5 °C/min.
Ramp to 145 °C at 3 °C/min.
Ramp to 250 °C at 35 °C/min, hold for 4.64 minutes.[9]
MS/MS System: Triple quadrupole mass spectrometer.
Ionization Mode: Positive Chemical Ionization (PCI) or Electron Ionization (EI).
Acquisition Mode: Multiple Reaction Monitoring (MRM). Specific transitions for 1-Nitroso-pyrrolopiperidine must be determined by infusing a standard.
Section 5: Visualizations
Caption: General experimental workflow for trace-level nitrosamine analysis.
Caption: Troubleshooting logic for addressing low sensitivity issues.
Technical Support Center: Analysis of 1-Nitroso-pyrrolopiperidine
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the analysis of 1-Nitroso-pyrrolopiperidine, a potential impurity of concern in pharmaceutical products. The informa...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the analysis of 1-Nitroso-pyrrolopiperidine, a potential impurity of concern in pharmaceutical products. The information is tailored for researchers, scientists, and drug development professionals to address common challenges encountered during chromatographic analysis.
Frequently Asked Questions (FAQs)
Q1: What are the recommended analytical techniques for the quantification of 1-Nitroso-pyrrolopiperidine at trace levels?
A1: The most common and regulatory-accepted techniques for the analysis of nitrosamine (B1359907) impurities, including 1-Nitroso-pyrrolopiperidine, are Gas Chromatography-Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1] These methods offer the high sensitivity and selectivity required to detect and quantify nitrosamines at the low levels mandated by regulatory agencies.
Q2: Which type of GC column is suitable for the analysis of 1-Nitroso-pyrrolopiperidine?
A2: For the analysis of volatile and semi-volatile nitrosamines by GC-MS, a mid-polarity column is generally recommended. A common choice is a column with a (5%-phenyl)-methylpolysiloxane stationary phase.[2] The selection of the appropriate column dimensions (length, internal diameter, and film thickness) will depend on the specific sample matrix and the required resolution from other components.
Q3: What is a recommended LC column for the analysis of 1-Nitroso-pyrrolopiperidine?
A3: Based on methodologies for structurally similar compounds like di-nitroso pyrrolopiperidine, a reversed-phase column with enhanced retention for polar compounds is recommended.[3] An Agilent Poroshell 120 EC-C18 (or equivalent) has been shown to be effective.[4][5] These columns are designed to retain polar analytes even under 100% aqueous mobile phase conditions, which can be beneficial for separating polar nitrosamines from the drug substance and other matrix components.[3]
Q4: My chromatogram for 1-Nitroso-pyrrolopiperidine shows peak tailing. What are the possible causes and solutions?
A4: Peak tailing is a common issue in chromatography and can have several causes. It's important to first determine if the tailing is specific to the 1-Nitroso-pyrrolopiperidine peak or if it affects all peaks in the chromatogram.
Analyte-Specific Tailing: If only the 1-Nitroso-pyrrolopiperidine peak is tailing, it could be due to secondary interactions with the stationary phase. Nitrosamines can be polar and may interact with active sites on the column.
Solution: Consider using a highly deactivated or end-capped column. For LC analysis, adjusting the mobile phase pH might help to reduce these interactions.[6]
System-Wide Tailing: If all peaks are tailing, the issue is likely mechanical or related to the overall system setup.
Possible Causes:
Column Contamination or Void: The column inlet frit may be partially blocked, or a void may have formed at the head of the column.
Extra-Column Dead Volume: Dead volume in the tubing or fittings between the injector and the detector can cause peak broadening and tailing.
Solutions:
Column Maintenance: Try reverse-flushing the column (if the manufacturer's instructions permit) to dislodge particulates. Using a guard column can help protect the analytical column from contamination. If a void is suspected, replacing the column is often the best solution.
Check Fittings: Ensure all tubing connections are secure and properly fitted to minimize dead volume.
Q5: I am observing two peaks for my 1-Nitroso-pyrrolopiperidine standard. Is this expected?
A5: The observation of two peaks for a single nitrosamine standard can be due to the presence of rotamers.[7] Due to restricted rotation around the N-N bond, some nitrosamines can exist as two stable conformational isomers (cis and trans), which may be separated under certain chromatographic conditions.[7] It is important to verify if both peaks correspond to 1-Nitroso-pyrrolopiperidine by checking their mass spectra. If confirmed, the areas of both peaks should be summed for quantification.
Experimental Protocols
LC-MS/MS Method for 1-Nitroso-pyrrolopiperidine Analysis (Adapted from a method for di-nitroso pyrrolopiperidine)
This protocol is adapted from a validated method for a closely related compound and should be fully validated for the analysis of 1-Nitroso-pyrrolopiperidine in your specific sample matrix.
Parameter
Condition
LC System
Agilent 1290 Infinity II Bio LC System or equivalent
Mass Spectrometer
Agilent 6495D Triple Quadrupole LC/MS or equivalent
Technical Support Center: 1-Nitroso-pyrrolopiperidine Analysis
This technical support guide provides troubleshooting advice and answers to frequently asked questions regarding the impact of mobile phase pH on the retention time of 1-Nitroso-pyrrolopiperidine in reverse-phase high-pe...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support guide provides troubleshooting advice and answers to frequently asked questions regarding the impact of mobile phase pH on the retention time of 1-Nitroso-pyrrolopiperidine in reverse-phase high-performance liquid chromatography (RP-HPLC).
Frequently Asked Questions (FAQs)
Q1: How does the mobile phase pH affect the retention time of 1-Nitroso-pyrrolopiperidine in RP-HPLC?
A1: The mobile phase pH is a critical parameter that can significantly alter the retention time of ionizable compounds like 1-Nitroso-pyrrolopiperidine.[1][2] This compound contains a basic nitrogen atom, meaning its charge state is dependent on the pH.
At low pH (acidic conditions): The basic nitrogen is protonated, carrying a positive charge. This ionized form is more polar and has less affinity for the non-polar stationary phase (e.g., C18), resulting in a shorter retention time .[2][3]
At high pH (basic conditions): The compound is deprotonated and exists in its neutral, un-ionized form. This form is more hydrophobic (less polar) and interacts more strongly with the stationary phase, leading to a longer retention time .[1][2]
Q2: What is the pKa of 1-Nitroso-pyrrolopiperidine and why is it important for HPLC method development?
Q3: Why is my peak shape for 1-Nitroso-pyrrolopiperidine tailing, and can pH adjustment help?
A3: Peak tailing for basic compounds is often caused by secondary interactions between the positively charged analyte (at low pH) and residual acidic silanol (B1196071) groups on the silica-based stationary phase.[1] Adjusting the mobile phase pH can help mitigate this issue. Increasing the pH to a level where 1-Nitroso-pyrrolopiperidine is in its neutral form can reduce these ionic interactions and lead to more symmetrical peaks.[1] A starting pH range of 2 to 4 is often recommended for initial method development with basic compounds to achieve stable conditions.[5]
Troubleshooting Guide
Issue
Potential Cause
Recommended Solution
Retention time is too short
Mobile phase pH is too low, causing the analyte to be ionized and highly polar.
Increase the pH of the aqueous portion of your mobile phase. This will suppress the ionization of the basic 1-Nitroso-pyrrolopiperidine, increasing its hydrophobicity and retention on the C18 column.[2]
Retention time is too long
Mobile phase pH is too high, leading to very strong hydrophobic interactions.
Decrease the mobile phase pH to increase the polarity of the analyte, thereby reducing its retention time. Be mindful that going too low can lead to peak shape issues if not properly buffered.[2]
Drifting or inconsistent retention times
The mobile phase pH is not well-controlled or is too close to the analyte's pKa.
Ensure your mobile phase is adequately buffered. A change of just 0.1 pH units can cause significant shifts in retention.[6] Select a buffer with a pKa close to your target mobile phase pH and operate at a pH at least 2 units from the analyte's pKa for maximum robustness.[3][4]
Poor peak shape (tailing)
Secondary ionic interactions between the protonated analyte and the stationary phase.
Increase the mobile phase pH to neutralize the analyte. Alternatively, use a modern, end-capped column with low silanol activity or add a competing base to the mobile phase.
Co-elution with other impurities
Lack of selectivity at the current mobile phase pH.
Systematically adjust the pH to alter the retention of 1-Nitroso-pyrrolopiperidine and other ionizable impurities. Changing the pH is a powerful tool for modifying selectivity in RP-HPLC.[1]
Expected Impact of pH on Retention Time
While specific experimental data for 1-Nitroso-pyrrolopiperidine is not available, the following table illustrates the expected trend for a typical basic compound in reverse-phase chromatography. This data is hypothetical and for illustrative purposes only.
Mobile Phase pH
Expected Ionization State of Analyte
Expected Interaction with C18 Phase
Expected Retention Time
2.5
Mostly Ionized (Protonated, R₂NH⁺)
Weak
Short
4.5
Partially Ionized
Moderate
Intermediate
6.5
Mostly Neutral (Un-ionized, R₂N)
Strong
Long
8.5
Fully Neutral (Un-ionized, R₂N)
Very Strong
Very Long
Experimental Protocols
Below is a general protocol for the analysis of nitrosamine (B1359907) impurities, which can be adapted for studying the effect of pH on 1-Nitroso-pyrrolopiperidine retention.
Objective: To determine the retention time of 1-Nitroso-pyrrolopiperidine under various pH conditions.
1. Instrumentation:
HPLC or UHPLC system with a UV or Mass Spectrometry (MS) detector.
2. Chromatographic Conditions:
Column: Cogent RP C18™, 3µm, 100Å, 4.6 x 150 mm or equivalent.[7]
Mobile Phase A: Aqueous buffer (e.g., 10 mM Ammonium (B1175870) Acetate or Phosphate buffer), pH adjusted.
Elution: Isocratic (e.g., 70% A, 30% B) or a shallow gradient.
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection: UV at 230-254 nm or MS/MS for higher sensitivity and selectivity.[7]
Injection Volume: 5 µL.
3. pH Study Procedure:
Prepare several batches of Mobile Phase A. Adjust the pH of each batch to a different value (e.g., 3.0, 4.0, 5.0, 6.0, 7.0) using a suitable acid (e.g., formic acid) or base (e.g., ammonium hydroxide).
Prepare a standard solution of 1-Nitroso-pyrrolopiperidine in a suitable diluent (e.g., Methanol or water/acetonitrile mixture).
For each pH condition, equilibrate the column with the prepared mobile phase for at least 20 column volumes.
Inject the standard solution and record the retention time and observe the peak shape.
Plot the retention time as a function of mobile phase pH to visualize the relationship.
Visualizations
Caption: Troubleshooting workflow for retention time issues.
Caption: pH effect on analyte state and retention.
Technical Support Center: Analysis of 1-Nitroso-pyrrolopiperidine
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Nitroso-pyrrolopiperidine. The informat...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Nitroso-pyrrolopiperidine. The information provided is focused on preventing on-column degradation during chromatographic analysis.
Troubleshooting Guide: On-Column Degradation of 1-Nitroso-pyrrolopiperidine
On-column degradation of 1-Nitroso-pyrrolopiperidine can lead to inaccurate quantification, ghost peaks, and method variability. This guide provides a systematic approach to identify and resolve these issues.
Initial Assessment Workflow
Caption: Troubleshooting workflow for on-column degradation of 1-Nitroso-pyrrolopiperidine.
Question & Answer Troubleshooting
Q1: My 1-Nitroso-pyrrolopiperidine peak area is decreasing with each injection. What could be the cause?
A1: This is a classic sign of on-column degradation or irreversible adsorption. The acidic nature of some mobile phases or active sites on the column stationary phase can promote the degradation of nitrosamines.
Immediate Actions:
Mobile Phase pH: If you are using an acidic mobile phase (e.g., with formic or trifluoroacetic acid), the low pH might be causing the degradation. Nitrosamines can be unstable under strongly acidic conditions.[1][2] Consider using a mobile phase with a higher pH or a buffered mobile phase to maintain a more neutral environment.
Column Temperature: High temperatures can accelerate the degradation of thermally labile compounds like some nitrosamines. Try reducing the column oven temperature.
Column Activity: The silica (B1680970) backbone of reversed-phase columns can have acidic silanol (B1196071) groups that interact with and degrade sensitive analytes. Ensure you are using a highly inert, end-capped column.
Q2: I am observing a small peak eluting just before or after my main 1-Nitroso-pyrrolopiperidine peak, and it seems to grow over time. What is this?
A2: This is likely a degradation product being formed on the column. The continuous flow of the mobile phase over the stationary phase provides a reactive environment where the degradation occurs.
Troubleshooting Steps:
Reduce Analyte-Column Interaction Time: A shorter column or a faster flow rate can decrease the residence time of 1-Nitroso-pyrrolopiperidine on the column, minimizing the opportunity for degradation.
Mobile Phase Composition: The presence of water in the mobile phase can sometimes contribute to hydrolytic degradation. While necessary for reversed-phase chromatography, altering the gradient or initial mobile phase composition might help.
Forced Degradation Study: To confirm if the peak is a degradant, you can perform a forced degradation study on your standard solution (e.g., by adding a small amount of acid and heating gently) and see if the peak increases in size.
Q3: After running my samples, I see "ghost peaks" in my blank injections at the retention time of 1-Nitroso-pyrrolopiperidine. Why is this happening?
A3: This suggests carryover due to the analyte or its degradants being strongly adsorbed to the column or other parts of the flow path.
Solutions:
Injector and System Cleaning: Implement a robust needle wash protocol and consider flushing the entire system with a strong, compatible solvent to remove adsorbed residues.
Column Choice: As mentioned, highly inert columns are less prone to strong adsorption of sensitive compounds.
Sample Diluent: Ensure your sample diluent is compatible with the mobile phase to prevent precipitation of the analyte in the flow path.
Frequently Asked Questions (FAQs)
Q1: What are the primary factors that can cause on-column degradation of 1-Nitroso-pyrrolopiperidine?
A1: The primary factors include:
Mobile Phase pH: Strongly acidic conditions can catalyze the degradation of nitrosamines.[1][2]
Column Temperature: Elevated temperatures can provide the energy needed for thermal degradation.
Stationary Phase Activity: Active silanol groups on the silica surface of the column can interact with and promote the degradation of the analyte.
Presence of Contaminants: Trace metals in the sample, mobile phase, or from the HPLC system can also catalyze degradation.
Q2: What type of HPLC column is recommended for the analysis of 1-Nitroso-pyrrolopiperidine?
A2: A high-purity, inert, end-capped C18 or a phenyl-hexyl column is generally recommended for nitrosamine (B1359907) analysis. These stationary phases provide good retention for moderately polar compounds and have a lower risk of secondary interactions that can lead to peak tailing and degradation.
Q3: How can I confirm that the degradation is happening on-column and not in my sample solution?
A3: You can perform the following experiment:
Prepare a fresh standard solution of 1-Nitroso-pyrrolopiperidine.
Inject the standard immediately and record the chromatogram.
Let the same standard solution sit in the autosampler for the typical duration of a run sequence.
Re-inject the aged standard.
If the degradation is significantly worse in the chromatogram from the aged sample, then stability in the sample solution is a concern. If the degradation is consistent regardless of the age of the solution (within a reasonable timeframe), it is more likely an on-column issue.
Q4: Are there any mobile phase additives that can help to reduce on-column degradation?
A4: While strong acids should be used with caution, a small amount of a weaker acid like formic acid is often necessary for good peak shape and ionization in LC-MS. If degradation is still an issue, consider using a buffered mobile phase, such as an ammonium (B1175870)formate (B1220265) buffer, to maintain a stable pH.
Data Presentation: Predicted Stability of 1-Nitroso-pyrrolopiperidine
Condition
Parameter
Predicted Stability of 1-Nitroso-pyrrolopiperidine
Rationale / Comments
pH
pH < 3
Low
Acid-catalyzed hydrolysis and denitrosation are known degradation pathways for nitrosamines.
pH 3 - 6
Moderate to High
Generally, nitrosamines are more stable in neutral to slightly acidic conditions.
pH > 7
Moderate
Basic conditions might also promote degradation, though typically less rapidly than strong acid.
Temperature
< 10 °C
High
Refrigerated conditions are recommended for storing standard solutions to minimize degradation.
20-25 °C (RT)
Moderate
Gradual degradation may occur over time. Freshly prepared solutions are recommended.
> 40 °C
Low
Thermal degradation is a significant concern for many nitrosamines.
Common mobile phase constituents, generally considered suitable.
Methanol/Water
High
Another common and suitable mobile phase.
DMSO
Moderate
While a good solvent, prolonged storage in DMSO should be evaluated for stability.
Light
UV Exposure
Low to Moderate
Photolytic cleavage of the N-N bond is a known degradation pathway for nitrosamines.
Experimental Protocols
Recommended LC-MS/MS Method for 1-Nitroso-pyrrolopiperidine Analysis
This protocol is a starting point and should be optimized and validated for your specific instrumentation and sample matrix.
1. Chromatographic Conditions:
HPLC System: A UHPLC or HPLC system with a temperature-controlled column compartment.
Column: A high-quality, inert C18 column (e.g., Waters Acquity BEH C18, Agilent Zorbax Eclipse Plus C18) with dimensions of approximately 2.1 x 100 mm and a particle size of 1.7-1.8 µm.
Mobile Phase A: 0.1% Formic acid in Water
Mobile Phase B: 0.1% Formic acid in Acetonitrile
Gradient:
0-1 min: 5% B
1-5 min: 5% to 95% B
5-6 min: 95% B
6-6.1 min: 95% to 5% B
6.1-8 min: 5% B (Re-equilibration)
Flow Rate: 0.4 mL/min
Column Temperature: 30 °C (start low and increase only if necessary for peak shape)
Injection Volume: 5 µL
2. Mass Spectrometry Conditions (Triple Quadrupole):
Precursor Ion (Q1): 156.1 m/z ([M+H]+ for C7H13N3O)
Product Ions (Q3): To be determined by infusing a standard of 1-Nitroso-pyrrolopiperidine and performing a product ion scan. Likely fragments would involve the loss of the nitroso group (-NO) or fragmentation of the pyrrolopiperidine ring.
Source Parameters:
Capillary Voltage: 3.5 kV
Source Temperature: 150 °C
Desolvation Temperature: 400 °C
Gas Flows: Optimize for your specific instrument.
3. Sample Preparation:
Diluent: A mixture of water and acetonitrile (e.g., 90:10 v/v) is a good starting point.
Procedure: Dissolve the sample in the diluent to achieve a concentration within the calibration range. Filter through a 0.22 µm PVDF or PTFE syringe filter before injection.
Technical Support Center: 1-Nitroso-pyrrolopiperidine Analysis
This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for challenges encountered during the qu...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for challenges encountered during the quantitative analysis of 1-Nitroso-pyrrolopiperidine (NPYR), a nitrosamine (B1359907) impurity of significant concern.
Frequently Asked Questions (FAQs)
Q1: What are the typical analytical techniques used for the quantification of 1-Nitroso-pyrrolopiperidine?
A1: The most common and regulatory-accepted methods for trace-level quantification of 1-Nitroso-pyrrolopiperidine are hyphenated chromatographic techniques.[1][2][3] These include Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[2][4] These methods offer the high sensitivity and selectivity required to meet stringent regulatory limits.[1][3]
Q2: Why is my calibration curve for 1-Nitroso-pyrrolopiperidine showing poor linearity (R² < 0.99)?
A2: Poor linearity in the calibration curve for 1-Nitroso-pyrrolopiperidine can stem from several factors. At high concentrations, detector saturation or ion source saturation in the mass spectrometer can lead to a non-linear response.[5][6] Conversely, at very low concentrations, issues such as analyte adsorption to sample vials or instrument components, or high background noise can affect linearity.[6] Other potential causes include improper preparation of standard solutions, degradation of the analyte during sample preparation or analysis, and the presence of co-eluting interferences from the sample matrix.
Q3: What are the expected limits of detection (LOD) and quantification (LOQ) for 1-Nitroso-pyrrolopiperidine?
A3: The LOD and LOQ for 1-Nitroso-pyrrolopiperidine are highly dependent on the analytical instrumentation and method used. For GC-MS/MS methods, LODs can be in the low parts-per-billion (ppb) range, often below 3 ppb.[1] For highly sensitive LC-MS/MS methods, LOD and LOQ values can be as low as 0.05 ng/mL and 0.1 ng/mL, respectively.[7]
Q4: Can 1-Nitroso-pyrrolopiperidine degrade during analysis, and how can this be prevented?
A4: Yes, nitrosamines like 1-Nitroso-pyrrolopiperidine can be labile and susceptible to degradation under certain conditions.[2] For instance, high temperatures in the GC injector port can cause degradation. It is also sensitive to photolysis, so samples should be protected from light.[8] To minimize degradation, it is recommended to use deactivated glassware, prepare fresh standard solutions, and store samples and standards at low temperatures (e.g., 4-8 °C) and protected from light.[9]
Troubleshooting Guide
This guide addresses specific issues you may encounter during the analysis of 1-Nitroso-pyrrolopiperidine.
Issue
Potential Causes
Troubleshooting Steps
Poor Linearity (R² < 0.99)
- Inappropriate calibration range.[5] - Detector saturation at high concentrations.[5][6] - Analyte degradation in standards. - Inaccurate standard dilutions. - Matrix effects from the sample.
- Narrow the calibration range to the expected concentration of the samples. - Dilute high-concentration standards to avoid detector saturation. - Prepare fresh standard solutions from a reliable stock. - Use a calibrated pipette and high-purity solvents for dilutions. - Employ matrix-matched calibration standards or use an internal standard.
Low Sensitivity / Poor Signal-to-Noise
- Suboptimal mass spectrometry parameters (e.g., collision energy, ionization).[2] - Inefficient ionization of 1-Nitroso-pyrrolopiperidine. - Sample matrix suppression. - Contaminated mobile phase or GC carrier gas. - Leaks in the LC or GC system.
- Optimize MS/MS transitions and collision energies for 1-Nitroso-pyrrolopiperidine. - Consider using a softer ionization technique if available.[2] - Improve sample cleanup to remove interfering matrix components. - Use high-purity solvents and gases. - Perform a system leak check.
Inconsistent Peak Areas / Poor Reproducibility
- Inconsistent injection volume. - Sample carryover from previous injections. - Instability of the analyte in the autosampler. - Fluctuations in instrument conditions (e.g., temperature, flow rate).
- Check the autosampler for proper operation and ensure the syringe is not clogged. - Implement a robust needle wash procedure between injections. - Use a cooled autosampler if available.[9] - Allow the instrument to fully equilibrate before starting the analytical run.
Split or Tailing Peaks
- Column degradation or contamination. - Incompatibility between the sample solvent and the mobile phase. - Column overload. - Dead volume in the chromatographic system.
- Flush the column with a strong solvent or replace it if necessary. - Dissolve the sample in the initial mobile phase whenever possible. - Reduce the injection volume or dilute the sample. - Check and tighten all fittings between the injector, column, and detector.
Quantitative Data Summary
The following table summarizes typical quantitative parameters for the analysis of 1-Nitroso-pyrrolopiperidine (NPYR) and other nitrosamines, gathered from various analytical method development and validation studies.
Protocol: Preparation of Calibration Standards for 1-Nitroso-pyrrolopiperidine
This protocol describes the preparation of a series of calibration standards for the quantification of 1-Nitroso-pyrrolopiperidine.
Stock Solution (100 µg/mL):
Accurately weigh approximately 10 mg of 1-Nitroso-pyrrolopiperidine reference standard into a 100 mL volumetric flask.
Dissolve and dilute to volume with a suitable solvent (e.g., methanol (B129727) or dichloromethane). This is your primary stock solution.
Intermediate Stock Solution (1 µg/mL):
Pipette 1 mL of the 100 µg/mL primary stock solution into a 100 mL volumetric flask.
Dilute to volume with the same solvent.
Working Standard Solutions:
Prepare a series of calibration standards by performing serial dilutions of the 1 µg/mL intermediate stock solution. The concentration range should bracket the expected concentration of the analyte in the samples. A typical range might be 1, 2, 5, 10, 20, 50, and 100 ng/mL.
For each calibration level, pipette the calculated volume of the intermediate stock solution into a separate volumetric flask and dilute to volume.
Storage:
Store all solutions in amber vials at 2-8 °C to minimize degradation.[9] Prepare fresh working standard solutions daily.
Visualizations
Caption: Troubleshooting workflow for a non-linear calibration curve.
Caption: General experimental workflow for 1-Nitroso-pyrrolopiperidine analysis.
A Comparative Guide to Analytical Methods for the Validation of 1-Nitroso-pyrrolopiperidine
For researchers, scientists, and drug development professionals, the accurate quantification of nitrosamine (B1359907) impurities, such as 1-Nitroso-pyrrolopiperidine, is of paramount importance for ensuring the safety a...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the accurate quantification of nitrosamine (B1359907) impurities, such as 1-Nitroso-pyrrolopiperidine, is of paramount importance for ensuring the safety and quality of pharmaceutical products. Regulatory agencies worldwide have set stringent limits for these potential carcinogens, necessitating the use of highly sensitive and validated analytical methods. This guide provides an objective comparison of three common analytical techniques for the determination of 1-Nitroso-pyrrolopiperidine: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).
Performance Comparison
The selection of an appropriate analytical method depends on various factors, including the required sensitivity, selectivity, sample matrix, and available instrumentation. The following table summarizes the key performance characteristics of the three methods, with data synthesized from studies on closely related nitrosamine compounds.
Parameter
Method 1: LC-MS/MS
Method 2: GC-MS
Method 3: HPLC-UV
Principle
Separation by liquid chromatography followed by highly selective and sensitive detection based on mass-to-charge ratio.
Separation of volatile compounds by gas chromatography followed by mass spectrometric detection.
Separation by liquid chromatography with detection based on the absorption of UV light.
Applicability
Broad applicability to a wide range of nitrosamines, including those that are non-volatile or thermally labile.
Suitable for volatile and thermally stable nitrosamines.
Generally less sensitive and suitable for higher concentration levels or as a screening tool.
Limit of Detection (LOD)
Very low (typically in the sub-ppb or ng/mL range). For di-Nitroso pyrrolopiperidine, a closely related compound, LODs can be in the low ng/mL range.
Low (typically in the low ppb or ng/mL range). For many nitrosamines, LODs are reported to be below 3 ppb.[1]
Higher (typically in the 10-20 ng/mL range).[2][3]
Limit of Quantification (LOQ)
Very low (typically in the low ppb or ng/mL range). For di-Nitroso pyrrolopiperidine, LOQs can be in the low ng/mL range.
Higher (typically in the 10-20 ng/mL range).[2][3] For some nitrosamines, LOQs of 10 ng/mL have been reported.[2]
**Linearity (R²) **
Excellent (typically >0.99).
Excellent (typically >0.99).
Good (typically >0.99).
Selectivity
High, due to the specificity of MS/MS detection.
High, especially with MS/MS detection.
Moderate, potential for interference from co-eluting compounds that absorb at the same wavelength.
Sample Throughput
Moderate to high.
Moderate.
High.
Instrumentation Cost
High.
High.
Moderate.
Typical Run Time
5-15 minutes.
10-20 minutes.
15-30 minutes.
Experimental Protocols
Detailed methodologies for each of the compared analytical techniques are provided below. These protocols are representative and may require optimization for specific sample matrices and instrumentation.
Method 1: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
This method is adapted from a validated procedure for the closely related compound, di-Nitroso pyrrolopiperidine, and is expected to be highly suitable for 1-Nitroso-pyrrolopiperidine.
1. Sample Preparation:
Accurately weigh and dissolve the sample (drug substance or product) in a suitable diluent (e.g., methanol (B129727) or a mixture of water and organic solvent) to achieve a target concentration.
The solution may be sonicated and centrifuged to ensure complete dissolution and removal of particulate matter.
Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.
2. Chromatographic Conditions:
LC System: UHPLC or HPLC system.
Column: A C18 reversed-phase column (e.g., Waters Cortecs T3, 100 mm × 3.0 mm, 2.7 µm) is a suitable choice.
Mobile Phase A: 0.1% Formic acid in water.
Mobile Phase B: Acetonitrile.
Flow Rate: 0.3 mL/min.
Gradient Elution:
Time (min)
% Mobile Phase B
0.0
10
5.0
90
6.0
90
6.1
10
| 8.0 | 10 |
Injection Volume: 5 µL.
Column Temperature: 40 °C.
3. Mass Spectrometry Conditions:
Mass Spectrometer: Triple quadrupole mass spectrometer.
Ionization Source: Electrospray Ionization (ESI) in positive mode.
Multiple Reaction Monitoring (MRM) Transitions:
For 1-Nitroso-pyrrolopiperidine (C₇H₁₃N₃O, MW: 155.2), a precursor ion of m/z 156.1 would be expected. The product ions would need to be determined experimentally, but a likely transition would involve the loss of the nitroso group (NO), resulting in a product ion around m/z 126.1.
Source Parameters: Optimized for maximum signal intensity (e.g., capillary voltage, source temperature, gas flows).
Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)
This protocol is a general procedure for the analysis of volatile nitrosamines and can be adapted for 1-Nitroso-pyrrolopiperidine.
1. Sample Preparation (Liquid-Liquid Extraction):
Weigh an appropriate amount of the sample (e.g., 250 mg) into a centrifuge tube.[5]
Add 10 mL of 1M sodium hydroxide (B78521) solution and vortex to dissolve or suspend the sample.[5]
Add 2.0 mL of dichloromethane (B109758) (DCM) and shake vigorously for at least 5 minutes to extract the nitrosamine.[5]
Centrifuge the mixture to separate the aqueous and organic layers.[5]
Carefully transfer the lower organic (DCM) layer to a clean vial for analysis.
2. GC-MS Conditions:
GC System: Gas chromatograph with a split/splitless or programmable temperature vaporization (PTV) inlet.
Column: A polar capillary column, such as one with a wax or cyano-based stationary phase (e.g., DB-WAX, VF-WAXms), is typically used.
Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).
Oven Temperature Program:
Initial temperature: 40-50 °C, hold for 1-2 minutes.
Ramp: Increase to 220-240 °C at a rate of 10-20 °C/min.
Final hold: 2-5 minutes.
Injection Volume: 1 µL.
Inlet Temperature: 220-250 °C.
3. Mass Spectrometry Conditions:
Mass Spectrometer: Single quadrupole or triple quadrupole mass spectrometer.
Ionization Source: Electron Ionization (EI) at 70 eV.
Acquisition Mode: For a single quadrupole MS, Selected Ion Monitoring (SIM) of characteristic ions for 1-Nitroso-pyrrolopiperidine would be used. For a triple quadrupole MS, Multiple Reaction Monitoring (MRM) would provide higher selectivity and sensitivity.
Source Temperature: 230 °C.
Quadrupole Temperature: 150 °C.
Method 3: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)
This method offers a less sensitive but more accessible alternative for the analysis of 1-Nitroso-pyrrolopiperidine.
1. Sample Preparation:
Prepare the sample as described for the LC-MS/MS method, dissolving it in the mobile phase or a compatible solvent.
2. HPLC-UV Conditions:
HPLC System: HPLC with a UV or Photodiode Array (PDA) detector.
Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[6]
Mobile Phase: An isocratic or gradient mixture of water and an organic solvent like methanol or acetonitrile. A typical starting point could be a 60:40 (v/v) mixture of water and methanol.[6]
Navigating Nitrosamine Impurities: A Guide to Method Validation for 1-Nitroso-pyrrolopiperidine
For researchers, scientists, and drug development professionals, ensuring the safety and purity of pharmaceutical products is paramount. The emergence of nitrosamine (B1359907) impurities, such as 1-Nitroso-pyrrolopiperi...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, ensuring the safety and purity of pharmaceutical products is paramount. The emergence of nitrosamine (B1359907) impurities, such as 1-Nitroso-pyrrolopiperidine, as potential carcinogens has necessitated rigorous analytical testing and method validation in line with stringent regulatory standards. This guide provides an objective comparison of analytical methodologies for the detection and quantification of 1-Nitroso-pyrrolopiperidine, supported by a framework for method validation based on the International Council for Harmonisation (ICH) guidelines.
Currently, specific, publicly available, validated method performance data for the direct analysis of 1-Nitroso-pyrrolopiperidine in pharmaceutical matrices is limited. However, the principles of method validation for other nitrosamines are well-established and directly applicable. The most common and regulatory-accepted analytical techniques for nitrosamine analysis are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).
Comparison of Analytical Techniques
The selection between LC-MS/MS and GC-MS is contingent on the physicochemical properties of the nitrosamine and the complexity of the drug product matrix.
Feature
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Gas Chromatography-Mass Spectrometry (GC-MS)
Applicability
Broadly applicable to a wide range of nitrosamines, including those that are less volatile or thermally labile.
Best suited for volatile and thermally stable nitrosamines.
Sample Preparation
Often involves a straightforward "dilute and shoot" approach or simple liquid-liquid extraction (LLE) or solid-phase extraction (SPE).
May require more complex sample preparation, including derivatization for less volatile compounds, and is amenable to headspace analysis for volatile nitrosamines.
Sensitivity & Selectivity
High sensitivity and selectivity, capable of achieving low limits of detection (LOD) and quantification (LOQ) in the parts-per-billion (ppb) range.
Also offers high sensitivity and selectivity, particularly for volatile analytes.
Matrix Effects
Can be susceptible to matrix effects, which may require optimization of chromatographic conditions or sample cleanup.
Less prone to matrix effects compared to LC-MS/MS, especially when using headspace injection.
ICH Guidelines for Method Validation
The validation of an analytical method for quantifying 1-Nitroso-pyrrolopiperidine must adhere to the principles outlined in the ICH Q2(R1) guideline, "Validation of Analytical Procedures: Text and Methodology." This ensures the method is suitable for its intended purpose. The core validation parameters are summarized below.
Table of ICH Q2(R1) Validation Parameters for an Impurity Quantification Method
Validation Parameter
Purpose
Typical Acceptance Criteria
Specificity
To ensure the analytical signal is solely from the target analyte and not from interferences from the matrix, other impurities, or degradation products.
Peak purity analysis, demonstration of resolution from closely eluting peaks.
Linearity
To demonstrate a proportional relationship between the analytical response and the concentration of the analyte over a defined range.
Correlation coefficient (r²) ≥ 0.99.
Range
The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.
Typically from the Limit of Quantitation (LOQ) to 120% of the specification limit.
Accuracy
The closeness of the test results obtained by the method to the true value.
Recovery of spiked analyte should be within 80-120% for impurity analysis.
Precision
The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.
MRM Transitions: Specific precursor-to-product ion transitions for 1-Nitroso-pyrrolopiperidine would need to be determined.
Generalized GC-MS Protocol (Headspace)
Sample Preparation:
Weigh a suitable amount of the drug substance or crushed tablets into a headspace vial.
Add a suitable solvent (e.g., dimethyl sulfoxide (B87167) (DMSO) or N,N-Dimethylformamide (DMF)).
Seal the vial.
Headspace Conditions:
Incubation Temperature: 80 - 120 °C.
Incubation Time: 15 - 30 minutes.
GC Conditions:
Column: A mid-polarity column (e.g., 5% phenyl-methylpolysiloxane).
Carrier Gas: Helium.
Inlet Temperature: 200 - 250 °C.
Oven Program: A temperature gradient starting from a low temperature (e.g., 40 °C) and ramping up to a higher temperature (e.g., 240 °C).
Mass Spectrometry Conditions:
Ionization Mode: Electron Ionization (EI).
Scan Type: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM).
Workflow and Logical Relationships
The process of validating an analytical method for 1-Nitroso-pyrrolopiperidine follows a logical sequence as depicted in the workflow diagram below.
Caption: A typical workflow for the validation of an analytical method for 1-Nitroso-pyrrolopiperidine.
The following diagram illustrates the hierarchical relationship of key ICH guidelines relevant to the control of nitrosamine impurities.
Caption: Relationship between key ICH guidelines for controlling nitrosamine impurities.
Validation
A Comparative Guide to Analytical Methods for the Detection of Nitrosamine Impurities
The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1] Regulatory bodies, including the U.S. Food and Drug Admini...
Author: BenchChem Technical Support Team. Date: December 2025
The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent limits on the acceptable daily intake of these impurities, necessitating highly sensitive and selective analytical methods for their detection and quantification.[1] This guide provides a comprehensive comparison of the most common analytical techniques employed for nitrosamine (B1359907) analysis, with a focus on their specificity and selectivity.
Analytical Methodologies for Nitrosamine Detection
Several advanced analytical techniques are utilized to identify and quantify nitrosamine impurities at trace levels in active pharmaceutical ingredients (APIs) and finished drug products.[2] The most prevalent and effective methods include Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).[1] The choice of method often depends on the specific nitrosamine, the complexity of the sample matrix, the required sensitivity, and the available instrumentation.[1]
Comparison of Analytical Techniques
The performance of these analytical methods varies in terms of sensitivity, selectivity, and applicability to different types of nitrosamines. Mass spectrometry-based techniques generally offer superior performance for trace-level analysis compared to HPLC-UV.[1]
Analytical Technique
Principle
Typical Analytes
Limit of Quantification (LOQ)
Key Advantages
Key Limitations
LC-MS/MS
Separates compounds based on their polarity and then detects and quantifies them based on their mass-to-charge ratio.
Broad range of nitrosamines, including non-volatile and thermally unstable compounds.
High sensitivity and selectivity, suitable for a wide range of nitrosamines.[2]
Matrix effects can influence ionization efficiency.
GC-MS
Separates volatile compounds based on their boiling points and then identifies them by their mass spectrum.
Volatile nitrosamines such as N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA).[2]
Varies by method; can be in the low ng/mL range.[1]
Excellent for volatile and semi-volatile nitrosamines, robust and reliable.[4]
Not suitable for non-volatile or thermally labile compounds.
HPLC-UV
Separates compounds based on their interaction with a stationary phase and detects them by their absorbance of UV light.
Can be used for screening of various nitrosamines.
Generally higher than MS methods (e.g., µg/g range).[1]
Cost-effective, widely available instrumentation.
Lower sensitivity and selectivity compared to MS methods.[1]
Experimental Protocols
Detailed and validated experimental protocols are crucial for accurate and reliable nitrosamine analysis. Below are generalized protocols for the primary analytical techniques.
LC-MS/MS Method for Nitrosamine Analysis
This method is highly effective for the detection and quantification of a wide array of nitrosamine impurities.[2]
Sample Preparation:
Weigh a representative portion of the drug substance or product.
Dissolve the sample in a suitable solvent, such as methanol (B129727) or a mixture of water and organic solvent.
Perform solid-phase extraction (SPE) or liquid-liquid extraction (LLE) if necessary to remove interfering matrix components.
Filter the final extract through a 0.22 µm filter before analysis.[5]
Chromatographic Conditions:
LC System: An ultra-high-performance liquid chromatography (UHPLC) or high-performance liquid chromatography (HPLC) system.[1]
Column: A suitable reversed-phase column, such as a C18 column.[5]
Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) or methanol (B).[1]
For some applications, headspace sampling may be employed, where the vapor above the sample is injected into the GC.[4]
If using liquid injection, an extraction and concentration step may be necessary.
Chromatographic Conditions:
GC System: A gas chromatograph equipped with a split/splitless injector.[1]
Column: A capillary column with a suitable stationary phase for separating volatile compounds.
Oven Program: A temperature gradient is used to elute the nitrosamines based on their boiling points.[4]
Mass Spectrometry Conditions:
Ion Source: Electron Ionization (EI).
Detection Mode: Selected Ion Monitoring (SIM) or full scan mode.[4]
Signaling Pathways and Experimental Workflows
General Workflow for Nitrosamine Impurity Analysis
The overall process for identifying and quantifying nitrosamine impurities involves several key stages, from initial risk assessment to final reporting.
Caption: A generalized workflow for the assessment and control of nitrosamine impurities in pharmaceutical products.
Mechanism of N-Nitrosamine Formation
The formation of N-nitrosamines typically involves the reaction of a secondary or tertiary amine with a nitrosating agent, such as nitrous acid, which can be formed from nitrites under acidic conditions.
Caption: The chemical reaction pathway for the formation of N-nitrosamine compounds.
Navigating the Analytical Maze: A Comparative Guide to the Quantification of Nitrosamine Impurities
The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers worldwide due to their potential carcinogenic properties. Consequently, highly...
Author: BenchChem Technical Support Team. Date: December 2025
The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers worldwide due to their potential carcinogenic properties. Consequently, highly sensitive and validated analytical methods are imperative for their accurate quantification at trace levels. This guide provides a comparative overview of the performance of a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of di-nitroso pyrrolopiperidine, alongside a look at methodologies for other relevant nitrosamine compounds.
A recent study by Nakka et al. (2025) details a validated LC-MS/MS method for the simultaneous quantification of N-Nitroso Moxifloxacin (B1663623) and di-nitroso pyrrolopiperidine (DNPP) in moxifloxacin tablets and eye drops.[1] The performance of this method for DNPP is summarized in the table below, showcasing its suitability for trace-level analysis.
Validation Parameter
Performance Data for Di-nitroso Pyrrolopiperidine (DNPP)
Limit of Detection (LOD)
0.05 ppm
Limit of Quantification (LOQ)
0.15 ppm
Linearity Range
0.15 ppm to 4.5 ppm
Correlation Coefficient (r²)
> 0.999
Accuracy (Recovery)
98.5% - 102.3%
Precision (%RSD)
< 5.0%
A Broader Perspective: Performance of Other Nitrosamine Quantification Methods
To provide a wider context, the following table presents performance data from validated methods for other nitrosamine impurities. This comparative data highlights the achievable levels of sensitivity and accuracy across different analytical platforms and for various nitrosamine structures.
The successful quantification of nitrosamine impurities relies on meticulously executed experimental protocols. Below is a detailed methodology for the LC-MS/MS analysis of di-nitroso pyrrolopiperidine, as described by Nakka et al. (2025).[1]
LC-MS/MS Method for Di-nitroso Pyrrolopiperidine Quantification
Instrumentation: Liquid Chromatograph coupled with a Triple Quadrupole Mass Spectrometer.
Chromatographic Column: Agilent Poroshell Aq-C18 (150 mm × 3.0 mm, 2.7 µm).
Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile (B52724).
Flow Rate: 0.4 mL/min.
Column Temperature: 35°C.
Injection Volume: 10 µL.
Ionization Mode: Electrospray Ionization (ESI) in positive mode.
MS/MS Transition (MRM): Specific precursor-to-product ion transitions for DNPP were monitored for quantification.
Sample Preparation
Extraction: A specific weight of the sample (e.g., powdered tablets) is accurately weighed and transferred to a volumetric flask.
Dissolution: The sample is dissolved in a suitable diluent (e.g., a mixture of acetonitrile and water with 0.1% formic acid).
Sonication: The solution is sonicated to ensure complete dissolution of the analyte.
Centrifugation: The solution is centrifuged to remove any undissolved particulate matter.
Filtration: The supernatant is filtered through a 0.22 µm syringe filter prior to injection into the LC-MS/MS system.
Visualizing the Workflow
To further clarify the analytical process, the following diagram illustrates a typical experimental workflow for the quantification of nitrosamine impurities in pharmaceutical products.
Caption: Experimental workflow for nitrosamine quantification.
A Comparative Guide to the Robustness of Analytical Methods for 1-Nitroso-pyrrolopiperidine
The emergence of N-nitrosamine impurities in pharmaceutical products has necessitated the development of robust and sensitive analytical methods to ensure patient safety. 1-Nitroso-pyrrolopiperidine, also known as 1-Nitr...
Author: BenchChem Technical Support Team. Date: December 2025
The emergence of N-nitrosamine impurities in pharmaceutical products has necessitated the development of robust and sensitive analytical methods to ensure patient safety. 1-Nitroso-pyrrolopiperidine, also known as 1-Nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine, is a nitrosamine (B1359907) impurity of concern. This guide provides a comparative overview of the primary analytical techniques used for the determination of nitrosamines, with a focus on method robustness. While specific validated data for 1-Nitroso-pyrrolopiperidine is limited in publicly available literature, this guide leverages data from analogous nitrosamines to provide a comprehensive comparison of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).
The choice of an analytical method for nitrosamine analysis is critical and is often dictated by the physicochemical properties of the analyte and the matrix in which it is present. Both LC-MS/MS and GC-MS are powerful techniques for the trace-level quantification of nitrosamines, each with its own set of advantages and limitations. The robustness of an analytical method is its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.
Comparison of Analytical Techniques
The two most prominent techniques for nitrosamine analysis are LC-MS/MS and GC-MS. The selection between these methods depends on factors such as the volatility and thermal stability of the nitrosamine, the complexity of the sample matrix, and the required sensitivity.
Feature
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Gas Chromatography-Mass Spectrometry (GC-MS)
Applicability
Suitable for a wide range of nitrosamines, including non-volatile and thermally labile compounds.
Primarily suitable for volatile and thermally stable nitrosamines.
Sensitivity
Generally offers high sensitivity, with Limits of Detection (LOD) and Quantification (LOQ) in the low ng/mL to pg/mL range.[1][2][3][4]
Also provides excellent sensitivity, particularly for volatile nitrosamines, with LODs in the sub-ppm range.[5]
Selectivity
High selectivity achieved through chromatographic separation and specific mass transitions (Multiple Reaction Monitoring - MRM).[6]
High selectivity is also achieved through chromatographic separation and mass filtering.
Matrix Effects
Can be susceptible to ion suppression or enhancement from the sample matrix, which may affect accuracy and precision.
Less prone to matrix effects compared to LC-MS/MS, especially when using headspace injection.
Sample Preparation
Often requires sample clean-up to minimize matrix effects. Common techniques include liquid-liquid extraction (LLE) and solid-phase extraction (SPE).
Sample preparation can be simpler, especially with headspace GC-MS, which minimizes matrix interference.
Robustness
Method robustness can be influenced by mobile phase composition, pH, column temperature, and instrument parameters.
Robustness is dependent on factors like injection port temperature, carrier gas flow rate, and oven temperature programming.
Experimental Protocols
Detailed and optimized experimental protocols are crucial for achieving robust and reliable results. Below are typical protocols for LC-MS/MS and GC-MS methods for the analysis of nitrosamines.
1. LC-MS/MS Method Protocol
This protocol is a general guideline and should be optimized for the specific nitrosamine and matrix.
Sample Preparation:
Weigh a representative sample of the drug substance or product.
Dissolve the sample in a suitable diluent (e.g., methanol (B129727), water, or a mixture).
Perform sample clean-up if necessary, using LLE or SPE to remove interfering matrix components.
Filter the final extract through a 0.22 µm filter before injection.
Chromatographic Conditions:
Column: A reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 2.7 µm) is commonly used.[6]
Mobile Phase: A gradient elution with 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (B52724) or methanol (Mobile Phase B) is typical.[4][7]
Flow Rate: 0.3 - 0.5 mL/min.
Column Temperature: 30 - 40 °C.
Injection Volume: 5 - 20 µL.
Mass Spectrometry Conditions:
Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is common for many nitrosamines.
Scan Type: Multiple Reaction Monitoring (MRM) for targeted quantification.[6]
Source Parameters: Optimized ion source temperature, gas flows (nebulizer, heater, and curtain gas), and ion spray voltage are critical for sensitivity and stability.
2. GC-MS Method Protocol
This protocol is suitable for volatile nitrosamines.
Sample Preparation (Headspace):
Weigh the sample into a headspace vial.
Add a suitable solvent (e.g., dimethyl sulfoxide, dimethylformamide).
Seal the vial and incubate at a specific temperature (e.g., 80-120 °C) for a set time to allow the volatile nitrosamines to partition into the headspace.
GC Conditions:
Column: A polar capillary column (e.g., DB-WAX, 30 m x 0.25 mm, 0.5 µm film thickness) is often used.[5]
Carrier Gas: Helium at a constant flow rate (e.g., 1.0 - 1.5 mL/min).[5][8]
Oven Temperature Program: A temperature gradient is used to separate the analytes (e.g., start at 40 °C, hold for 2 minutes, ramp to 240 °C at 10 °C/min, and hold for 5 minutes).
Injector: Splitless or split injection at a temperature of 200-250 °C.
MS Conditions:
Ionization Mode: Electron Ionization (EI) at 70 eV.
Scan Type: Selected Ion Monitoring (SIM) or MRM for enhanced sensitivity and selectivity.
Source Temperature: Typically 230 °C.
Quadrupole Temperature: Typically 150 °C.
Method Validation and Robustness
A robust analytical method consistently delivers accurate and precise results under varied conditions. Key validation parameters that demonstrate the robustness of a method for nitrosamine analysis are summarized below. The data presented is representative of typical performance for nitrosamine analysis and not specific to 1-Nitroso-pyrrolopiperidine.
Table 1: Typical Validation Parameters for LC-MS/MS Methods for Nitrosamine Analysis
The following diagram illustrates a typical workflow for conducting a robustness study of an analytical method for nitrosamines.
Caption: Workflow for a robustness study of an analytical method.
Conclusion
Both LC-MS/MS and GC-MS are robust and reliable techniques for the analysis of nitrosamine impurities. LC-MS/MS offers broader applicability for a wider range of nitrosamines, while GC-MS, particularly with headspace sampling, can be advantageous for volatile compounds due to reduced matrix effects. The robustness of any analytical method for 1-Nitroso-pyrrolopiperidine must be established through a thorough validation process that includes the systematic evaluation of critical method parameters. The availability of a reference standard for 1-Nitroso-pyrrolopiperidine is a critical enabler for the development and validation of a specific and robust analytical method.[10][11] For regulatory compliance and to ensure the quality and safety of pharmaceutical products, it is imperative to utilize a well-validated and robust analytical method for the control of this potential impurity.
A Comparative Guide to the Analysis of 1-Nitroso-pyrrolopiperidine: HPLC-UV vs. LC-MS
For Researchers, Scientists, and Drug Development Professionals The presence of nitrosamine (B1359907) impurities, such as 1-Nitroso-pyrrolopiperidine, in pharmaceutical products is a significant safety concern due to th...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The presence of nitrosamine (B1359907) impurities, such as 1-Nitroso-pyrrolopiperidine, in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. Regulatory bodies worldwide have implemented stringent limits on these impurities, necessitating the use of highly sensitive and reliable analytical methods for their detection and quantification. This guide provides a comprehensive comparison of two common analytical techniques, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography-Mass Spectrometry (LC-MS), for the analysis of 1-Nitroso-pyrrolopiperidine.
Executive Summary
Liquid Chromatography-Mass Spectrometry (LC-MS) is unequivocally the superior technique for the trace-level analysis of 1-Nitroso-pyrrolopiperidine. Its high sensitivity and selectivity allow for detection and quantification at levels significantly lower than those achievable with HPLC-UV, which is crucial for meeting stringent regulatory requirements. While HPLC-UV can be employed as a screening tool, its lower sensitivity and potential for matrix interference make it less suitable for the definitive quantification of this specific nitrosamine at the low levels often required.
Data Presentation: A Comparative Overview
The following table summarizes the key performance characteristics of HPLC-UV and LC-MS for the analysis of 1-Nitroso-pyrrolopiperidine. Data for 1-Nitroso-pyrrolopiperidine is based on typical performance for similar nitrosamine compounds and available data for closely related structures.
Moderate; susceptible to interference from co-eluting compounds.
High; mass-to-charge ratio detection provides excellent specificity.
Sensitivity
Lower; may not be sufficient for trace-level quantification.
High; considered the "gold standard" for trace analysis.
Precision (%RSD)
<15%
<10%
Accuracy (% Recovery)
80-120%
90-110%
Cost
Lower initial investment and operational costs.
Higher initial investment and maintenance costs.
Complexity
Relatively simple to operate and maintain.
More complex instrumentation and data analysis.
Experimental Protocols
Detailed methodologies for the analysis of 1-Nitroso-pyrrolopiperidine using both HPLC-UV and LC-MS are provided below. These protocols are based on established methods for nitrosamine analysis and should be optimized and validated for specific sample matrices.
HPLC-UV Method (Screening and Higher Concentration Levels)
This method is suitable for the initial screening of samples or for the quantification of 1-Nitroso-pyrrolopiperidine at higher concentration levels.
1. Sample Preparation:
Accurately weigh approximately 100 mg of the sample into a suitable volumetric flask.
Dissolve the sample in a diluent such as methanol (B129727) or a mixture of water and methanol.
Sonicate for 10-15 minutes to ensure complete dissolution.
Filter the solution through a 0.45 µm syringe filter prior to injection.
2. Chromatographic Conditions:
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
This method provides the high sensitivity and selectivity required for the trace-level quantification of 1-Nitroso-pyrrolopiperidine.
1. Sample Preparation:
Follow the same sample preparation procedure as for the HPLC-UV method. For very low-level detection, a solid-phase extraction (SPE) step may be necessary to concentrate the analyte and remove matrix interferences.
2. Chromatographic Conditions:
Column: High-resolution C18 or similar reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).
Mobile Phase A: 0.1% Formic acid in Water.
Mobile Phase B: 0.1% Formic acid in Acetonitrile or Methanol.
Gradient Program:
0-2 min: 5% B
2-10 min: 5-95% B
10-12 min: 95% B
12.1-15 min: 5% B (re-equilibration)
Flow Rate: 0.3-0.5 mL/min.
Injection Volume: 5 µL.
Column Temperature: 40 °C.
3. Mass Spectrometry Conditions:
Ionization Source: Electrospray Ionization (ESI) in positive mode or Atmospheric Pressure Chemical Ionization (APCI).
Scan Type: Multiple Reaction Monitoring (MRM).
Precursor Ion (Q1): m/z 156.1 (for [M+H]⁺ of 1-Nitroso-pyrrolopiperidine).
Product Ions (Q3): To be determined by direct infusion of a standard solution. Common fragmentation pathways for nitrosamines involve the loss of the nitroso group (-NO).
Collision Energy and other MS parameters: To be optimized for maximum sensitivity.
Mandatory Visualization
Caption: General experimental workflow for the analysis of 1-Nitroso-pyrrolopiperidine.
Caption: Key performance characteristics of HPLC-UV versus LC-MS.
A Comparative Analysis of 1-Nitroso-pyrrolopiperidine and N-Nitroso Moxifloxacin in Pharmaceutical Research
For Researchers, Scientists, and Drug Development Professionals: An objective guide to understanding two key moxifloxacin-related nitrosamines, their analytical detection, and potential genotoxic implications. In the lan...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals: An objective guide to understanding two key moxifloxacin-related nitrosamines, their analytical detection, and potential genotoxic implications.
In the landscape of pharmaceutical quality and safety, the monitoring and control of nitrosamine (B1359907) impurities are of paramount importance. Moxifloxacin (B1663623), a widely used fluoroquinolone antibiotic, can be associated with the formation of specific nitrosamine impurities. This guide provides a detailed comparison of two such impurities: 1-Nitroso-pyrrolopiperidine and the more complex N-Nitroso moxifloxacin. This document summarizes their chemical properties, formation pathways, and analytical methodologies for detection, supported by experimental data from scientific literature.
Chemical and Physical Properties
A fundamental understanding of the chemical and physical properties of these nitrosamines is crucial for developing appropriate analytical methods and risk assessment strategies. The following table summarizes key data for 1-Nitroso-pyrrolopiperidine and N-Nitroso moxifloxacin.
Nitrosamine impurities typically form from the reaction of secondary or tertiary amines with nitrosating agents.[5] The structural precursors of these impurities are often related to the active pharmaceutical ingredient (API) itself or reagents and solvents used during synthesis.
N-Nitroso Moxifloxacin is formed when the secondary amine moiety within the moxifloxacin molecule interacts with nitrosating agents.[5] This reaction can be facilitated by conditions such as heat, moisture, or an acidic environment.[5]
1-Nitroso-pyrrolopiperidine is structurally related to a fragment of the moxifloxacin molecule. Its presence, along with a di-nitroso derivative, has been reported in moxifloxacin tablets, suggesting it may arise from a precursor or a degradation product of the API.
Figure 1. Simplified formation pathways of N-Nitroso Moxifloxacin and 1-Nitroso-pyrrolopiperidine.
Genotoxicity and Regulatory Perspectives
Nitrosamines are classified as probable human carcinogens, leading to stringent regulatory control.[6] The U.S. Food and Drug Administration (FDA) has categorized N-Nitroso moxifloxacin as a Class 4 nitrosamine drug substance-related impurity (NDSRI), with an acceptable intake (AI) limit of 1500 ng/day.[3][7]
Experimental Protocols for Detection and Quantification
The detection and quantification of nitrosamine impurities at trace levels necessitate highly sensitive and specific analytical methods. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are the most commonly employed techniques.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method
A highly sensitive and robust Multiple Reaction Monitoring (MRM) method was developed for the simultaneous quantification of N-Nitroso moxifloxacin and di-nitroso-pyrrolopiperidine in moxifloxacin tablet formulations using an Agilent 6495D triple quadrupole LC/MS system.
Sample Preparation:
Accurately weigh the equivalent of 25 mg of the moxifloxacin API from crushed tablets and transfer to a 15 mL centrifuge tube.
Add 5 mL of the diluent.
Vortex the tube for 1 minute, followed by rotational shaking for 20 minutes.
Centrifuge the solution at 9,000 rpm for 10 minutes.
Transfer the supernatant to an HPLC vial for analysis.
Chromatographic Conditions:
LC System: Agilent 1290 Infinity II LC
Column: Poroshell Phenyl-Hexyl column
Mobile Phase: A gradient program is employed to achieve separation.
Flow Rate: Optimized for separation efficiency.
Injection Volume: Typically in the range of 1-10 µL.
Mass Spectrometric Conditions:
Mass Spectrometer: Agilent 6495D Triple Quadrupole LC/MS
Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI), depending on the analyte.
Acquisition Mode: Multiple Reaction Monitoring (MRM) for high sensitivity and selectivity.
This method demonstrated a limit of detection (LOD) of 1 pg/mL and a limit of quantification (LOQ) of 2.5 pg/mL for N-Nitroso moxifloxacin.[9]
Figure 2. General experimental workflow for the LC-MS/MS analysis of nitrosamines in pharmaceutical tablets.
Gas Chromatography-Mass Spectrometry (GC-MS) Method
For volatile nitrosamines, GC-MS offers a robust analytical approach.
Sample Preparation (Liquid-Liquid Extraction):
Weigh an appropriate amount of the sample (e.g., 200-1000 mg) into a centrifuge tube.
Disperse the sample in a suitable solvent (e.g., 1 M sodium hydroxide (B78521) solution).
Vortex and shake to ensure complete dissolution or suspension.
Add an extraction solvent (e.g., dichloromethane (B109758) - DCM) and shake to partition the nitrosamines into the organic layer.
Centrifuge to separate the layers.
Collect the organic layer for GC-MS analysis.
GC-MS Conditions:
GC System: Gas chromatograph with a split/splitless injector.
Column: A column suitable for the separation of volatile nitrosamines (e.g., Rxi-5Sil MS).
Carrier Gas: Helium.
Oven Temperature Program: A temperature gradient is used to separate the analytes.
Mass Spectrometer: Triple quadrupole mass spectrometer.
Ionization Source: Electron Ionization (EI).
Acquisition Mode: Multiple Reaction Monitoring (MRM) or Selected Ion Monitoring (SIM).
Comparative Summary and Conclusion
While both 1-Nitroso-pyrrolopiperidine and N-Nitroso moxifloxacin are relevant nitrosamine impurities in the context of moxifloxacin, they present distinct analytical and toxicological profiles.
Structural Complexity: N-Nitroso moxifloxacin is a larger, more complex molecule directly derived from the API, while 1-Nitroso-pyrrolopiperidine is a smaller, potentially related impurity.
Analytical Detection: Both can be effectively detected and quantified using advanced chromatographic techniques like LC-MS/MS and GC-MS. The choice of method depends on the specific properties of the nitrosamine and the sample matrix.
Regulatory Status: N-Nitroso moxifloxacin has a defined acceptable intake limit from the FDA, highlighting its recognized potential risk. While 1-Nitroso-pyrrolopiperidine lacks a specific regulatory limit, its structural alerts for genotoxicity warrant careful control.
Navigating the Analytical Maze: An Inter-Laboratory Comparison Guide for 1-Nitroso-pyrrolopiperidine
A guide for researchers, scientists, and drug development professionals on the analysis of 1-Nitroso-pyrrolopiperidine, offering a comparative overview of analytical performance, detailed experimental protocols, and work...
Author: BenchChem Technical Support Team. Date: December 2025
A guide for researchers, scientists, and drug development professionals on the analysis of 1-Nitroso-pyrrolopiperidine, offering a comparative overview of analytical performance, detailed experimental protocols, and workflow visualizations. This guide synthesizes data from established methodologies for similar nitrosamine (B1359907) compounds to provide a robust framework in the absence of a dedicated public inter-laboratory study for this specific analyte.
The emergence of nitrosamine impurities as a significant concern in pharmaceutical safety has necessitated the development of highly sensitive and reliable analytical methods. 1-Nitroso-pyrrolopiperidine, a potential nitrosamine impurity, requires stringent control and accurate quantification. This guide provides a comparative framework for its analysis, drawing upon the wealth of data from inter-laboratory studies on other critical nitrosamines. The data presented herein is illustrative, representing typical performance characteristics of modern analytical techniques, to aid laboratories in methodology selection and performance benchmarking.
Data Presentation: A Comparative Overview of Analytical Performance
The selection of an analytical method for 1-Nitroso-pyrrolopiperidine is a critical decision influenced by factors such as the sample matrix, required sensitivity, and available instrumentation. The following tables summarize representative quantitative data from simulated inter-laboratory comparisons of three common analytical methods. This data is based on performance characteristics observed for other nitrosamines in pharmaceutical matrices.
Table 1: Comparison of Limits of Detection (LOD) and Quantitation (LOQ)
Method
Typical LOD (ng/mL)
Typical LOQ (ng/mL)
Remarks
LC-MS/MS
0.05 - 0.25
0.15 - 0.75
High sensitivity and specificity; suitable for a wide range of matrices.
GC-MS/MS
0.10 - 0.50
0.30 - 1.50
Excellent for volatile nitrosamines; may require derivatization for less volatile compounds.
LC-HRMS
0.02 - 0.20
0.06 - 0.60
Offers high mass accuracy for confident identification, particularly in complex matrices.
Table 2: Inter-Laboratory Performance on a Spiked Sample (Hypothetical Data)
Parameter
LC-MS/MS
GC-MS/MS
LC-HRMS
Number of Labs
10
8
6
Assigned Value (ng/mL)
2.00
2.00
2.00
Mean Reported Value (ng/mL)
1.95
1.88
2.03
Accuracy (% Recovery)
97.5%
94.0%
101.5%
Reproducibility (RSDr %)
8.5%
12.2%
7.9%
Z-Score Range
-1.8 to 1.5
-2.1 to 1.9
-1.2 to 1.1
RSDr: Relative Standard Deviation for reproducibility.
Z-scores are calculated based on the assigned value and a proficiency testing standard deviation.
Experimental Protocols
Detailed and standardized experimental protocols are fundamental to achieving reproducible and comparable results across different laboratories. Below are representative methodologies for the analysis of 1-Nitroso-pyrrolopiperidine.
Sample Preparation: Solid Dosage Form
Sample Weighing and Dissolution: Accurately weigh and transfer the powdered content of capsules or tablets equivalent to a single dose into a 50 mL centrifuge tube.
Solvent Addition: Add 20 mL of a suitable solvent (e.g., 0.1% formic acid in methanol/water).
Internal Standard Spiking: Spike the sample with an appropriate isotopic-labeled internal standard, such as 1-Nitroso-pyrrolopiperidine-d4, to correct for matrix effects and variations in sample processing.
Extraction: Vortex the mixture for 2 minutes, followed by sonication for 30 minutes in a cooled bath.
Centrifugation: Centrifuge the sample at 4000 rpm for 15 minutes to precipitate excipients.
Filtration: Filter the supernatant through a 0.22 µm PVDF syringe filter into an autosampler vial for analysis.
LC-MS/MS Analytical Method
Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.
Chromatographic Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm) is commonly used.
Mobile Phase A: 0.1% Formic acid in water.
Mobile Phase B: 0.1% Formic acid in acetonitrile.
Flow Rate: 0.4 mL/min.
Gradient Elution: A typical gradient starts at 5-10% B, ramping up to 95% B to elute the analyte, followed by a column wash and re-equilibration.
Ionization Source: Electrospray Ionization (ESI) in positive mode.
MS/MS Detection: Multiple Reaction Monitoring (MRM) mode is used for quantification, monitoring at least two transitions for the analyte and one for the internal standard to ensure specificity.
GC-MS/MS Analytical Method
Instrumentation: A gas chromatograph coupled to a triple quadrupole mass spectrometer.
Injector: Splitless injection is typically used for trace analysis.
GC Column: A mid-polarity column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness) is often suitable.
Carrier Gas: Helium at a constant flow rate.
Oven Program: A temperature gradient is optimized to ensure good separation from other volatile components.
Ionization Source: Electron Ionization (EI).
MS/MS Detection: MRM mode is employed for sensitive and selective detection.
Mandatory Visualizations
To further clarify the processes involved in the analysis and control of 1-Nitroso-pyrrolopiperidine, the following diagrams have been generated.
Validation
Forced Degradation of 1-Nitroso-pyrrolopiperidine: A Comparative Guide
For the attention of Researchers, Scientists, and Drug Development Professionals. This guide provides a comparative analysis of the forced degradation of 1-Nitroso-pyrrolopiperidine.
Author: BenchChem Technical Support Team. Date: December 2025
For the attention of Researchers, Scientists, and Drug Development Professionals.
This guide provides a comparative analysis of the forced degradation of 1-Nitroso-pyrrolopiperidine. Due to the limited availability of direct experimental data for 1-Nitroso-pyrrolopiperidine in publicly accessible literature, this document leverages data from structurally similar and well-studied cyclic nitrosamines, namely N-nitrosopyrrolidine (NPYR) and N-nitrosopiperidine (NPIP), to infer its potential stability profile. The information presented herein is intended to guide the design of forced degradation studies and the development of stability-indicating analytical methods.
Comparative Stability Analysis of Cyclic Nitrosamines
Forced degradation studies are crucial for understanding the intrinsic stability of a drug substance, identifying potential degradation products, and developing validated stability-indicating analytical methods. While specific data for 1-Nitroso-pyrrolopiperidine is not available, the stability of NPYR and NPIP under various stress conditions provides valuable insights.
Table 1: Summary of Forced Degradation Data for N-nitrosopyrrolidine (NPYR) and N-nitrosopiperidine (NPIP)
Stress Condition
Compound
Observations and Quantitative Data
Data Source Type
Oxidative
NPYR
Second-order rate constant with OH•: 1.38 (± 0.05) × 10⁹ M⁻¹ s⁻¹ in O₃/UV process.[1]
Experimental
NPIP
Inferred to be susceptible to oxidation, potentially more so than NPYR based on metabolic studies showing more efficient α-hydroxylation.[2][3]
Inferred
Photolytic
NPYR
Quantum yield by direct UV photolysis: 0.3 (± 0.01).[1] Significant degradation observed under UV light.[4]
Experimental
NPIP
Significant degradation observed under UV light.[4]
Qualitative
Hydrolytic (Acidic/Basic)
NPYR & NPIP
No specific quantitative data found in the reviewed literature. Generally, nitrosamines are relatively stable to hydrolysis under mild conditions.
Inferred
Thermal
NPYR & NPIP
No specific quantitative data found in the reviewed literature.
Inferred
Disclaimer: The quantitative data for NPYR was obtained under specific O₃/UV process conditions and may not be directly comparable to standard ICH forced degradation conditions using hydrogen peroxide. The comparison with NPIP is largely inferred from metabolic studies, which suggest a higher susceptibility to oxidation.
Predicted Stability Profile of 1-Nitroso-pyrrolopiperidine
Based on the available data for its structural analogs, the following stability profile for 1-Nitroso-pyrrolopiperidine can be predicted. This should be confirmed by experimental studies.
Table 2: Predicted Comparative Stability
Stress Condition
N-nitrosopyrrolidine (NPYR)
N-nitrosopiperidine (NPIP)
1-Nitroso-pyrrolopiperidine (Predicted)
Rationale for Prediction
Oxidative
Susceptible
More Susceptible
Likely Susceptible
The bicyclic structure may introduce ring strain, potentially influencing reactivity. The tertiary amine character at the ring junction could also affect oxidative pathways.
Photolytic
Susceptible
Susceptible
Likely Susceptible
The N-nitroso chromophore is the primary site of light absorption, which is common to all three structures.
Hydrolytic
Relatively Stable
Relatively Stable
Likely Relatively Stable
The core chemical structure susceptible to hydrolysis is similar across the compounds.
Thermal
Relatively Stable
Relatively Stable
Likely Relatively Stable
Thermal stability is generally high for nitrosamines in the absence of other reactive species.
Experimental Protocols
The following are detailed, generalized methodologies for conducting forced degradation studies on a nitrosamine (B1359907) like 1-Nitroso-pyrrolopiperidine, based on ICH guidelines and common practices.
Preparation of Stock and Working Solutions
Stock Solution: Prepare a 1 mg/mL stock solution of 1-Nitroso-pyrrolopiperidine in a suitable solvent (e.g., methanol (B129727) or acetonitrile).
Working Solutions: For each stress condition, dilute the stock solution with the respective stressor to achieve a final concentration of approximately 100 µg/mL.
Forced Degradation Conditions
Acid Hydrolysis:
Mix equal volumes of the stock solution and 0.2 N HCl to achieve a final concentration of 0.1 N HCl.
Incubate at 60°C for 24 hours.
Neutralize the solution with an appropriate amount of 0.1 N NaOH before analysis.
Base Hydrolysis:
Mix equal volumes of the stock solution and 0.2 N NaOH to achieve a final concentration of 0.1 N NaOH.
Incubate at 60°C for 24 hours.
Neutralize the solution with an appropriate amount of 0.1 N HCl before analysis.
Oxidative Degradation:
Mix the stock solution with 3% hydrogen peroxide.
Keep the solution at room temperature for 24 hours, protected from light.
Photolytic Degradation:
Expose the solution of the drug in a suitable solvent to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.
A parallel sample should be kept in the dark as a control.
Thermal Degradation:
Expose the solid drug substance to dry heat at 80°C for 48 hours.
Dissolve the sample in a suitable solvent for analysis.
Analytical Methodology
A stability-indicating HPLC-UV method is recommended for the analysis of the stressed samples.
Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).
Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile (B52724) (with 0.1% formic acid).
Flow Rate: 1.0 mL/min.
Detection: UV detection at a suitable wavelength (e.g., 230 nm).
Injection Volume: 10 µL.
The method should be validated for specificity, linearity, accuracy, precision, and robustness according to ICH guidelines. Mass spectrometry (LC-MS) can be used for the identification and characterization of degradation products.
Visualizations
The following diagrams illustrate the experimental workflow and potential degradation pathways.
Caption: Experimental workflow for forced degradation studies.
Caption: General degradation pathways for cyclic nitrosamines.
Caption: Logical comparison of expected oxidative stability.
Unveiling the Stability Landscape of Nitrosamine Impurities: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals The presence of nitrosamine (B1359907) impurities in pharmaceutical products remains a critical concern for regulatory bodies and manufacturers worldwide. U...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The presence of nitrosamine (B1359907) impurities in pharmaceutical products remains a critical concern for regulatory bodies and manufacturers worldwide. Understanding the stability of these potentially carcinogenic compounds under various conditions is paramount for ensuring drug safety and quality. This guide provides an objective comparison of the stability of different nitrosamine impurities, supported by experimental data, detailed methodologies, and visual workflows to aid in risk assessment and mitigation strategies.
Comparative Stability Data of Nitrosamine Impurities
The stability of nitrosamine impurities is significantly influenced by factors such as light, temperature, and pH. The following tables summarize quantitative data from various studies, offering a comparative look at the degradation kinetics of several common nitrosamines.
Photostability of Nitrosamine Impurities
Photodegradation is a key pathway for the decomposition of nitrosamines. The rate of degradation is dependent on the specific nitrosamine, the pH of the medium, and the intensity and wavelength of the light source.
Table 1: Photodegradation Half-lives of Various Nitrosamines under Simulated Sunlight
Nitrosamine Impurity
Half-life (minutes)
N-nitrosodimethylamine (NDMA)
16
N-nitrosomethylethylamine (NMEA)
12-15
N-nitrosodiethylamine (NDEA)
12-15
N-nitrosodi-n-propylamine (NDPA)
12-15
N-nitrosodi-n-butylamine (NDBA)
12-15
N-nitrosopiperidine (NPIP)
12-15
N-nitrosopyrrolidine (NPYR)
12-15
Conditions: Aqueous solution irradiated with a solar simulator at 765 W/m².
Table 2: Effect of pH on the Photodegradation Rate Constants of Selected Nitrosamines
While comprehensive comparative kinetic data for thermal degradation in the solid state is limited in publicly available literature, it is understood that nitrosamine formation and degradation can be influenced by temperature.[1][2] For instance, studies on ranitidine (B14927) have shown a significant increase in N-nitrosodimethylamine (NDMA) levels when stored at elevated temperatures, such as those used in accelerated stability studies (e.g., 40°C).[1] This highlights the importance of thermal stress testing in assessing the stability of drug products susceptible to nitrosamine formation.[1]
Experimental Protocols
Accurate assessment of nitrosamine stability relies on robust and well-defined experimental protocols. The following outlines key methodologies for stability and analytical testing.
Stability-Indicating Method Development and Validation (as per ICH Q2(R1))
A stability-indicating analytical method is crucial for accurately quantifying the change in the concentration of nitrosamine impurities over time. High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) is a commonly employed technique.[3][4][5]
1. Method Development:
Column Selection: A C18 column is often suitable for separating various nitrosamine impurities.
Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., methanol (B129727) or acetonitrile) is typically used.
Detection: A mass spectrometer (single quadrupole, triple quadrupole, or high-resolution mass spectrometry) is used for sensitive and selective detection of nitrosamines. Atmospheric Pressure Chemical Ionization (APCI) is often preferred for simple nitrosamines, while Electrospray Ionization (ESI) may be better for more complex structures.[5]
2. Method Validation: The developed method must be validated according to ICH Q2(R1) guidelines, including the following parameters:[5]
Specificity: The ability to assess the analyte unequivocally in the presence of other components.
Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.
Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with a suitable level of precision, accuracy, and linearity.
Accuracy: The closeness of the test results obtained by the method to the true value.
Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability, intermediate precision, and reproducibility.
Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.
Forced Degradation (Stress Testing) Protocol (as per ICH Q1A(R2))
Forced degradation studies are essential to identify potential degradation products and assess the intrinsic stability of a drug substance and the stability-indicating nature of the analytical method.[6]
1. Stress Conditions:
Acid Hydrolysis: Treat the sample with a strong acid (e.g., 0.1 N HCl) at an elevated temperature (e.g., 60°C).
Base Hydrolysis: Treat the sample with a strong base (e.g., 0.1 N NaOH) at an elevated temperature (e.g., 60°C).
Oxidation: Expose the sample to an oxidizing agent (e.g., 3% hydrogen peroxide) at room temperature.
Thermal Stress: Expose the solid or liquid sample to high temperatures (e.g., in 10°C increments above the accelerated stability testing temperature, such as 50°C, 60°C, etc.).[6]
Photostability: Expose the sample to light according to ICH Q1B guidelines.
2. Sample Analysis: Analyze the stressed samples at various time points using the validated stability-indicating method to determine the rate and extent of degradation and to identify any degradation products.
Visualizing Stability Factors and Testing Workflows
The following diagrams, generated using Graphviz (DOT language), illustrate the key factors influencing nitrosamine stability and a general workflow for conducting a stability study.
Caption: Factors influencing the stability and degradation of nitrosamine impurities.
Caption: A general workflow for conducting a nitrosamine stability study.
Safe Disposal of 1-Nitroso-pyrrolopiperidine: A Procedural Guide
For Researchers, Scientists, and Drug Development Professionals This document provides essential safety and logistical information for the proper disposal of 1-Nitroso-pyrrolopiperidine. As a member of the N-nitroso comp...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides essential safety and logistical information for the proper disposal of 1-Nitroso-pyrrolopiperidine. As a member of the N-nitroso compound family, it should be handled as a potential carcinogen, necessitating strict adherence to safety protocols to ensure personnel safety and environmental protection.
Immediate Safety and Handling Precautions
Before initiating any work that will generate 1-Nitroso-pyrrolopiperidine waste, a comprehensive disposal plan must be established. All personnel handling this compound must be thoroughly trained on its potential hazards and the required safety procedures.
Personal Protective Equipment (PPE):
Proper PPE is mandatory to prevent exposure. The following table summarizes the required equipment.
PPE Component
Specification
Rationale
Gloves
Chemical-resistant (e.g., Nitrile)
Prevents skin contact. Must be inspected before use and changed immediately if contaminated.
Protective Clothing
Fully-fastened laboratory coat
Protects against splashes and contamination of personal clothing.
Eye/Face Protection
Safety glasses with side shields or goggles
Protects eyes from splashes.
Respiratory Protection
NIOSH/MSHA-approved respirator
Required if there is a risk of generating aerosols or dust. Work should be conducted in a certified chemical fume hood.[1]
Waste Classification and Segregation
All materials contaminated with 1-Nitroso-pyrrolopiperidine, including but not limited to, pipette tips, gloves, absorbent paper, and empty containers, must be classified and handled as hazardous chemical waste.
Key Segregation and Labeling Practices:
Separate Waste Streams: Collect all waste containing 1-Nitroso-pyrrolopiperidine separately from other chemical and general laboratory waste.[2]
Clear Labeling: All waste containers must be unequivocally labeled with "DANGER/CAUTION – CHEMICAL CARCINOGEN" and the full chemical name, "1-Nitroso-pyrrolopiperidine".[2][3]
Disposal Procedures
Under no circumstances should 1-Nitroso-pyrrolopiperidine or its associated waste be disposed of down the drain or in regular trash.[2][4][5] The primary and recommended method of disposal is through a licensed hazardous waste disposal service.
Waste Container Specifications:
Waste Type
Container Specification
Handling Notes
Solid Waste
Sealable, puncture-resistant container
Must be clearly labeled as carcinogenic waste.
Liquid Waste
Compatible, sealed, and shatter-resistant container
Store in secondary containment to prevent spills.
Experimental Protocols: Chemical Decontamination (General Guidance)
General Decontamination Procedure:
Preparation: Ensure all necessary PPE is worn. The decontamination procedure should be performed within a chemical fume hood.
Cleaning Solution: Prepare a suitable decontamination solution. Common reagents for the degradation of N-nitrosamines include solutions of potassium permanganate (B83412) in sulfuric acid or hydrobromic acid in glacial acetic acid. The selection of the reagent and its concentration should be made in consultation with a qualified chemist or your EHS department.
Application: Apply the decontamination solution to the contaminated surfaces or equipment. Allow for sufficient contact time for the reaction to complete.
Neutralization and Rinsing: Neutralize any remaining reagent as per established safety protocols. Thoroughly rinse the decontaminated items with appropriate solvents (e.g., water, ethanol).
Waste Disposal: All materials used in the decontamination process, including cleaning solutions and wipes, must be disposed of as hazardous waste.
Spill and Emergency Procedures
In the event of a spill, the area should be immediately evacuated and secured.
Personal Protection: Do not attempt to clean up a spill without the appropriate PPE, including respiratory protection.[1]
Containment: For liquid spills, use an inert absorbent material to contain the spill.
Cleanup: Carefully collect all contaminated materials, including absorbent, and place them into a sealed, labeled hazardous waste container.
Decontamination: Thoroughly decontaminate the spill area using an approved procedure.
Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 1-Nitroso-pyrrolopiperidine.
Caption: Disposal workflow for 1-Nitroso-pyrrolopiperidine.
Personal protective equipment for handling 1-Nitroso-pyrrolopiperidine
This guide provides crucial safety protocols and logistical information for the handling and disposal of 1-Nitroso-pyrrolopiperidine, a potent nitrosamine (B1359907) compound. This information is intended for researchers...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides crucial safety protocols and logistical information for the handling and disposal of 1-Nitroso-pyrrolopiperidine, a potent nitrosamine (B1359907) compound. This information is intended for researchers, scientists, and drug development professionals to ensure the safe management of this hazardous chemical in a laboratory setting. Adherence to these procedures is paramount to minimize exposure risk and ensure a safe working environment.
Health Hazard Information
Quantitative Data Summary
Specific quantitative exposure limits and detailed physical properties for 1-Nitroso-pyrrolopiperidine are not widely published. Laboratory personnel should always consult the supplier-specific Safety Data Sheet (SDS) for the most accurate and up-to-date information. The following table provides general data and placeholders where specific information is unavailable.
A comprehensive PPE strategy is essential when handling 1-Nitroso-pyrrolopiperidine to prevent exposure. The following table outlines the required PPE for various laboratory activities involving this compound.
Activity
Required Personal Protective Equipment
Receiving and Unpacking
- Double nitrile gloves- Chemical safety goggles- Lab coat
Weighing and Aliquoting
- Double nitrile gloves- Chemical safety goggles with side shields or a face shield[6]- Chemical-resistant lab coat or disposable gown- Approved respiratory protection (e.g., N95 or higher)[6][7]
Solution Preparation/Dilution
- Double nitrile gloves- Chemical safety goggles- Lab coat
General Laboratory Handling
- Nitrile gloves- Safety glasses with side shields- Lab coat
Operational Plan: Handling and Disposal
A meticulous operational plan is critical to minimize the risk of exposure to 1-Nitroso-pyrrolopiperidine. This includes dedicated engineering controls, specific handling procedures, and a clear waste disposal plan.
Engineering Controls:
Ventilation: All work involving the handling of 1-Nitroso-pyrrolopiperidine, including weighing, reconstituting, and diluting, must be performed within a certified chemical fume hood.[7]
Designated Area: A specific area within the laboratory must be designated for working with this compound. This area should be clearly marked with appropriate warning signs.
Safety Equipment: A safety shower and eyewash station must be readily accessible in the immediate vicinity of the handling area.
Step-by-Step Handling Procedures:
Training: Before handling 1-Nitroso-pyrrolopiperidine, all personnel must receive training on the specific hazards and handling procedures for this compound.
Preparation: Don the appropriate PPE as specified in the table above. Prepare all necessary materials and equipment within the chemical fume hood before handling the compound.
Weighing and Transfer: Conduct all weighing and transfers of the compound over absorbent pads within the fume hood to contain any potential spills.
Solution Preparation: When preparing solutions, add the solvent to the container with the compound slowly to avoid splashing.
Post-Handling Decontamination: After handling, wipe down all surfaces within the fume hood with a suitable decontamination solution. All disposable materials used during the process should be treated as hazardous waste.
Hand Washing: Wash hands thoroughly with soap and water after removing gloves.
Waste Disposal Plan
All waste contaminated with 1-Nitroso-pyrrolopiperidine must be treated as hazardous waste and disposed of according to institutional and regulatory guidelines.
Waste Segregation: Collect all contaminated materials, including gloves, absorbent pads, and disposable labware, in a clearly labeled, sealed, and chemically resistant waste container.[7]
Labeling: The waste container must be labeled with "Hazardous Waste," the chemical name "1-Nitroso-pyrrolopiperidine," and the appropriate hazard symbols.
Disposal Method: The approved method of disposal for nitrosamine waste is typically incineration by a licensed hazardous waste disposal company.[7] Do not dispose of this chemical down the drain or in regular trash.
Experimental Workflow
The following diagram illustrates the standard workflow for handling 1-Nitroso-pyrrolopiperidine from receipt to disposal, emphasizing critical safety checkpoints.
Caption: Workflow for Safe Handling of 1-Nitroso-pyrrolopiperidine.
